Dichlorvos-d6

• CAS: 203645-53-8

Core Science & Biosynthesis

Dichlorvos-d6: A Technical Guide for Researchers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Dichlorvos-d6 is the deuterated form of Dichlorvos, an organophosphate insecticide. In this isotopically labeled compound, the six hydrogen atoms on the two methyl groups are replaced with deuterium. This substitution makes Dichlorvos-d6 an ideal internal standard for the quantitative analysis of Dichlorvos in various matrices using mass spectrometry-based methods such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). Its chemical and physical properties are nearly identical to those of Dichlorvos, ensuring similar behavior during sample preparation and analysis, while its increased mass allows for clear differentiation in a mass spectrum.

Chemical Identity and Structure

Dichlorvos-d6, also known as DDVP-d6, is chemically named 2,2-dichloroethenyl bis(trideuteriomethyl) phosphate.[1][2][3] Its molecular formula is C₄HD₆Cl₂O₄P.[2][3]

Below is a table summarizing the key chemical and physical properties of Dichlorvos-d6.

Property	Value	Source
IUPAC Name	2,2-dichloroethenyl bis(trideuteriomethyl) phosphate	[1][2]
Synonyms	Dichlorvos-d6, DDVP-d6, Dichlorovinyl Dimethyl Phosphate-d6	[2][3]
CAS Number	203645-53-8	[1][2][3]
Molecular Formula	C₄HD₆Cl₂O₄P	[2][3]
Molecular Weight	~227.01 g/mol	[1]
Appearance	Colorless to amber liquid
Solubility	Soluble in methanol	[3]

The chemical structure of Dichlorvos-d6 is depicted in the following diagram:

Caption: Chemical structure of Dichlorvos-d6.

Synthesis of Dichlorvos-d6

A potential synthetic scheme for Dichlorvos-d6 is illustrated below. This process would likely start with deuterated methanol (CD₃OH) to introduce the deuterium labels.

Caption: Plausible synthesis pathway for Dichlorvos-d6.

Experimental Protocols: Quantification of Dichlorvos using Dichlorvos-d6 Internal Standard

Dichlorvos-d6 is primarily used as an internal standard to improve the accuracy and precision of Dichlorvos quantification in complex matrices by correcting for matrix effects and variations during sample preparation and analysis.

General Workflow

The general workflow for using Dichlorvos-d6 as an internal standard is as follows:

Caption: General workflow for Dichlorvos analysis using Dichlorvos-d6.

Detailed Methodologies

Below are generalized, detailed protocols for the analysis of Dichlorvos in food and environmental water samples using Dichlorvos-d6 as an internal standard. These protocols are based on commonly employed techniques in analytical chemistry.

1. Analysis of Dichlorvos in Food Samples by GC-MS/MS

This method is suitable for a variety of food matrices, including fruits, vegetables, and cereals.

• Sample Preparation (QuEChERS Method)

  • Homogenize 10 g of the food sample.

  • Add 10 mL of acetonitrile and a known amount of Dichlorvos-d6 internal standard solution.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).

  • Shake vigorously for 1 minute and centrifuge at ≥3000 rcf for 5 minutes.

  • Take a 1 mL aliquot of the supernatant (acetonitrile layer).

  • Add dispersive solid-phase extraction (d-SPE) cleanup sorbent (e.g., 150 mg MgSO₄, 50 mg primary secondary amine (PSA)).

  • Vortex for 30 seconds and centrifuge at high speed for 5 minutes.

  • Transfer the supernatant to an autosampler vial for GC-MS/MS analysis.

• GC-MS/MS Instrumental Parameters (Illustrative)

  • Gas Chromatograph:

    • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

    • Inlet Temperature: 250 °C.

    • Injection Volume: 1 µL (splitless).

    • Oven Program: Start at 70 °C (hold 2 min), ramp to 150 °C at 25 °C/min, then to 280 °C at 10 °C/min (hold 5 min).

  • Mass Spectrometer (Triple Quadrupole):

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230 °C.

    • Acquisition Mode: Multiple Reaction Monitoring (MRM).

    • MRM Transitions (example):

      • Dichlorvos: Precursor ion m/z 221 -> Product ions m/z 109, 79.

      • Dichlorvos-d6: Precursor ion m/z 227 -> Product ions m/z 115, 85.

• Quantification:

  • Create a calibration curve using standards of Dichlorvos at different concentrations, each containing a fixed concentration of Dichlorvos-d6.

  • Calculate the response ratio of the analyte (Dichlorvos) to the internal standard (Dichlorvos-d6).

  • Determine the concentration of Dichlorvos in the sample by comparing its response ratio to the calibration curve.

2. Analysis of Dichlorvos in Environmental Water by LC-MS/MS

This method is suitable for surface water, groundwater, and wastewater samples.

• Sample Preparation (Solid-Phase Extraction - SPE)

  • Filter the water sample (e.g., 500 mL) through a 0.45 µm filter.

  • Add a known amount of Dichlorvos-d6 internal standard solution to the filtered water.

  • Condition an SPE cartridge (e.g., C18, 500 mg) with methanol followed by deionized water.

  • Load the water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

  • Wash the cartridge with deionized water.

  • Dry the cartridge under vacuum or with a stream of nitrogen.

  • Elute the analytes with a suitable solvent (e.g., 5 mL of ethyl acetate).

  • Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a small volume (e.g., 500 µL) of the initial mobile phase.

  • Transfer to an autosampler vial for LC-MS/MS analysis.

• LC-MS/MS Instrumental Parameters (Illustrative)

  • Liquid Chromatograph:

    • Column: C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm).

    • Mobile Phase: A: Water with 0.1% formic acid; B: Acetonitrile with 0.1% formic acid.

    • Gradient: Start at 10% B, ramp to 90% B over 8 minutes, hold for 2 minutes, and return to initial conditions.

    • Flow Rate: 0.3 mL/min.

    • Injection Volume: 5 µL.

  • Mass Spectrometer (Triple Quadrupole):

    • Ionization Mode: Electrospray Ionization (ESI), positive mode.

    • Source Temperature: 120 °C.

    • Desolvation Temperature: 350 °C.

    • Acquisition Mode: Multiple Reaction Monitoring (MRM).

    • MRM Transitions (example):

      • Dichlorvos: Precursor ion m/z 221 -> Product ions m/z 109, 185.

      • Dichlorvos-d6: Precursor ion m/z 227 -> Product ions m/z 115, 191.

• Quantification:

  • The quantification process is analogous to the GC-MS/MS method, using a calibration curve prepared with standards containing the internal standard.

Conclusion

Dichlorvos-d6 is an indispensable tool for the accurate and reliable quantification of Dichlorvos in complex matrices. Its use as an internal standard effectively compensates for analytical variability, leading to high-quality data essential for research, regulatory monitoring, and safety assessments in the fields of environmental science, food safety, and toxicology. The provided protocols offer a foundational framework for the application of Dichlorvos-d6 in a research setting. It is crucial for researchers to validate these methods for their specific matrix and instrumentation to ensure optimal performance.

References

• 1. amsdottorato.unibo.it [amsdottorato.unibo.it]
• 2. Organophosphate pesticides: a review on classification, synthesis, toxicity, remediation and analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]

Dichlorvos-d6: A Technical Guide for Researchers

An in-depth overview of the physical, chemical, and analytical properties of Dichlorvos-d6, a critical internal standard for the quantification of the organophosphate insecticide Dichlorvos. This document is intended for researchers, scientists, and drug development professionals, providing key data, experimental methodologies, and workflow visualizations to support advanced analytical applications.

Core Physical and Chemical Properties

Dichlorvos-d6, the deuterated analogue of Dichlorvos, is primarily utilized as an internal standard in analytical chemistry.[1] Its physical and chemical properties are nearly identical to its non-labeled counterpart, which is essential for its role in isotope dilution mass spectrometry. This similarity ensures it behaves consistently during sample preparation and analysis, allowing for accurate quantification by correcting for analyte loss. The key difference is its higher mass, which allows it to be distinguished by mass spectrometry.

The physical and chemical properties of Dichlorvos-d6 are summarized in the table below.

Property	Value
Chemical Name	2,2-dichloroethenyl bis(trideuteriomethyl) phosphate
Synonyms	DDVP-d6, Dichlorovinyl Dimethyl Phosphate-d6
CAS Number	203645-53-8
Molecular Formula	C₄HD₆Cl₂O₄P
Molecular Weight	227.01 g/mol
Appearance	Colorless to amber liquid; also available as a solid or oil
Melting Point	>168°C (decomposes)
Boiling Point	140°C at 1 mmHg (for unlabeled Dichlorvos)
Density	Approximately 1.4 g/cm³
Solubility	Soluble in methanol and alcohol
Isotopic Purity	≥95.0 atom % D to ≥99% deuterated forms (d1-d6)
Chemical Purity	Typically ≥98% (HPLC)

Experimental Protocols: Quantification of Dichlorvos

Dichlorvos-d6 is the preferred internal standard for the quantification of Dichlorvos in various matrices, including environmental and biological samples, using gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1]

Sample Preparation: QuEChERS Method for Fruits and Vegetables

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for pesticide residue analysis in food matrices.

Methodology:

• Homogenization: Weigh 15 g of a homogenized fruit or vegetable sample into a 50 mL centrifuge tube.

• Internal Standard Spiking: Fortify the sample with a known concentration of Dichlorvos-d6 solution.

• Extraction: Add 15 mL of 1% glacial acetic acid in acetonitrile. Add the contents of a QuEChERS AOAC extraction pouch containing magnesium sulfate and sodium acetate.

• Shaking and Centrifugation: Shake the tube vigorously for 1 minute and then centrifuge at 3,700 rpm for 5 minutes.

• Cleanup (Dispersive SPE): Transfer an aliquot of the supernatant to a dispersive solid-phase extraction (dSPE) tube containing primary secondary amine (PSA) sorbent and magnesium sulfate. Vortex and centrifuge.

• Final Dilution: Take 100 µL of the cleaned extract and dilute to 1 mL with water prior to LC-MS/MS analysis.[2]

Instrumental Analysis: GC-MS/MS for Water Samples

This protocol outlines the analysis of Dichlorvos in water using a large volume injection technique with GC-MS/MS.

Methodology:

• Sample Extraction:

  • Take a 1 L water sample and spike with Dichlorvos-d6 internal standard.

  • Adjust the pH to 7 to minimize hydrolysis of Dichlorvos.[3]

  • Extract the sample with 25 mL of dichloromethane and 5 mL of isohexane.

  • Combine the solvent fractions, dry with sodium sulfate, and concentrate to 0.5 mL using an evaporation system. The final solvent should be 100% isohexane.[4]

• GC-MS/MS Conditions:

  • System: A gas chromatograph coupled with a tandem mass spectrometer (e.g., Thermo Scientific TRACE 1310 GC and TSQ 8000 EVO MS).[4]

  • Injection: Large volume injection of the extract.

  • Column: A suitable capillary column for pesticide analysis (e.g., Thermo Scientific TR-Pesticide).

  • Detection: Multiple Reaction Monitoring (MRM) mode.

    • Dichlorvos-d6 MRM Transitions: m/z 115.0 → 83.0 and m/z 191.0 → 99.1.[4]

    • Dichlorvos MRM Transition: m/z 185.0 → 93.0.[4]

• Quantification: The concentration of Dichlorvos is determined by comparing the peak area ratio of the analyte to the Dichlorvos-d6 internal standard against a calibration curve.

Visualized Workflows and Pathways

The following diagrams, generated using Graphviz, illustrate key logical and experimental flows related to the use and action of Dichlorvos-d6 and its unlabeled counterpart.

Analytical workflow for Dichlorvos using Dichlorvos-d6.

The primary mechanism of toxicity for Dichlorvos is the inhibition of acetylcholinesterase (AChE), a critical enzyme in the nervous system.

Mechanism of Acetylcholinesterase (AChE) inhibition by Dichlorvos.

Stability and Storage

Proper storage is crucial to maintain the integrity of Dichlorvos-d6 standards.

• Short-term storage: For daily or weekly use, store in a refrigerator at 0-4°C, protected from light.

• Long-term storage: For periods of months to years, store at -20°C in a tightly sealed container under an inert atmosphere.

• Stability: When stored correctly, Dichlorvos-d6 is stable for at least two years. It is important to prevent exposure to moisture to avoid hydrolysis.

References

• 1. Dichlorvos-d6 [myskinrecipes.com]
• 2. lcms.cz [lcms.cz]
• 3. ANALYTICAL METHODS - Toxicological Profile for Dichlorvos - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]

Dichlorvos-d6: A Technical Guide for Researchers

For researchers, scientists, and drug development professionals, this document provides a comprehensive technical overview of Dichlorvos-d6, including its chemical properties, analytical methodologies, and mechanisms of action.

Dichlorvos-d6 is the deuterated analog of Dichlorvos, an organophosphate insecticide. Its primary application in a research setting is as an internal standard for the accurate quantification of Dichlorvos in various matrices using mass spectrometry-based techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Core Chemical and Physical Data

A summary of the key quantitative data for Dichlorvos-d6 is presented below.

Property	Value
CAS Number	203645-53-8
Molecular Weight	227.01 g/mol
Molecular Formula	C₄HCl₂D₆O₄P
Synonyms	DDVP-d6, Dichlorovinyl Dimethyl Phosphate-d6, Phosphoric acid 2,2-dichloroethenyl di(methyl-d3) ester

Mechanism of Action: Signaling Pathways

Dichlorvos, and by extension its isotopologue Dichlorvos-d6, exerts its primary toxic effect through the inhibition of acetylcholinesterase (AChE). This enzyme is critical for the breakdown of the neurotransmitter acetylcholine in synaptic clefts. Inhibition of AChE leads to an accumulation of acetylcholine, resulting in overstimulation of cholinergic receptors and disruption of nerve function.

Furthermore, Dichlorvos has been shown to interact with M2 muscarinic receptors. This interaction can lead to a reduction in intracellular cyclic adenosine monophosphate (cAMP) levels, impacting downstream signaling pathways.

Dichlorvos inhibits acetylcholinesterase, leading to acetylcholine accumulation.

Dichlorvos interaction with M2 receptors can inhibit cAMP production.

Experimental Protocols

Quantification of Dichlorvos using Dichlorvos-d6 as an Internal Standard

1. Representative Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol provides a general framework for the analysis of Dichlorvos in biological samples. Optimization will be required based on the specific matrix and instrumentation.

• Sample Preparation:

  • To 1 mL of plasma or homogenized tissue, add a known amount of Dichlorvos-d6 in a suitable solvent (e.g., 50 µL of a 1 µg/mL solution in acetonitrile).

  • Perform a liquid-liquid extraction by adding 5 mL of hexane, followed by vortexing for 2 minutes.

  • Centrifuge at 3000 rpm for 10 minutes to separate the layers.

  • Transfer the upper hexane layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of a suitable solvent for GC-MS analysis (e.g., ethyl acetate).

• GC-MS Conditions:

  • GC Column: A non-polar or semi-polar capillary column (e.g., HP-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Injector: Splitless mode at 250°C.

  • Oven Program: Initial temperature of 60°C, hold for 1 minute, ramp to 280°C at 20°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • MS Detector: Electron ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM). Monitor characteristic ions for Dichlorvos (e.g., m/z 109, 185, 79) and Dichlorvos-d6 (e.g., m/z 115, 191).

• Quantification:

  • Prepare a calibration curve by analyzing standards containing known concentrations of Dichlorvos and a fixed concentration of Dichlorvos-d6.

  • The concentration of Dichlorvos in the sample is determined by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

2. Representative Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

This protocol is suitable for the analysis of Dichlorvos in aqueous or food matrices.

• Sample Preparation (QuEChERS method):

  • To 10 g of a homogenized sample, add 10 mL of water and a known amount of Dichlorvos-d6.

  • Add 10 mL of acetonitrile and the QuEChERS extraction salts.

  • Shake vigorously for 1 minute and centrifuge.

  • Take an aliquot of the acetonitrile supernatant for cleanup by dispersive solid-phase extraction (d-SPE).

  • After cleanup, the extract is ready for LC-MS/MS analysis.

• LC-MS/MS Conditions:

  • LC Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase: A gradient of water and methanol, both containing 0.1% formic acid.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • MS/MS Detector: Electrospray ionization (ESI) in positive mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM). Monitor specific precursor-to-product ion transitions for Dichlorvos and Dichlorvos-d6.

• Quantification:

  • Similar to the GC-MS method, quantification is achieved using an internal standard calibration curve based on the peak area ratios of the analyte to Dichlorvos-d6.

M2 Muscarinic Receptor Binding Assay

This protocol describes a competitive radioligand binding assay to assess the interaction of Dichlorvos with the M2 muscarinic receptor.

• Membrane Preparation:

  • Homogenize tissue known to express M2 receptors (e.g., rat heart) in ice-cold buffer.

  • Centrifuge the homogenate at low speed to remove debris.

  • Centrifuge the supernatant at high speed to pellet the membranes.

  • Wash the membrane pellet and resuspend in assay buffer.

  • Determine the protein concentration of the membrane preparation.

• Binding Assay:

  • In a 96-well plate, combine the membrane preparation, a radiolabeled M2 receptor antagonist (e.g., [³H]-N-methylscopolamine), and varying concentrations of Dichlorvos.

  • Incubate the plate to allow the binding to reach equilibrium.

  • Terminate the reaction by rapid filtration through a glass fiber filter to separate bound from unbound radioligand.

  • Wash the filters with ice-cold buffer.

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • The data is used to generate a competition curve, from which the IC₅₀ (the concentration of Dichlorvos that inhibits 50% of the specific binding of the radioligand) can be determined.

  • The Ki (inhibition constant) can then be calculated using the Cheng-Prusoff equation.

The Role of Dichlorvos-d6 in Advancing Scientific Research: A Technical Guide

For Immediate Release

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals on the Core Applications of Dichlorvos-d6.

Dichlorvos-d6, a deuterated analog of the organophosphate insecticide Dichlorvos, serves as a critical tool in modern analytical chemistry. Its primary application lies in its use as an internal standard for the precise and accurate quantification of Dichlorvos in a variety of complex matrices. This technical guide provides an in-depth overview of the applications of Dichlorvos-d6 in scientific research, complete with detailed experimental protocols, quantitative performance data, and visual representations of key processes. The stability and chemical similarity of Dichlorvos-d6 to its non-labeled counterpart make it an indispensable component in isotope dilution mass spectrometry (IDMS), a gold-standard technique for quantitative analysis.

Core Application: Isotope Dilution Mass Spectrometry

The central role of Dichlorvos-d6 in scientific research is as an internal standard in isotope dilution mass spectrometry (IDMS) for the analysis of Dichlorvos.[1] This technique is widely employed in environmental monitoring, food safety testing, and toxicological studies to ensure the accuracy and reliability of analytical results.

The principle of IDMS relies on the addition of a known quantity of the isotopically labeled standard (Dichlorvos-d6) to a sample prior to extraction and analysis. Because Dichlorvos-d6 is chemically identical to the native Dichlorvos, it experiences the same losses during sample preparation and analysis. By measuring the ratio of the native analyte to the labeled standard in the final extract using mass spectrometry, it is possible to accurately calculate the initial concentration of Dichlorvos in the sample, compensating for any procedural variations.

Quantitative Data Presentation

The use of Dichlorvos-d6 as an internal standard in conjunction with advanced analytical instrumentation such as gas chromatography-tandem mass spectrometry (GC-MS/MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) allows for the achievement of low detection limits and high precision. The following table summarizes typical quantitative performance data for the analysis of Dichlorvos using methods that employ a deuterated internal standard.

Parameter	Matrix	Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
Dichlorvos	Animal Tissues	LC-MS/MS	0.07 µg/kg	5 µg/kg	85-106	< 10.6
Dichlorvos	Water	LC-MS/MS	-	0.01 µg/L	100	-	[2]
Dichlorvos	Fruits and Vegetables	LC-MS/MS	2 ng/g	-	70.2-88.9	-
Dichlorvos	Tomatoes	GC-MS	1.63-10.5 mg/kg	5.43-35 mg/kg	83.84-119.73	< 20.54	[3]

Experimental Protocols

A widely adopted and effective method for the extraction of pesticide residues, including Dichlorvos, from food matrices is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method. The following is a detailed protocol for the analysis of Dichlorvos in vegetables using a modified QuEChERS extraction followed by GC-MS analysis, where Dichlorvos-d6 would be added as an internal standard.

Sample Preparation and Extraction (QuEChERS)

• Homogenization: Weigh 10-15 g of a representative portion of the vegetable sample into a blender and homogenize for 2 minutes.

• Internal Standard Spiking: Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube. Spike the sample with a known amount of Dichlorvos-d6 solution in acetonitrile.

• Extraction: Add 10 mL of acetonitrile to the centrifuge tube. Cap and shake vigorously for 1 minute.

• Salting Out: Add the QuEChERS salt packet (containing magnesium sulfate and sodium acetate or other salt combinations) to the tube. Immediately cap and shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at 3000-5000 rpm for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Supernatant Transfer: Transfer an aliquot of the upper acetonitrile layer to a d-SPE cleanup tube containing primary secondary amine (PSA) sorbent and magnesium sulfate.

• Vortexing and Centrifugation: Cap the d-SPE tube and vortex for 30 seconds. Centrifuge at high speed for 2-5 minutes.

Instrumental Analysis (GC-MS/MS)

• Extract Transfer: Transfer the cleaned extract into an autosampler vial.

• Injection: Inject 1-2 µL of the final extract into the GC-MS/MS system.

• GC Conditions (Typical):

  • Column: A mid-polarity capillary column suitable for pesticide analysis (e.g., DB-1701P).

  • Injector Temperature: 250 °C.

  • Oven Program: Start at 60 °C, hold for 1 minute, ramp to 280 °C at a rate of 10-20 °C/min, and hold for 5-10 minutes.

  • Carrier Gas: Helium at a constant flow rate.

• MS/MS Conditions (Typical for Dichlorvos):

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • Precursor Ion (m/z): 185.

  • Product Ions (m/z): 109, 79.

  • Dichlorvos-d6 MRM transitions would be monitored separately.

Mandatory Visualizations

Signaling Pathway: Acetylcholinesterase Inhibition by Dichlorvos

Dichlorvos, like other organophosphate insecticides, exerts its toxic effect through the inhibition of the enzyme acetylcholinesterase (AChE).[4][5][6] This enzyme is crucial for the breakdown of the neurotransmitter acetylcholine (ACh) in synaptic clefts. Inhibition of AChE leads to an accumulation of ACh, resulting in overstimulation of cholinergic receptors and subsequent neurotoxic effects.

Caption: Acetylcholinesterase inhibition by Dichlorvos.

Experimental Workflow: QuEChERS for Vegetable Analysis

The following diagram illustrates the logical flow of the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method for the extraction and cleanup of Dichlorvos from vegetable samples prior to instrumental analysis.

Caption: QuEChERS experimental workflow for vegetable analysis.

References

• 1. epa.gov [epa.gov]
• 2. researchgate.net [researchgate.net]
• 3. Evaluation of Quechers Sample Preparation and GC Mass Spectrometry Method for the Determination of 15 Pesticide Residues in Tomatoes Used in Salad Production Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Dichlorvos-d6: A Technical Guide to Stability and Storage

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and recommended storage conditions for Dichlorvos-d6. Understanding the stability of isotopically labeled standards is critical for ensuring the accuracy and reliability of analytical data in research and development. This document summarizes available data, outlines experimental protocols for stability assessment, and provides visual representations of degradation pathways.

Core Stability and Storage Recommendations

Dichlorvos-d6, the deuterated analog of the organophosphate insecticide Dichlorvos, is primarily used as an internal standard in analytical chemistry for the precise quantification of Dichlorvos residues.[1] While specific, in-depth stability studies on Dichlorvos-d6 are not extensively published, recommendations from suppliers and the known behavior of the non-labeled parent compound provide a strong foundation for its proper handling and storage.

Recommended Storage Conditions

To ensure the long-term integrity of Dichlorvos-d6, the following storage conditions are recommended based on information from various suppliers:

• Long-Term Storage: For maximum stability and to preserve the integrity of the standard over extended periods, storage at -20°C is consistently recommended.[2] Under these conditions, the product is stated to be stable for at least two years.[2]

• Short-Term Storage: Some suppliers indicate that Dichlorvos-d6 may be stored at room temperature for short periods, such as during shipping.[2][3] Another source suggests storage at 2-8°C for shorter durations.[4]

• Protection from Environmental Factors: It is crucial to protect Dichlorvos-d6 from light and moisture.[3] The product should be stored in a dry, sealed container.[1] One supplier explicitly advises avoiding UV radiation and sunlight.[4]

General Handling

When handling Dichlorvos-d6, standard laboratory safety protocols for toxic substances should be followed. It is fatal if swallowed or in contact with skin and may cause an allergic skin reaction.[3] It is also harmful if inhaled and is suspected of causing cancer.[3] Appropriate personal protective equipment, including gloves, protective clothing, and eye/face protection, should be worn.[4] Handling should be performed in a well-ventilated area, and the formation of aerosols should be prevented.[4]

Quantitative Stability Data

The primary degradation pathway for Dichlorvos in the environment is hydrolysis.[5][6] The rate of hydrolysis is significantly influenced by pH and temperature.

Table 1: Hydrolysis of Dichlorvos at Various pH Values

pH	Temperature (°C)	Half-life	Reference
< 3.3	Not specified	No degradation observed after 96 hours	--INVALID-LINK--
6.1	Winter	> 180 days in filtered water	--INVALID-LINK--
6.9	Not specified	26% degradation in 4 days	--INVALID-LINK--
7.0	37	3.81 minutes (microbial degradation)	[efficient-hydrolysis-of-dichlorvos-in-water-by-stenotrophomonas-acidaminiphila-g1-and-methyl-parathion-hydrolase]
7.3	Winter	Disappeared after 81 days in river water	--INVALID-LINK--
8.1	Winter	Disappeared after 34 days in seawater	--INVALID-LINK--
9.3	Not specified	> 99% degradation in 2 days	--INVALID-LINK--

Table 2: Thermal Degradation of Dichlorvos in Water

Temperature (°C)	Half-life
16	42.6% degradation in 5 min (microbial)
25	46.3% degradation in 5 min (microbial)
30	48.3% degradation in 5 min (microbial)
37	50.9% degradation in 5 min (microbial)
42	52.1% degradation in 5 min (microbial)

Note: The data in Table 2 is for microbial degradation, which is a significant factor in environmental fate but may differ from abiotic thermal degradation. PubChem data indicates that Dichlorvos may decompose at high temperatures, emitting toxic fumes.[7]

Photostability of Dichlorvos:

Dichlorvos does not strongly absorb UV light above 240 nm, suggesting that direct photolysis in the atmosphere is unlikely.[5][6][8] However, indirect photochemical transformation can occur. The half-life of Dichlorvos on glass plates exposed to UV light (~300 nm) was approximately 7.3 hours.[8] When exposed to "sunlight" radiation on glass plates, the half-life was less than 20 hours.[8] In aqueous solutions, no significant photodegradation was observed after 7 hours of exposure to high-pressure mercury vapor lamps.[8]

Degradation Pathways

The primary degradation pathway for Dichlorvos, and presumably Dichlorvos-d6, is hydrolysis, which leads to the formation of dimethyl phosphate and dichloroacetaldehyde.[6] Dichloroacetaldehyde can be further metabolized to dichloroethanol and dichloroacetic acid.

Figure 1: Proposed primary degradation pathway of Dichlorvos-d6 via hydrolysis.

Experimental Protocols for Stability Assessment

For laboratories wishing to conduct their own stability studies on Dichlorvos-d6, the following experimental workflows can be adapted. These protocols are based on general guidelines for the stability testing of isotopically labeled standards and analytical methods for Dichlorvos.

Long-Term Stability Study

This study aims to evaluate the stability of Dichlorvos-d6 under recommended long-term storage conditions.

Figure 2: Workflow for a long-term stability study of Dichlorvos-d6.

Forced Degradation Study (Stress Testing)

This study is designed to identify potential degradation products and pathways under accelerated conditions.

Figure 3: Experimental workflow for a forced degradation study of Dichlorvos-d6.

Analytical Methodology

A validated, stability-indicating analytical method is essential for these studies. Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are suitable techniques. The method should be able to separate Dichlorvos-d6 from its potential degradation products and provide accurate quantification.

Conclusion

Dichlorvos-d6 is a stable molecule when stored under the recommended conditions of -20°C in a sealed container, protected from light and moisture. While specific stability data for the deuterated form is limited, the well-documented hydrolysis and photodegradation pathways of Dichlorvos provide a strong basis for understanding its stability profile. For critical applications, it is recommended that laboratories establish the stability of their Dichlorvos-d6 working solutions under their specific storage and handling conditions by performing in-house stability studies. The experimental protocols and degradation pathway information provided in this guide serve as a valuable resource for researchers, scientists, and drug development professionals to ensure the continued integrity and accurate use of Dichlorvos-d6 as an internal standard.

References

• 1. Dichlorvos-d6 [myskinrecipes.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Dichlorvos (dimethyl-D₆, 98%) - Cambridge Isotope Laboratories, DLM-2829-0.01 [isotope.com]
• 4. witega.de [witega.de]
• 5. atsdr.cdc.gov [atsdr.cdc.gov]
• 6. Dichlorvos toxicity: A public health perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Dichlorvos | C4H7Cl2O4P | CID 3039 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. apvma.gov.au [apvma.gov.au]

Navigating the Laboratory Landscape with Dichlorvos-d6: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safe handling, storage, disposal, and analytical applications of Dichlorvos-d6 in a laboratory setting. This document is intended to serve as a critical resource for researchers, scientists, and professionals in drug development to ensure the highest standards of safety and procedural correctness.

Chemical and Physical Properties

Dichlorvos-d6, the deuterated analog of Dichlorvos, is primarily utilized as an internal standard in analytical chemistry for the precise quantification of Dichlorvos residues in various matrices.[1][2] Its physical and chemical properties are crucial for understanding its behavior and for implementing appropriate safety measures.

Property	Value	Reference
Chemical Name	phosphoric acid, 2,2-dichloroethenyl di(methyl-d3) ester	[1]
Synonyms	DDVP-d6, Dichlorovinyl Dimethyl Phosphate-d6	[1]
CAS Number	203645-53-8	[1][3]
Molecular Formula	C₄HD₆Cl₂O₄P	[1]
Molecular Weight	227.01 g/mol	[2]
Form	Typically supplied as a solution in a solvent like methanol or acetone, or as a neat individual standard.	[1][4]
Purity	≥95-98% chemical purity, with isotopic enrichment of ≥98-99 atom % D.	[2][3]
Solubility	Soluble in methanol.	[1]

Hazard Identification and Safety Precautions

Dichlorvos-d6 is a highly hazardous substance and must be handled with extreme caution. The primary hazards are acute toxicity through inhalation, ingestion, and dermal contact. It is also suspected of causing cancer and is very toxic to aquatic life.

Hazard Class	GHS Pictogram	Hazard Statement
Acute Toxicity, Oral	☠️	H301: Toxic if swallowed.
Acute Toxicity, Dermal	☠️	H311: Toxic in contact with skin.
Acute Toxicity, Inhalation	☠️	H330: Fatal if inhaled.
Skin Sensitization	⚠️	H317: May cause an allergic skin reaction.
Carcinogenicity	⚕️	Suspected of causing cancer.
Aquatic Toxicity	環境	H400: Very toxic to aquatic life.

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling Dichlorvos-d6.

Protection Type	Specification
Respiratory Protection	A NIOSH-approved respirator with an organic vapor cartridge is required when handling the substance outside of a certified fume hood.
Hand Protection	Chemical-resistant gloves (e.g., PVC, neoprene) must be worn.
Eye Protection	Safety glasses with side shields or chemical goggles are mandatory.
Skin and Body Protection	A lab coat or chemical-resistant apron should be worn.

Engineering Controls

• Ventilation: All work with Dichlorvos-d6 should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.

• Eyewash Stations and Safety Showers: These must be readily accessible in the immediate work area.

Handling, Storage, and Disposal

Safe Handling Procedures

• Avoid all personal contact, including inhalation of vapors or aerosols.

• Do not eat, drink, or smoke in areas where Dichlorvos-d6 is handled.

• Wash hands thoroughly after handling.

• Prepare solutions in a fume hood to minimize inhalation exposure.

Storage Requirements

• Temperature: Store refrigerated or at -20°C for long-term storage.[1] Short-term storage at room temperature away from light and moisture may be permissible for some formulations.[3]

• Container: Keep the container tightly sealed.

• Location: Store in a locked, well-ventilated area, segregated from incompatible materials.

Spill and Decontamination Procedures

In the event of a spill, evacuate the area and prevent entry. Wear appropriate PPE, including respiratory protection.

Decontamination of Spills:

For organophosphate pesticides like Dichlorvos, decontamination can be achieved using the following:

• Absorbent Material: Cover the spill with an inert absorbent material such as vermiculite, sand, or earth.

• Decontamination Solution:

  • Caustic Soda (Lye) or Lime: A 10% solution of lye or lime can be used to decompose the pesticide.

  • Household Bleach (Sodium Hypochlorite): Can also be used for decontamination.

• Procedure:

  • Contain the spill with absorbent material.

  • Carefully collect the absorbed material into a labeled, sealed container for hazardous waste disposal.

  • Apply the decontamination solution to the spill area and allow it to react.

  • Absorb the decontamination solution with fresh absorbent material and place it in the hazardous waste container.

  • Wash the area with soap and water.

Disposal

Dispose of Dichlorvos-d6 and any contaminated materials as hazardous waste in accordance with all federal, state, and local regulations. Never pour pesticides down the drain.

Experimental Protocols: Use as an Internal Standard

Dichlorvos-d6 is primarily used as an internal standard for the quantification of Dichlorvos in various matrices, such as food and environmental samples, using gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[1][2] The following is a representative protocol for the analysis of Dichlorvos in a food matrix using GC-MS/MS with Dichlorvos-d6 as an internal standard.

Sample Preparation (QuEChERS Method)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a common sample preparation technique for pesticide residue analysis in food.

• Homogenization: Homogenize a representative 10-15 g sample of the food matrix.

• Extraction:

  • Place the homogenized sample into a 50 mL centrifuge tube.

  • Add 10-15 mL of acetonitrile (with 1% acetic acid for the AOAC method).[5]

  • Add a known amount of Dichlorvos-d6 internal standard solution (e.g., 100 µL of a 10 µg/mL solution).

  • Add the appropriate QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate).[5]

  • Shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at a high speed (e.g., 4000 rpm) for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Take an aliquot of the supernatant (acetonitrile layer).

  • Transfer it to a d-SPE tube containing a mixture of primary secondary amine (PSA) sorbent (to remove organic acids, fatty acids, and sugars) and magnesium sulfate (to remove residual water).

  • Vortex for 30 seconds.

• Final Centrifugation: Centrifuge the d-SPE tube.

• Sample for Analysis: The resulting supernatant is ready for GC-MS/MS analysis.

Instrumental Analysis (GC-MS/MS)

• Gas Chromatograph (GC) System: Agilent Intuvo 9000 GC or similar.[6]

• Mass Spectrometer (MS): Agilent 7010B Triple Quadrupole MS or similar.[6]

• Column: A low-bleed capillary column suitable for pesticide analysis (e.g., HP-5ms Ultra Inert).

• Injection Volume: 1-2 µL.

• Injector Temperature: 250-280 °C.

• Oven Temperature Program:

  • Initial temperature: 60-80 °C, hold for 1-2 minutes.

  • Ramp: 25-30 °C/min to 150-200 °C.

  • Ramp: 5-10 °C/min to 280-300 °C, hold for 5-10 minutes.[6]

• Carrier Gas: Helium at a constant flow rate of 1-1.5 mL/min.

• Ionization Mode: Electron Ionization (EI).

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions for Dichlorvos and Dichlorvos-d6:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Dichlorvos	185	109	10
185	79	20
Dichlorvos-d6	191	112	10
191	82	20

Note: The specific MRM transitions and collision energies should be optimized for the instrument being used.

Quantification

The concentration of Dichlorvos in the sample is determined by comparing the peak area ratio of the native Dichlorvos to the Dichlorvos-d6 internal standard against a calibration curve prepared with known concentrations of Dichlorvos and a constant concentration of Dichlorvos-d6.

Visualizations

Logical Relationship: Hierarchy of Controls for Dichlorvos-d6 Handling

References

• 1. caymanchem.com [caymanchem.com]
• 2. Dichlorvos-d6 [myskinrecipes.com]
• 3. Dichlorvos (dimethyl-D₆, 98%) - Cambridge Isotope Laboratories, DLM-2829-0.01 [isotope.com]
• 4. thamesrestek.co.uk [thamesrestek.co.uk]
• 5. hpst.cz [hpst.cz]
• 6. agilent.com [agilent.com]

Commercial Availability and Application of Dichlorvos-d6 Certified Reference Material: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of Dichlorvos-d6, a certified reference material (CRM), and its application as an internal standard in quantitative analytical methods. Dichlorvos-d6 is the isotopically labeled analog of Dichlorvos, an organophosphate insecticide.[1][2] The use of stable isotope-labeled internal standards is a critical component in modern analytical chemistry, particularly in mass spectrometry-based methods, to ensure accurate quantification by correcting for matrix effects and variations during sample preparation and analysis.[1][3][4]

Commercial Availability of Dichlorvos-d6 Certified Reference Material

Dichlorvos-d6 is commercially available from several reputable suppliers as a certified reference material. These standards are essential for laboratories conducting food and environmental analysis to comply with regulatory limits.[5] The products are typically offered as solutions in various organic solvents or in a neat (pure) form. The table below summarizes the specifications from a selection of suppliers.

Supplier	Catalog No.	Product Name/Description	Format/Solvent	Concentration	Purity/Isotopic Purity	CAS Number
Restek	31987	Dichlorvos-d6 Standard	Acetone	100 µg/mL	Certified Reference Material	203645-53-8
Sigma-Aldrich (PESTANAL®)	-	Dichlorvos-(dimethyl-d6)	Neat	-	Assay: ≥98.0% (HPLC), Isotopic Purity: ≥95.0 atom % D	203645-53-8
Cayman Chemical	-	Dichlorvos-d6	Methanol	-	≥99% deuterated forms (d1-d6)	203645-53-8
HPC Standards	680860	D6-Dichlorvos solution	Acetone	100 µg/ml	High-purity reference material	203645-53-8
LGC Standards	-	Dichlorvos D6 (dimethyl D6)	Neat	-	Stable Isotope Labelled	-
Cambridge Isotope Laboratories	DLM-2829-0.01	Dichlorvos (dimethyl-D₆, 98%)	Neat	-	Chemical Purity: 98%	203645-53-8
ESSLAB	2935.4-100-AN	Dichlorvos-d6 (dimethyl-d6)	Acetonitrile	100 µg/mL	-	203645-53-8
MySkinRecipes	180384	Dichlorvos-d6	-	-	95%, 98 atom % D	203645-53-8

Note: This table is not exhaustive and represents a snapshot of commercially available products. Please refer to the suppliers' websites for the most current information and to access Certificates of Analysis.

Application in Quantitative Analysis: The Role of an Internal Standard

Dichlorvos-d6 is primarily intended for use as an internal standard for the quantification of Dichlorvos by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[6][7] Isotope-labeled internal standards are considered the gold standard in quantitative mass spectrometry because they have nearly identical chemical and physical properties to their non-labeled counterparts.[1] This ensures they behave similarly during sample extraction, cleanup, and chromatographic separation, effectively compensating for any analyte loss during sample preparation and for matrix-induced signal suppression or enhancement during ionization.[1][3][4]

The following diagram illustrates the logical relationship of using an isotopically labeled internal standard in quantitative analysis.

Caption: Workflow for quantitative analysis using an isotopically labeled internal standard.

Experimental Protocols

The specific experimental protocol for the use of Dichlorvos-d6 will depend on the sample matrix and the analytical instrumentation. However, a general workflow for the analysis of Dichlorvos in biological or environmental samples is outlined below.

Sample Preparation and Extraction

A common procedure for extracting Dichlorvos from biological samples involves solvent extraction, sometimes preceded by sample dilution or homogenization.[8] Solid-phase extraction (SPE) can also be employed for cleanup and concentration of the analyte and internal standard from complex matrices.[8][9]

General Protocol:

• Sample Aliquoting: Take a known volume or weight of the sample (e.g., plasma, water, soil extract).

• Internal Standard Spiking: Add a precise amount of Dichlorvos-d6 solution to the sample at the earliest stage of preparation.

• Extraction:

  • Liquid-Liquid Extraction (LLE): Extract the sample with a suitable organic solvent (e.g., hexane, chloroform, diethyl ether).[8]

  • Solid-Phase Extraction (SPE): Pass the sample through an appropriate SPE cartridge (e.g., C18) to retain the analytes, followed by elution with an organic solvent.[8]

• Concentration and Reconstitution: Evaporate the solvent from the extract and reconstitute the residue in a solvent compatible with the analytical instrument.

Chromatographic and Mass Spectrometric Analysis

Dichlorvos and its deuterated internal standard can be analyzed by GC or LC coupled with a mass spectrometer. The specific conditions will need to be optimized for the instrument being used.

Example HPLC Method for Dichlorvos: One study describes an RP-HPLC method for the detection of Dichlorvos using the following conditions:[10]

• Mobile Phase: Acetonitrile and Millipore water (50:50 v/v)[10]

• Flow Rate: 1.5 mL/minute[10]

• Detection: PDA detector at 200nm[10]

For mass spectrometric detection, which is necessary to differentiate between Dichlorvos and Dichlorvos-d6, the instrument would typically be operated in selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode to enhance sensitivity and selectivity. The mass-to-charge ratios (m/z) for Dichlorvos and Dichlorvos-d6 would be monitored.

The following diagram outlines a typical experimental workflow for the analysis of Dichlorvos using Dichlorvos-d6 as an internal standard.

Caption: Experimental workflow for pesticide residue analysis using an internal standard.

Conclusion

Dichlorvos-d6 certified reference material is readily available from multiple suppliers and serves as an indispensable tool for the accurate quantification of Dichlorvos in various matrices. Its use as an internal standard in GC-MS and LC-MS methods is crucial for mitigating matrix effects and ensuring the reliability of analytical data, which is paramount in research, environmental monitoring, and regulatory compliance. Researchers and scientists are encouraged to consult the technical documentation provided by the suppliers for detailed specifications and handling instructions.

References

• 1. Dichlorvos-(dimethyl-d6) PESTANAL , analytical standard 203645-53-8 [sigmaaldrich.com]
• 2. Dichlorvos-(dimethyl-d6) PESTANAL , analytical standard 203645-53-8 [sigmaaldrich.com]
• 3. Dichlorvos-d6 [myskinrecipes.com]
• 4. lcms.cz [lcms.cz]
• 5. hpc-standards.com [hpc-standards.com]
• 6. caymanchem.com [caymanchem.com]
• 7. medkoo.com [medkoo.com]
• 8. Table 6-1, Analytical Methods for Determining Dichlorvos and Transformation Products in Biological Samples - Toxicological Profile for Dichlorvos - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. ANALYTICAL METHODS - Toxicological Profile for Dichlorvos - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

The Principle of Isotopic Dilution Analysis with Dichlorvos-d6: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core principles of Isotopic Dilution Analysis (IDA), with a specific focus on the application of Dichlorvos-d6 for the accurate quantification of the organophosphate insecticide, Dichlorvos. This document details the theoretical underpinnings, experimental protocols, and data interpretation involved in this high-precision analytical technique.

Core Principle of Isotopic Dilution Analysis (IDA)

Isotopic Dilution Analysis is a powerful quantitative technique used to determine the concentration of a target analyte in a sample.[1] It is considered a primary reference method due to its high accuracy and precision, which largely circumvents issues related to incomplete sample recovery and matrix effects.[1] The fundamental principle of IDA involves the addition of a known amount of an isotopically labeled version of the analyte, known as an internal standard or "spike," to the sample.[2] This standard is chemically identical to the analyte but has a different mass due to the incorporation of stable isotopes (e.g., Deuterium, ¹³C, ¹⁵N).

Dichlorvos-d6, in which six hydrogen atoms are replaced by deuterium, serves as an ideal internal standard for Dichlorvos analysis.[3][4][5] It shares the same chemical and physical properties as the native Dichlorvos, ensuring it behaves identically during sample preparation, extraction, and chromatographic analysis.[2][5] However, its increased mass allows it to be distinguished from the unlabeled Dichlorvos by a mass spectrometer.[5]

By measuring the ratio of the signal from the native analyte to the isotopically labeled internal standard, the initial concentration of the analyte in the sample can be precisely calculated.[2] Any losses of the analyte during the analytical workflow will be mirrored by proportional losses of the internal standard, thus the ratio remains constant, leading to a highly accurate quantification.[1]

Core principle of Isotopic Dilution Analysis (IDA).

Experimental Workflow and Protocols

The successful application of IDA for Dichlorvos quantification relies on a meticulously executed experimental workflow. The following sections outline a typical protocol, from sample preparation to data analysis.

Materials and Reagents

• Standards: Dichlorvos (analytical standard), Dichlorvos-d6 (internal standard)[3][6]

• Solvents: Acetonitrile, Hexane, Acetone, Methanol (all LC-MS or GC grade)

• Salts and Sorbents for QuEChERS: Anhydrous Magnesium Sulfate (MgSO₄), Sodium Chloride (NaCl), Trisodium Citrate Dihydrate, Disodium Citrate Sesquihydrate, Primary Secondary Amine (PSA)

Sample Preparation: QuEChERS Protocol

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for pesticide residue analysis in food and environmental matrices.[7]

• Homogenization: A representative sample (e.g., 10-15 g of a fruit or vegetable) is homogenized.

• Spiking: A known volume of the Dichlorvos-d6 internal standard solution is added to the homogenized sample.

• Extraction: The sample is transferred to a centrifuge tube with acetonitrile. The tube is shaken vigorously.

• Salting Out: QuEChERS extraction salts (e.g., MgSO₄, NaCl, sodium citrates) are added, and the tube is shaken again and then centrifuged. This step partitions the pesticides into the acetonitrile layer.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the acetonitrile supernatant is transferred to a d-SPE tube containing PSA and MgSO₄. The PSA removes interfering matrix components like organic acids and sugars. The tube is vortexed and centrifuged.

• Final Extract: The resulting supernatant is the final extract ready for instrumental analysis.

Instrumental Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a common and effective technique for the analysis of volatile and semi-volatile compounds like Dichlorvos.[8]

• Instrumentation: A Gas Chromatograph coupled with a Tandem Mass Spectrometer (GC-MS/MS) provides high selectivity and sensitivity.[9]

• Injection: A small volume (e.g., 1 µL) of the final extract is injected into the GC.

• Chromatographic Separation: The Dichlorvos and Dichlorvos-d6 are separated from other matrix components on a capillary column (e.g., HP-5ms).

• Mass Spectrometric Detection: The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity. Specific precursor-to-product ion transitions are monitored for both Dichlorvos and Dichlorvos-d6.

A typical experimental workflow for Dichlorvos analysis.

Data Presentation and Interpretation

The use of an isotopically labeled internal standard ensures high-quality quantitative data. The following tables summarize typical performance characteristics of a validated method for Dichlorvos analysis using IDA.

Table 1: Method Validation Parameters for Dichlorvos Analysis

Parameter	Typical Result
Linearity (R²)	> 0.99
Limit of Detection (LOD)	0.5 - 2 µg/kg
Limit of Quantification (LOQ)	1.5 - 5 µg/kg
Intraday Precision (%RSD)	< 10%
Interday Precision (%RSD)	< 15%
Recovery	85 - 110%

Note: These values are illustrative and can vary depending on the matrix, instrumentation, and specific protocol.[10][11]

Table 2: Example GC-MS/MS Parameters for Dichlorvos and Dichlorvos-d6

Parameter	Dichlorvos	Dichlorvos-d6
Precursor Ion (m/z)	221	227
Product Ion 1 (m/z)	109	112
Product Ion 2 (m/z)	79	82
Collision Energy (eV)	10	10
Retention Time (min)	~10.2	~10.2

Note: Specific ions and collision energies should be optimized for the instrument in use.[7]

Conclusion

Isotopic Dilution Analysis using Dichlorvos-d6 as an internal standard offers a robust and highly accurate method for the quantification of Dichlorvos in a variety of complex matrices. By compensating for sample loss during preparation and matrix-induced signal suppression or enhancement, this technique provides reliable data essential for regulatory compliance, food safety, environmental monitoring, and toxicological studies. The detailed protocols and data presented in this guide serve as a comprehensive resource for researchers and scientists in the field.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. medkoo.com [medkoo.com]
• 5. Dichlorvos-d6 [myskinrecipes.com]
• 6. thamesrestek.co.uk [thamesrestek.co.uk]
• 7. researchgate.net [researchgate.net]
• 8. ANALYTICAL METHODS - Toxicological Profile for Dichlorvos - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. agilent.com [agilent.com]
• 10. dfs.nic.in [dfs.nic.in]
• 11. researchgate.net [researchgate.net]

The Critical Role of Dichlorvos-d6 in Ensuring Accuracy in Pesticide Residue Analysis

An In-depth Technical Guide for Researchers and Analytical Scientists

In the meticulous world of pesticide residue analysis, achieving accurate and reliable quantification of analytes is paramount. This is especially critical for highly regulated and potentially toxic compounds like Dichlorvos, an organophosphate insecticide. The inherent complexities of sample matrices, ranging from agricultural products to environmental samples, can introduce significant variability and error into analytical measurements. To counteract these challenges, the use of isotopically labeled internal standards has become a cornerstone of modern analytical chemistry. This guide delves into the pivotal role of Dichlorvos-d6, the deuterated analog of Dichlorvos, in providing the necessary precision and accuracy for robust pesticide residue analysis.

The Principle of Isotope Dilution Mass Spectrometry

Dichlorvos-d6 serves as an ideal internal standard for the quantification of Dichlorvos due to its near-identical chemical and physical properties to the native compound.[1] The only significant difference is its mass, owing to the replacement of six hydrogen atoms with deuterium atoms.[1] This mass difference allows for its distinct detection by mass spectrometry (MS), while its chemical similarity ensures that it behaves almost identically to the target analyte throughout the entire analytical workflow, from extraction and cleanup to chromatographic separation and ionization.[1]

This principle, known as isotope dilution mass spectrometry (IDMS), is a powerful technique for correcting for analyte loss at any stage of the analysis.[1] By spiking a known amount of Dichlorvos-d6 into the sample at the very beginning of the sample preparation process, any subsequent losses of the native Dichlorvos will be mirrored by proportional losses of its deuterated counterpart. The ratio of the native analyte to the internal standard is measured by the mass spectrometer, and this ratio remains constant regardless of sample loss. This allows for highly accurate quantification, as the internal standard effectively normalizes for variations in extraction efficiency, matrix effects, and instrument response.

Core Applications in Analytical Workflows

Dichlorvos-d6 is predominantly employed in conjunction with highly sensitive and selective analytical techniques such as Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[2][3][4] Its use is integral to methods developed for monitoring Dichlorvos residues in a wide array of matrices, including:

• Food and Agricultural Products: Fruits, vegetables, grains, and processed foods.

• Environmental Samples: Water, soil, and air.[2]

• Biological Matrices: Plasma, urine, and tissues for toxicological and exposure studies.[5]

Quantitative Data Summary

The use of Dichlorvos-d6 as an internal standard significantly enhances the quality of quantitative data. The following tables summarize typical performance characteristics of analytical methods employing this internal standard.

Table 1: Method Performance Data for Dichlorvos Analysis using Dichlorvos-d6 Internal Standard

Analytical Technique	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Reference
GC/MS-SIM	Plasma	No data	No data	No data	Nordgren 1981[5]
HPLC/APCI-MS(SIM)	Serum	No data	2 ng/mL	80	Kawasaki et al. 1992[5]
GC-MS/MS	Water	No data	2.15 x LOD	No data	PerkinElmer Application Note[2]
LC-MS/MS	Pulses	No data	No data	High	eurl-pesticides.eu[3]
GC-MS	Blood	No data	0.55 µg/mL	86-95	ResearchGate Publication[6]
GC-MS	Liver	No data	1.1 µg/g	86-95	ResearchGate Publication[6]

Table 2: Mass Spectrometry Parameters for Dichlorvos and Dichlorvos-d6

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Collision Energy (eV)
Dichlorvos	185.0	93.0	-	12
Dichlorvos-d6	191.0	99.1	-	12
Dichlorvos-d6	115.0	83.0	-	6

Data compiled from a PerkinElmer Application Note.[2]

Detailed Experimental Protocols

The following sections outline representative experimental protocols for the analysis of Dichlorvos in a food matrix using Dichlorvos-d6 as an internal standard. These protocols are based on widely accepted methodologies such as QuEChERS for sample preparation.

Sample Preparation: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Method

The QuEChERS method is a streamlined and effective approach for extracting pesticide residues from a variety of food matrices.

Materials:

• Homogenized sample (e.g., fruit or vegetable)

• Dichlorvos-d6 internal standard solution (concentration to be determined based on expected analyte levels)

• Acetonitrile (ACN)

• Magnesium sulfate (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Disodium citrate sesquihydrate

• Sodium citrate tribasic dihydrate

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• 50 mL centrifuge tubes

• 15 mL centrifuge tubes

Procedure:

• Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

• Spike the sample with a known amount of the Dichlorvos-d6 internal standard solution.

• Add 10-15 mL of acetonitrile to the tube.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate tribasic dihydrate, and 0.5 g disodium citrate sesquihydrate).

• Immediately cap and shake the tube vigorously for 1 minute.

• Centrifuge the tube at ≥3000 rcf for 5 minutes.

• The upper layer is the acetonitrile extract containing the pesticides.

• For cleanup, transfer a portion of the supernatant (e.g., 6 mL) to a 15 mL centrifuge tube containing PSA, C18, and MgSO₄.

• Shake the cleanup tube for 30 seconds.

• Centrifuge at ≥3000 rcf for 5 minutes.

• The resulting supernatant is ready for analysis by GC-MS/MS or LC-MS/MS.

Instrumental Analysis: GC-MS/MS

Instrumentation:

• Gas chromatograph coupled to a triple quadrupole mass spectrometer (GC-MS/MS).

• Capillary column suitable for pesticide analysis (e.g., a low-bleed (5%-phenyl)-methylpolysiloxane column).

Typical GC Conditions:

• Injector Temperature: 250 °C

• Injection Mode: Pulsed Splitless

• Carrier Gas: Helium at a constant flow rate

• Oven Temperature Program: Start at 60 °C, hold for 1 minute, ramp to 180 °C at 25 °C/min, then ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

Typical MS/MS Conditions:

• Ionization Mode: Electron Ionization (EI)

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions: Monitor the transitions specified in Table 2 for both Dichlorvos and Dichlorvos-d6.

Visualizing the Workflow and Principles

To better illustrate the concepts discussed, the following diagrams, generated using the DOT language, depict a typical analytical workflow and the logical relationship underpinning the use of an internal standard.

Caption: A typical experimental workflow for pesticide residue analysis.

Caption: The principle of accurate quantification using an internal standard.

Conclusion

The use of Dichlorvos-d6 as an internal standard is an indispensable tool in the modern analytical laboratory for the accurate and reliable quantification of Dichlorvos residues. Its ability to mimic the behavior of the native analyte throughout the analytical process provides a robust mechanism to correct for the inevitable variations and losses that occur during sample preparation and analysis. By incorporating Dichlorvos-d6 into their methodologies, researchers and scientists can have a high degree of confidence in the integrity of their results, ensuring data quality for regulatory compliance, food safety assessment, and environmental monitoring.

References

• 1. Dichlorvos-d6 [myskinrecipes.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. eurl-pesticides.eu [eurl-pesticides.eu]
• 4. lcms.cz [lcms.cz]
• 5. Table 6-1, Analytical Methods for Determining Dichlorvos and Transformation Products in Biological Samples - Toxicological Profile for Dichlorvos - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note and Protocol for the Analysis of Dichlorvos using Dichlorvos-d6 as an Internal Standard by GC-MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Dichlorvos (2,2-dichlorovinyl dimethyl phosphate), a widely used organophosphate insecticide, is of significant environmental and toxicological concern.[1] Accurate and reliable quantification of Dichlorvos in various matrices is crucial for monitoring its presence and ensuring safety. This application note provides a detailed protocol for the analysis of Dichlorvos in environmental and biological samples using gas chromatography-mass spectrometry (GC-MS) with Dichlorvos-d6 as an internal standard. The use of a stable isotope-labeled internal standard like Dichlorvos-d6 is essential for precise measurement as it compensates for analyte loss during sample preparation and instrumental variability.[2]

Experimental Protocol

This protocol outlines a general procedure for the analysis of Dichlorvos. The specific sample preparation steps may need to be optimized depending on the matrix (e.g., water, soil, food, biological tissue).

Materials and Reagents

• Dichlorvos standard

• Dichlorvos-d6 (Internal Standard)

• Solvents (e.g., hexane, ethyl acetate, acetonitrile, dichloromethane - all pesticide residue grade)

• Anhydrous sodium sulfate

• Solid Phase Extraction (SPE) cartridges (e.g., C18) or QuEChERS kits

• Deionized water

• Sample containers

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Sample Preparation

The choice of sample preparation method is critical and depends on the sample matrix. Below are two common approaches: Solid Phase Extraction (SPE) for water samples and a generic QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method for solid samples like fruits and vegetables.

A. Solid Phase Extraction (SPE) for Water Samples

• Sample Collection: Collect 1 L of water sample in a clean glass bottle.

• Fortification: Add a known concentration of Dichlorvos-d6 internal standard to the water sample.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of ethyl acetate followed by 5 mL of methanol and finally 10 mL of deionized water.

• Sample Loading: Pass the entire 1 L water sample through the conditioned SPE cartridge at a flow rate of 5-10 mL/min.

• Cartridge Washing: Wash the cartridge with 10 mL of deionized water to remove interferences.

• Drying: Dry the cartridge under vacuum or by passing a stream of nitrogen for 10-15 minutes.

• Elution: Elute the trapped analytes with 5-10 mL of ethyl acetate.

• Drying and Concentration: Pass the eluate through a small column of anhydrous sodium sulfate to remove any residual water. Concentrate the eluate to a final volume of 1 mL using a gentle stream of nitrogen.

• Analysis: The sample is now ready for GC-MS analysis.

B. QuEChERS for Solid Samples (e.g., Fruits and Vegetables)

• Homogenization: Homogenize 10-15 g of the sample.

• Extraction:

  • Place 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add a known amount of Dichlorvos-d6 internal standard.[3]

  • Add the appropriate QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium citrate sesquihydrate).[3][4]

  • Shake vigorously for 1 minute.[4]

• Centrifugation: Centrifuge the tube at ≥3000 rcf for 5 minutes.

• Dispersive SPE Cleanup:

  • Take an aliquot of the supernatant (acetonitrile layer).

  • Transfer it to a dispersive SPE tube containing primary secondary amine (PSA) sorbent and MgSO₄.

  • Vortex for 30 seconds.

• Final Centrifugation and Concentration:

  • Centrifuge for 5 minutes.

  • Transfer the supernatant to a clean tube and evaporate to near dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable solvent (e.g., ethyl acetate or hexane) to a final volume of 1 mL.

• Analysis: The sample is now ready for GC-MS analysis.

GC-MS Analysis

The following are typical GC-MS parameters for Dichlorvos analysis. These may require optimization based on the specific instrument and column used.

Parameter	Value
Gas Chromatograph
Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent)
Injection Volume	1 µL
Inlet Temperature	250 °C
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow of 1.0-1.2 mL/min
Oven Program	Initial temperature 60-80°C, hold for 1-2 min, ramp at 15-25°C/min to 170-250°C, then ramp at 20-30°C/min to 280-310°C, hold for 3-5 min.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	230-260 °C[5]
Quadrupole Temperature	150 °C
Transfer Line Temperature	280 °C[6]
Acquisition Mode	Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)

Data Analysis

• Quantification: Create a calibration curve by plotting the ratio of the peak area of Dichlorvos to the peak area of Dichlorvos-d6 against the concentration of Dichlorvos.

• Confirmation: The presence of Dichlorvos is confirmed by comparing the retention time and the ratio of the quantifier and qualifier ions with that of a known standard.

Quantitative Data Summary

The following table summarizes typical quantitative data for the analysis of Dichlorvos.

Parameter	Value	Matrix	Reference
Limit of Quantification (LOQ)	0.55 µg/mL	Blood
Limit of Quantification (LOQ)	1.1 µg/g	Tissue	[1]
Limit of Quantification (LOQ)	2 µg/kg	Fruits and Vegetables
Recovery	86-95%	Autopsy Samples	[1]
Recovery	74-85%	Biological Tissue/Plasma	[7]
Linearity (r²)	>0.99	Various	[8]

Visualizations

Experimental Workflow

Caption: Workflow for Dichlorvos analysis by GC-MS.

Logical Relationship of Key Steps

Caption: Key components for accurate Dichlorvos quantification.

References

• 1. dfs.nic.in [dfs.nic.in]
• 2. Dichlorvos-d6 [myskinrecipes.com]
• 3. agilent.com [agilent.com]
• 4. hpst.cz [hpst.cz]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. fsis.usda.gov [fsis.usda.gov]
• 7. ANALYTICAL METHODS - Toxicological Profile for Dichlorvos - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Note: A Sensitive and Robust LC-MS/MS Method for the Quantification of Dichlorvos in Agricultural Samples using Dichlorvos-d6

Audience: This document is intended for researchers, scientists, and professionals in the fields of analytical chemistry, food safety, and environmental monitoring who are involved in the quantitative analysis of pesticide residues.

Abstract: This application note describes a highly selective and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the determination of Dichlorvos in complex matrices. The method incorporates a stable isotope-labeled internal standard, Dichlorvos-d6, to ensure accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis.[1][2] The protocol details a streamlined sample preparation procedure based on the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology, followed by optimized chromatographic separation and mass spectrometric detection using Multiple Reaction Monitoring (MRM). This robust method is suitable for high-throughput laboratories requiring reliable quantification of Dichlorvos at trace levels.

Experimental Protocols

Materials and Reagents

• Standards: Dichlorvos certified reference material (CRM), Dichlorvos-d6 (CAS: 203645-53-8) CRM.[3][4][5]

• Solvents: LC-MS grade acetonitrile, methanol, and water.

• Reagents: HPLC grade formic acid, anhydrous magnesium sulfate (MgSO₄), and sodium chloride (NaCl).

• Sample Preparation: QuEChERS extraction salt packets (e.g., 4 g MgSO₄, 1 g NaCl), 15 mL polypropylene centrifuge tubes.

• LC Column: A reverse-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size) is recommended for optimal separation.[6]

Standard Preparation

• Primary Stock Solutions (1000 µg/mL): Prepare individual stock solutions of Dichlorvos and Dichlorvos-d6 in methanol.

• Working Standard Solutions: Serially dilute the Dichlorvos primary stock with an 80:20 water/acetonitrile mixture to prepare a series of calibration standards (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 ng/mL).

• Internal Standard (IS) Working Solution (100 ng/mL): Dilute the Dichlorvos-d6 primary stock solution with acetonitrile.

Sample Preparation Protocol (QuEChERS)

• Homogenization: Weigh 10 g of the homogenized sample (e.g., fruit, vegetable, or soil) into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add 100 µL of the 100 ng/mL Dichlorvos-d6 internal standard working solution to the sample.

• Extraction: Add 10 mL of acetonitrile. Cap the tube and shake vigorously for 1 minute.

• Salting-Out: Add the QuEChERS extraction salts (4 g MgSO₄ and 1 g NaCl). Immediately cap and shake for 1 minute.

• Centrifugation: Centrifuge the tube at 4000 rpm for 5 minutes to separate the phases.

• Dilution & Filtration: Transfer an aliquot of the upper acetonitrile layer and dilute it with water (e.g., 1:4 v/v) to match the initial mobile phase composition. Filter the diluted extract through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

The analysis is performed using a triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source, operated in positive ion mode.

Liquid Chromatography (LC) Parameters

A typical LC method involves a gradient elution to ensure the separation of Dichlorvos from matrix interferences.

Parameter	Condition
Column	C18 Reversed-Phase (100 x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Gradient Program	10% B to 95% B in 5 min, hold for 2 min, return to 10% B in 0.1 min, equilibrate for 2.9 min

Mass Spectrometry (MS/MS) Parameters

Data acquisition is performed in Multiple Reaction Monitoring (MRM) mode for maximum sensitivity and selectivity. The protonated molecules [M+H]⁺ are used as precursor ions.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)
Dichlorvos (Quantifier)	221.0	109.1	16
Dichlorvos (Qualifier)	221.0	79.1	28
Dichlorvos-d6 (IS)	227.0	115.0	16

Note: The precursor for Dichlorvos is [C₄H₈Cl₂O₄P]⁺. The deuterated internal standard, with two CD₃ groups, has a +6 Da shift. The primary fragment ion (109.1) corresponds to the dimethyl phosphate moiety; the corresponding deuterated fragment is therefore expected at m/z 115.0.

Data and Results

Method Performance and Validation

The method's performance was evaluated based on linearity, limit of quantification, accuracy, and precision. The use of Dichlorvos-d6 as an internal standard effectively compensates for signal variations caused by matrix effects.

Parameter	Result
Linearity (R²)	> 0.998
Limit of Quantification (LOQ)	0.005 - 0.02 mg/kg[7]
Accuracy (Recovery %)	78% - 101%[7]
Precision (RSD %)	< 6%[7]

Note: Performance characteristics such as LOQ and recovery can vary depending on the specific sample matrix.

Visualizations

Experimental Workflow

The following diagram illustrates the complete workflow from sample preparation to final data analysis.

Caption: End-to-end workflow for Dichlorvos analysis.

Method Development Logic

This diagram outlines the logical considerations for optimizing the key components of the LC-MS/MS method.

Caption: Logic for LC-MS/MS method optimization.

Conclusion

The described LC-MS/MS method provides a reliable and robust tool for the quantitative analysis of Dichlorvos in complex agricultural and environmental samples. The use of a stable isotope-labeled internal standard, Dichlorvos-d6, is critical for achieving high accuracy and precision by mitigating matrix-induced signal suppression or enhancement. The combination of a streamlined QuEChERS sample preparation protocol and the high selectivity of tandem mass spectrometry makes this method ideal for routine monitoring and food safety applications.

References

• 1. Dichlorvos-d6 [myskinrecipes.com]
• 2. veeprho.com [veeprho.com]
• 3. caymanchem.com [caymanchem.com]
• 4. cdnisotopes.com [cdnisotopes.com]
• 5. Dichlorvos-d6 | C4H7Cl2O4P | CID 45038979 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. thamesrestek.co.uk [thamesrestek.co.uk]
• 7. esslabshop.com [esslabshop.com]

Application Notes and Protocols for Dichlorvos Analysis Using Dichlorvos-d6 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the sample preparation and analysis of Dichlorvos in various matrices, utilizing Dichlorvos-d6 as an internal standard for accurate quantification. The following sections offer comprehensive methodologies for QuEChERS, Solid-Phase Extraction (SPE), and Liquid-Liquid Extraction (LLE), along with instrumental analysis parameters and a summary of quantitative performance data.

Introduction

Dichlorvos (2,2-dichlorovinyl dimethyl phosphate), a widely used organophosphate insecticide, requires sensitive and accurate analytical methods for monitoring its residues in food, environmental, and biological samples. The use of a stable isotope-labeled internal standard, such as Dichlorvos-d6, is crucial for correcting analyte losses during sample preparation and instrumental analysis, thereby improving the accuracy and reliability of the results.[1] This document outlines validated sample preparation techniques coupled with Gas Chromatography-Mass Spectrometry (GC-MS) for the determination of Dichlorvos.

Quantitative Data Summary

The following table summarizes the quantitative performance data for the various sample preparation methods detailed in this document.

Parameter	QuEChERS (Fruits & Vegetables)	SPE (Water)	LLE (Biological Samples)
Recovery (%)	82 - 112	81 - 120	86 - 95[2][3][4]
Limit of Detection (LOD)	0.63 - 39 µg/kg	0.010 - 0.080 µg/L	~0.55 µg/mL[3]
Limit of Quantification (LOQ)	0.63 - 39 µg/kg	0.010 - 0.080 µg/L[5]	0.55 µg/mL[3]
Relative Standard Deviation (RSD)	< 6%	< 20%[5]	< 12%[2][4]

Experimental Protocols

QuEChERS Method for Fruits and Vegetables

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for pesticide residue analysis in food matrices.

Experimental Workflow: QuEChERS

Caption: QuEChERS workflow for Dichlorvos analysis.

Protocol:

• Sample Homogenization: Homogenize a representative portion of the fruit or vegetable sample.

• Weighing: Weigh 15 g of the homogenized sample into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add an appropriate volume of Dichlorvos-d6 internal standard solution (e.g., 50 µL of a 1 mg/L solution).[1]

• Extraction Solvent Addition: Add 15 mL of acetonitrile containing 1% acetic acid.

• Salting Out: Add the contents of a QuEChERS extraction salt packet (e.g., 6 g anhydrous MgSO₄ and 1.5 g NaCl).

• Extraction: Shake vigorously for 1 minute and centrifuge at ≥3000 rcf for 5 minutes.

• Transfer: Transfer the upper acetonitrile layer to a clean tube.

• Dispersive SPE Cleanup: Add the appropriate dSPE salts (e.g., 150 mg anhydrous MgSO₄ and 50 mg PSA per mL of extract).

• Cleanup: Shake for 30 seconds and centrifuge at ≥3000 rcf for 5 minutes.

• Final Extract: The supernatant is ready for GC-MS analysis.

Solid-Phase Extraction (SPE) for Water Samples

SPE is a common technique for the extraction and pre-concentration of organic pollutants from aqueous matrices.

Experimental Workflow: SPE

Caption: SPE workflow for Dichlorvos analysis in water.

Protocol:

• Sample Collection: Collect a 500 mL water sample.

• Internal Standard Spiking: Add a known amount of Dichlorvos-d6 internal standard.

• Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of ethyl acetate, followed by 5 mL of methanol, and finally 10 mL of deionized water.

• Sample Loading: Pass the water sample through the conditioned SPE cartridge at a flow rate of 5-10 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water to remove interfering substances.

• Elution: Elute the retained Dichlorvos and Dichlorvos-d6 with 10 mL of ethyl acetate.

• Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• Analysis: The concentrated extract is ready for GC-MS analysis.

Liquid-Liquid Extraction (LLE) for Biological Samples (e.g., Plasma, Urine)

LLE is a classic method for extracting analytes from biological fluids.

Experimental Workflow: LLE

Caption: LLE workflow for Dichlorvos analysis in biological fluids.

Protocol:

• Sample Collection: Take 1 mL of the biological fluid (e.g., plasma, urine) in a glass centrifuge tube.

• Internal Standard Spiking: Add a known amount of Dichlorvos-d6 internal standard.[6]

• Solvent Addition: Add 5 mL of a suitable extraction solvent (e.g., ethyl acetate or a mixture of hexane and isopropanol).

• Extraction: Vortex the mixture for 2 minutes, followed by centrifugation at 3000 rpm for 10 minutes to separate the layers.

• Collection: Carefully transfer the upper organic layer to a clean tube.

• Evaporation and Reconstitution: Evaporate the organic solvent to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of a suitable solvent (e.g., ethyl acetate) for GC-MS analysis.

Instrumental Analysis: GC-MS/MS

Instrumentation:

• Gas Chromatograph: Equipped with a split/splitless injector and a suitable capillary column (e.g., HP-5MS, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is recommended for high selectivity and sensitivity.

GC Parameters (Typical):

• Injector Temperature: 250 °C

• Injection Volume: 1 µL (splitless mode)

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Oven Temperature Program:

  • Initial temperature: 70 °C, hold for 2 minutes

  • Ramp to 180 °C at 25 °C/min

  • Ramp to 280 °C at 10 °C/min, hold for 5 minutes

MS/MS Parameters (MRM Transitions):

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z) (Quantifier)	Product Ion 2 (m/z) (Qualifier)	Collision Energy (eV)
Dichlorvos	221.0[7]	109.1[7]	127.0[7]	10[8]
Dichlorvos-d6	227.0	115.1	133.0	10

Note: Collision energies should be optimized for the specific instrument used.

Conclusion

The methods described provide robust and reliable protocols for the determination of Dichlorvos in a range of matrices. The use of Dichlorvos-d6 as an internal standard is essential for achieving high accuracy and precision by compensating for matrix effects and variations in sample preparation and instrument response. The provided workflows, protocols, and instrumental parameters serve as a comprehensive guide for researchers and analysts in the fields of food safety, environmental monitoring, and toxicology.

References

• 1. eurl-pesticides.eu [eurl-pesticides.eu]
• 2. dfs.nic.in [dfs.nic.in]
• 3. researchgate.net [researchgate.net]
• 4. Simple determination of dichlorvos in cases of fatal intoxication by gas Chromatography-Mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Automated SPE and GC-MS/MS for trace-level pesticide analysis in water: Overcoming matrix effects and enhancing sensitivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Table 6-1, Analytical Methods for Determining Dichlorvos and Transformation Products in Biological Samples - Toxicological Profile for Dichlorvos - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. nrcgrapes.in [nrcgrapes.in]
• 8. gcms.labrulez.com [gcms.labrulez.com]

Application Notes and Protocols for Preparing Dichlorvos-d6 Internal Standard Working Solutions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dichlorvos-d6 (DDVP-d6) is a deuterated analog of Dichlorvos, an organophosphate insecticide. Due to its similar chemical and physical properties to the parent compound and its distinct mass, Dichlorvos-d6 is an ideal internal standard for the quantification of Dichlorvos in various matrices using mass spectrometry-based methods like Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1][2][3] Accurate preparation of internal standard working solutions is critical for achieving precise and reliable quantitative results.

This document provides detailed protocols for the preparation of Dichlorvos-d6 internal standard working solutions, including safety precautions, stock solution preparation, and serial dilutions to obtain final working concentrations.

Safety Precautions

Dichlorvos-d6 is a highly toxic and flammable substance.[4] It is fatal if inhaled and toxic if swallowed or in contact with skin.[4][5] It may also cause an allergic skin reaction and damage to the central nervous system.[4] Therefore, it is imperative to handle this compound with extreme caution in a well-ventilated fume hood and to wear appropriate personal protective equipment (PPE).

Required Personal Protective Equipment (PPE):

• Chemical-resistant gloves (e.g., nitrile)

• Safety goggles or a face shield

• Lab coat

• Respiratory protection may be required depending on the handling procedure[5]

Handling and Storage:

• Always handle Dichlorvos-d6 in a designated fume hood.

• Keep ignition sources away and protect from electrostatic charges.[4]

• Store the neat compound and solutions at -20°C for long-term stability.[1][3][6] Short-term storage at 0-4°C may be acceptable for working solutions.[3]

• Protect from light and moisture.

Materials and Equipment

• Dichlorvos-d6 (neat or certified standard solution)

• High-purity solvents (e.g., methanol, acetone, acetonitrile, ethyl acetate, hexane, or isooctane)[1][7][8][9]

• Calibrated analytical balance (for neat compound)

• Calibrated micropipettes and tips

• Volumetric flasks (Class A)

• Amber glass vials with PTFE-lined caps for storage

• Vortex mixer

Experimental Protocols

Preparation of a Primary Stock Solution (e.g., 1 mg/mL) from Neat Dichlorvos-d6

This protocol is for preparing a stock solution from a solid or neat form of Dichlorvos-d6.

• Equilibration: Allow the vial containing the neat Dichlorvos-d6 to equilibrate to room temperature before opening to prevent condensation.

• Weighing: Accurately weigh a precise amount (e.g., 10 mg) of the neat Dichlorvos-d6 onto a tared weighing paper or directly into a volumetric flask in a fume hood.

• Dissolution: Quantitatively transfer the weighed Dichlorvos-d6 to a 10 mL Class A volumetric flask.

• Solvent Addition: Add a small amount of the desired solvent (e.g., methanol or acetone) to dissolve the compound.

• Volume Adjustment: Once dissolved, bring the solution to the final volume with the solvent.

• Homogenization: Cap the flask and mix thoroughly by inverting it several times.

• Transfer and Storage: Transfer the stock solution to an amber glass vial, label it clearly with the compound name, concentration, solvent, preparation date, and store it at -20°C.

Preparation of a Primary Stock Solution from a Commercial Standard Solution

Many suppliers offer Dichlorvos-d6 as a certified solution, often at 100 µg/mL in a solvent like acetone, acetonitrile, or methanol.[7][8][9][10] If a different concentration or solvent is required for the primary stock, a dilution can be performed.

Preparation of an Intermediate Stock Solution (e.g., 10 µg/mL)

• Pipetting: Using a calibrated micropipette, transfer 100 µL of the 1 mg/mL primary stock solution into a 10 mL Class A volumetric flask.

• Dilution: Dilute to the mark with the desired solvent.

• Homogenization: Cap the flask and mix thoroughly.

• Storage: Transfer to a labeled amber glass vial and store at -20°C.

Preparation of Working Standard Solutions (e.g., 100 ng/mL)

Working solutions are prepared by further diluting the intermediate stock solution. The final concentration of the internal standard should be comparable to the expected concentration of the analyte in the samples.

• Pipetting: Transfer 100 µL of the 10 µg/mL intermediate stock solution into a 10 mL Class A volumetric flask.

• Dilution: Dilute to the mark with the appropriate solvent.

• Homogenization: Cap and mix thoroughly.

• Storage: Store in a labeled amber glass vial at -20°C or 0-4°C for short-term use.

Data Presentation

The following tables summarize the preparation of Dichlorvos-d6 internal standard solutions.

Table 1: Preparation of Primary Stock Solution (1 mg/mL)

Parameter	Value
Starting Material	Neat Dichlorvos-d6
Mass of Dichlorvos-d6	10 mg
Final Volume	10 mL
Solvent	Methanol (or other suitable solvent)
Final Concentration	1 mg/mL (1000 µg/mL)

Table 2: Serial Dilution Scheme for Working Solutions

Solution Name	Stock Solution Used	Volume of Stock	Final Volume	Solvent	Final Concentration
Intermediate Stock	Primary Stock (1 mg/mL)	100 µL	10 mL	Methanol	10 µg/mL
Working Solution 1	Intermediate Stock (10 µg/mL)	1 mL	10 mL	Methanol	1 µg/mL (1000 ng/mL)
Working Solution 2	Intermediate Stock (10 µg/mL)	100 µL	10 mL	Methanol	100 ng/mL
Working Solution 3	Working Solution 2 (100 ng/mL)	1 mL	10 mL	Methanol	10 ng/mL

Visualization of the Experimental Workflow

The following diagrams illustrate the logical workflow for preparing the Dichlorvos-d6 internal standard working solutions.

Caption: Workflow for Preparing the Primary Stock Solution.

Caption: Workflow for Serial Dilution to Working Solutions.

Stability and Storage

Dichlorvos-d6 solutions have a limited shelf life. The stability of the solutions is dependent on the solvent and storage conditions. It is recommended to store stock solutions at -20°C, where they can be stable for at least 2 years.[1] Working solutions should be prepared fresh as needed or stored at 0-4°C for a short period. After three years, the compound should be re-analyzed for chemical purity before use.[11] Always check the certificate of analysis from the supplier for specific stability information.

Conclusion

The accurate preparation of Dichlorvos-d6 internal standard working solutions is fundamental for reliable quantitative analysis. By following these detailed protocols and adhering to strict safety measures, researchers can ensure the integrity of their analytical standards, leading to high-quality data in their studies.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Dichlorvos-d6 [myskinrecipes.com]
• 3. medkoo.com [medkoo.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. usbio.net [usbio.net]
• 7. thamesrestek.co.uk [thamesrestek.co.uk]
• 8. esslabshop.com [esslabshop.com]
• 9. esslabshop.com [esslabshop.com]
• 10. restek.com [restek.com]
• 11. cdnisotopes.com [cdnisotopes.com]

Application Note: Quantification of Dichlorvos in Water Samples by Isotope Dilution Mass Spectrometry Using Dichlorvos-d6

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dichlorvos (2,2-dichlorovinyl dimethyl phosphate, DDVP) is a broad-spectrum organophosphate insecticide used in agriculture and public health to control a variety of pests.[1][2] Due to its potential toxicity as a cholinesterase inhibitor, monitoring its presence in environmental water sources is crucial for ensuring public and ecological safety.[1][3] This application note provides a detailed protocol for the quantitative determination of Dichlorvos in water samples using a highly sensitive and selective method based on isotope dilution mass spectrometry with Dichlorvos-d6 as the internal standard.

The use of a stable isotope-labeled internal standard like Dichlorvos-d6 is critical for accurate quantification.[4] It mimics the chemical behavior of the native analyte during sample preparation and analysis, compensating for variations in extraction efficiency and instrumental response, thereby ensuring high precision and accuracy.[4][5] This method is suitable for various water matrices, including drinking water, groundwater, and surface water. The primary analytical techniques employed are Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[3][6]

Experimental Workflow

The overall experimental workflow for the quantification of Dichlorvos in water samples is depicted in the diagram below.

Caption: Experimental workflow for Dichlorvos quantification.

Materials and Reagents

• Standards: Dichlorvos (analytical standard), Dichlorvos-d6 (internal standard)

• Solvents: Methanol, Acetonitrile, Dichloromethane, Ethyl Acetate (all HPLC or pesticide residue grade)

• Reagents: Formic acid, Ammonium acetate, Sodium sulfate (anhydrous), Deionized water (18 MΩ·cm)

• Consumables: Solid-Phase Extraction (SPE) cartridges (e.g., C18 or mixed-mode), autosampler vials with inserts, syringes, and filters (0.22 µm).

Standard Preparation

• Primary Stock Solutions (1000 µg/mL): Accurately weigh and dissolve Dichlorvos and Dichlorvos-d6 in methanol to prepare individual primary stock solutions.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the Dichlorvos primary stock solution with a suitable solvent (e.g., methanol/water).

• Internal Standard Working Solution (e.g., 10 µg/mL): Dilute the Dichlorvos-d6 primary stock solution with methanol.

• Calibration Standards: Prepare a set of calibration standards by spiking appropriate aliquots of the Dichlorvos working standard solutions into blank water samples. Add a constant amount of the Dichlorvos-d6 internal standard working solution to each calibration standard and blank.

Sample Preparation Protocol (Solid-Phase Extraction)

Due to the low concentrations of Dichlorvos expected in environmental samples, a pre-concentration step is necessary.[1] Solid-Phase Extraction (SPE) is a common and effective technique.[1][7]

• Sample Collection and Preservation: Collect water samples in clean glass bottles. If not analyzed immediately, store them at 4°C. Adjust the pH of the samples to neutral (pH 7) to minimize hydrolysis of Dichlorvos.[8][9]

• Spiking: To a 500 mL water sample, add a known amount of the Dichlorvos-d6 internal standard working solution.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

• Sample Loading: Load the spiked water sample onto the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water to remove interfering substances.

• Drying: Dry the cartridge by passing air or nitrogen through it for 10-15 minutes.

• Elution: Elute the retained Dichlorvos and Dichlorvos-d6 from the cartridge with 2 x 3 mL of a suitable organic solvent, such as ethyl acetate or dichloromethane.[10]

• Concentration and Reconstitution: Concentrate the eluate to near dryness under a gentle stream of nitrogen at a temperature not exceeding 40°C. Reconstitute the residue in a known volume (e.g., 1 mL) of a suitable solvent for instrumental analysis (e.g., acetonitrile or isohexane).[10]

Instrumental Analysis Protocols

LC-MS/MS Method

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and selective technique for the analysis of Dichlorvos in water.[5][11]

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• LC Column: C18 column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size).

• Mobile Phase:

  • A: Water with 0.1% formic acid

  • B: Acetonitrile with 0.1% formic acid

• Gradient Elution:

  Time (min)	%A	%B
  0.0	95	5
  1.0	95	5
  8.0	5	95
  10.0	5	95
  10.1	95	5

  | 12.0 | 95 | 5 |

• Flow Rate: 0.3 mL/min

• Injection Volume: 10 µL

• MS/MS Parameters (Multiple Reaction Monitoring - MRM):

  Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
  Dichlorvos	221.0	109.0	15
  	221.0	79.0	20
  Dichlorvos-d6	227.0	115.0	15

  | | 227.0 | 83.0 | 20 |

GC-MS/MS Method

Gas chromatography-tandem mass spectrometry (GC-MS/MS) is another robust technique for Dichlorvos analysis.[10]

• Instrumentation: A gas chromatograph coupled to a triple quadrupole mass spectrometer with an electron ionization (EI) source.

• GC Column: DB-5ms or similar (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 min.

  • Ramp: 20°C/min to 180°C.

  • Ramp: 10°C/min to 280°C, hold for 5 min.

• Injector Temperature: 250°C (splitless mode).

• MS/MS Parameters (Multiple Reaction Monitoring - MRM):

  Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
  Dichlorvos	185.0	109.0	10
  	185.0	79.0	15
  Dichlorvos-d6	191.0	115.0	10

  | | 191.0 | 83.0 | 15 |

Data Analysis and Quantification

• Calibration Curve: Generate a calibration curve by plotting the ratio of the peak area of Dichlorvos to the peak area of Dichlorvos-d6 against the concentration of Dichlorvos for the calibration standards.

• Linearity: The calibration curve should have a coefficient of determination (R²) of ≥ 0.99.

• Quantification: Calculate the concentration of Dichlorvos in the water samples by using the peak area ratios obtained from the samples and interpolating from the calibration curve.

Method Performance Data

The following tables summarize typical performance data for the quantification of Dichlorvos in water samples.

Table 1: Method Detection and Quantification Limits

Parameter	Typical Value (µg/L)	Reference
Limit of Detection (LOD)	0.012 - 0.07	[11][12]
Limit of Quantification (LOQ)	0.01	[11][13]

Table 2: Accuracy and Precision

Spiked Concentration (µg/L)	Recovery (%)	Relative Standard Deviation (RSD, %)	Reference
0.50	88.7	< 5	[12]
2.50	90.0	< 5	[12]
4.50	91.2	< 5	[12]

Conclusion

This application note provides a comprehensive and detailed protocol for the reliable quantification of Dichlorvos in water samples using isotope dilution mass spectrometry with Dichlorvos-d6 as an internal standard. The use of either LC-MS/MS or GC-MS/MS provides high sensitivity and selectivity, enabling the detection and quantification of Dichlorvos at levels relevant to environmental and public health monitoring.[10][11] The detailed protocols for sample preparation, instrumental analysis, and data processing, along with the performance data, make this method suitable for routine analysis in environmental testing laboratories.

References

• 1. benchchem.com [benchchem.com]
• 2. hpc-standards.com [hpc-standards.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Dichlorvos-d6 [myskinrecipes.com]
• 5. lcms.cz [lcms.cz]
• 6. medkoo.com [medkoo.com]
• 7. academic.oup.com [academic.oup.com]
• 8. atsdr.cdc.gov [atsdr.cdc.gov]
• 9. ANALYTICAL METHODS - Toxicological Profile for Dichlorvos - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. researchgate.net [researchgate.net]
• 12. agilent.com [agilent.com]
• 13. cdn.who.int [cdn.who.int]

Application Note: Quantitative Analysis of Dichlorvos in Soil and Sediment using Isotope Dilution Mass Spectrometry

Abstract

This application note presents a robust and sensitive method for the quantitative analysis of Dichlorvos in soil and sediment matrices. The protocol employs a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction procedure, followed by analysis using either Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard, Dichlorvos-d6, ensures high accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response.[1] This method is suitable for researchers, environmental scientists, and professionals in drug development and food safety monitoring.

Introduction

Dichlorvos (2,2-dichlorovinyl dimethyl phosphate) is a broad-spectrum organophosphate insecticide and acaricide used to control a variety of pests in agricultural and domestic settings.[2][3] Due to its potential toxicity and environmental persistence in soil and sediment, sensitive and accurate analytical methods are required for its monitoring.[4] The QuEChERS method has become a popular choice for pesticide residue analysis in complex matrices like soil due to its simplicity, speed, and minimal solvent usage.[4][5][6] Coupling this extraction technique with tandem mass spectrometry (MS/MS) provides excellent selectivity and sensitivity for the detection and quantification of Dichlorvos at trace levels.[7] The incorporation of Dichlorvos-d6 as an internal standard is a key aspect of this method, as it mimics the behavior of the native analyte during extraction and analysis, leading to more reliable and accurate quantification.[8]

Experimental Workflow

The overall experimental workflow is depicted in the following diagram:

Caption: Experimental workflow for Dichlorvos analysis.

Experimental Protocols

Sample Preparation (QuEChERS Extraction)

This protocol is based on the widely used QuEChERS method.[5][7][9]

Materials:

• Homogenized soil or sediment sample

• Dichlorvos-d6 internal standard solution

• Acetonitrile (ACN)

• QuEChERS extraction salt packet (containing 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate tribasic dihydrate, and 0.5 g sodium citrate dibasic sesquihydrate)

• Dispersive SPE (dSPE) cleanup tube (containing 150 mg MgSO₄, 50 mg Primary Secondary Amine (PSA), and 50 mg C18)

• 50 mL polypropylene centrifuge tubes

• 15 mL polypropylene centrifuge tubes

• Vortex mixer

• Centrifuge

Procedure:

• Weigh 5.0 g (± 0.1 g) of the homogenized soil or sediment sample into a 50 mL centrifuge tube.[9]

• Add an appropriate volume of the Dichlorvos-d6 internal standard solution to the sample.

• Add 10 mL of acetonitrile to the tube.

• Cap the tube and shake vigorously for 1 minute.

• Add the contents of the QuEChERS extraction salt packet to the tube.

• Immediately cap and shake vigorously for 1 minute.

• Centrifuge the tube at 4000 rpm for 5 minutes.

• Transfer the supernatant (acetonitrile layer) to a 15 mL dSPE cleanup tube.

• Shake the dSPE tube for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

• The resulting supernatant is the final extract, ready for GC-MS/MS or LC-MS/MS analysis.

Instrumental Analysis

Instrumentation:

• Gas chromatograph coupled to a triple quadrupole mass spectrometer.

Chromatographic and Mass Spectrometric Conditions:

Parameter	Value
GC Column	HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm or equivalent
Injection Volume	1 µL (splitless)
Injector Temperature	250 °C
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Program	Initial 80°C, hold for 1 min, ramp at 20°C/min to 170°C, then ramp at 20°C/min to 310°C, hold for 3.5 min.[10]
Transfer Line Temp.	280 °C
Ion Source Temp.	200 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions for Dichlorvos:

Analyte	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier	Collision Energy (eV)
Dichlorvos	185	109	79	10/20
Dichlorvos	185	93	109	Not Specified[11]

Note: Collision energies should be optimized for the specific instrument used.

Instrumentation:

• Liquid chromatograph coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Chromatographic and Mass Spectrometric Conditions:

Parameter	Value
LC Column	C18 column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Methanol with 0.1% Formic Acid
Gradient	Optimized for separation of Dichlorvos from matrix interferences
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Ion Source	Electrospray Ionization (ESI), Positive Mode
Ion Source Temp.	350 °C
Desolvation Temp.	150 °C
Acquisition Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions for Dichlorvos and Dichlorvos-d6:

Analyte	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier	Collision Energy (eV)
Dichlorvos	221.0	109.1	79.1	16/28[12]
Dichlorvos	221.0	109.1	127.0	Not Specified[11]
Dichlorvos-d6	227.0	115.0	Not Specified	19[8]

Note: Collision energies should be optimized for the specific instrument used.

Quantitative Data Summary

The following table summarizes typical method validation parameters for the analysis of Dichlorvos in soil and other complex matrices.

Parameter	Result	Reference
Linearity (R²)	≥ 0.99	[13][14]
Limit of Detection (LOD)	0.0015 - 0.017 mg/kg	[13][14]
Limit of Quantification (LOQ)	0.005 - 0.079 mg/kg	[13][14]
Accuracy (Recovery)	78.24 - 92.21%	[13]
Precision (RSD)	< 6%	[13]

Signaling Pathways and Logical Relationships

The use of an isotopically labeled internal standard follows a clear logical principle for accurate quantification.

Caption: Logic of isotope dilution for quantification.

Conclusion

The described method provides a reliable and sensitive approach for the determination of Dichlorvos in soil and sediment. The combination of QuEChERS extraction with either GC-MS/MS or LC-MS/MS, along with the use of the Dichlorvos-d6 internal standard, ensures high-quality data suitable for regulatory monitoring, environmental assessment, and research applications. The provided protocols and performance data can be adapted and validated for use in various laboratory settings.

References

• 1. lcms.cz [lcms.cz]
• 2. researchgate.net [researchgate.net]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]
• 4. Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. gcms.cz [gcms.cz]
• 6. youtube.com [youtube.com]
• 7. files01.core.ac.uk [files01.core.ac.uk]
• 8. arxiv.org [arxiv.org]
• 9. mdpi.com [mdpi.com]
• 10. agilent.com [agilent.com]
• 11. nrcgrapes.in [nrcgrapes.in]
• 12. agilent.com [agilent.com]
• 13. A liquid chromatography-tandem mass spectrometry method to simultaneously determinate dichlorvos and phoxim in tobacco - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. heca-analitika.com [heca-analitika.com]

Application Notes and Protocols for the Analysis of Dichlorvos-d6 in Food and Agricultural Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dichlorvos (2,2-dichlorovinyl dimethyl phosphate, DDVP) is a broad-spectrum organophosphate insecticide used to control pests in food storage areas, greenhouses, and livestock.[1] Due to its potential toxicity, monitoring its residues in food and agricultural products is crucial for consumer safety.[2] Dichlorvos-d6 (DDVP-d6), a deuterated analog of Dichlorvos, serves as an excellent internal standard for quantitative analysis.[3][4][5] Its similar chemical and physical properties to the parent compound allow for accurate quantification by compensating for matrix effects and variations during sample preparation and analysis.[5] These application notes provide detailed protocols for the analysis of Dichlorvos in food and agricultural samples using Dichlorvos-d6 as an internal standard, employing Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Analytical Workflow Overview

The general workflow for the analysis of Dichlorvos in food and agricultural samples involves sample preparation using the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, followed by instrumental analysis. Dichlorvos-d6 is introduced at the beginning of the sample preparation process to ensure accurate quantification.

Caption: General analytical workflow for Dichlorvos analysis.

Experimental Protocols

Sample Preparation: QuEChERS Method

The QuEChERS method is a widely adopted sample preparation technique for pesticide residue analysis in food matrices.[6][7] It involves a simple two-step process of extraction and cleanup.[6]

Materials:

• Homogenized food or agricultural sample

• Dichlorvos-d6 internal standard solution (e.g., 10 µg/mL in acetone)

• Acetonitrile (ACN), HPLC grade

• QuEChERS extraction salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium citrate sesquihydrate)[8][9]

• Dispersive solid-phase extraction (d-SPE) tubes (e.g., containing 150 mg MgSO₄, 25 mg Primary Secondary Amine (PSA), and 25 mg C18)[9]

• 50 mL and 15 mL centrifuge tubes

• Vortex mixer and centrifuge

Procedure:

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.[10][11] For dry samples like grains, add an appropriate amount of water to rehydrate the sample before extraction.[9]

  • Add a known amount of Dichlorvos-d6 internal standard solution. For example, add 10 µL of a 10 mg/kg mixture of procedural standards.[8]

  • Add 10 mL of acetonitrile to the tube.[9]

  • Cap the tube and vortex vigorously for 1 minute.

  • Add the QuEChERS extraction salt packet.[9]

  • Immediately cap and vortex for 1 minute to prevent the agglomeration of salts.

  • Centrifuge at ≥3000 g for 5 minutes.[9]

• Dispersive SPE Cleanup:

  • Transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL d-SPE tube containing PSA, C18, and MgSO₄.[9]

  • Vortex for 30 seconds.[9]

  • Centrifuge at high speed for 5 minutes.[9]

  • The resulting supernatant is the final extract.

Instrumental Analysis: GC-MS/MS

Sample Preparation for GC-MS/MS: The final extract from the QuEChERS procedure is typically solvent-exchanged to a solvent more compatible with GC analysis, such as acetone/hexane.[10]

Instrumentation and Conditions:

Parameter	Recommended Conditions
Gas Chromatograph	Agilent Intuvo 9000 GC system or equivalent[8]
Column	Agilent DB-5ms Ultra Inert, 15 m x 0.25 mm, 0.25 µm or similar
Injector	Split/splitless injector in splitless mode[10]
Injector Temperature	250 °C
Oven Program	Initial temperature 80 °C, ramp at 20 °C/min to 170 °C, then ramp at 20 °C/min to 310 °C and hold for 3.5 minutes[8]
Carrier Gas	Helium at a constant flow of 1 mL/min[10]
Mass Spectrometer	Agilent 7010B triple quadrupole mass spectrometer or equivalent[8]
Ionization Mode	Electron Ionization (EI)
Ion Source Temp.	230 °C
Acquisition Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	Dichlorvos: Quantifier: m/z 185 > 109, Qualifier: m/z 185 > 79 Dichlorvos-d6: Quantifier: m/z 191 > 112 (example, requires optimization)
Collision Energy	Optimized for each transition (e.g., 10-20 eV)

Instrumental Analysis: LC-MS/MS

Sample Preparation for LC-MS/MS: The final extract from the QuEChERS procedure is typically diluted with deionized water or mobile phase before injection. A 10x dilution is common.[9]

Instrumentation and Conditions:

Parameter	Recommended Conditions
Liquid Chromatograph	Agilent 1290 Infinity II LC system or equivalent[12]
Column	C18 column (e.g., ZORBAX Eclipse Plus C18, 2.1 x 100 mm, 1.8 µm)[13]
Mobile Phase	A: Water with 0.1% formic acid B: Acetonitrile with 0.1% formic acid[13]
Gradient	Optimized for separation (e.g., start with low %B, ramp up to high %B, and re-equilibrate)
Flow Rate	0.3 mL/min[13]
Injection Volume	2-10 µL
Mass Spectrometer	Agilent 6490 triple quadrupole LC/MS or equivalent[12]
Ionization Mode	Electrospray Ionization (ESI), Positive Mode[1]
Acquisition Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	Dichlorvos: m/z 221 > 109[13] Dichlorvos-d6: m/z 227 > 112 (example, requires optimization)
Collision Energy	Optimized for each transition

Quantitative Data Summary

The following tables summarize typical performance data for the analysis of Dichlorvos in various food and agricultural matrices.

Table 1: Method Detection and Quantification Limits

Matrix	Analytical Method	LOD (µg/kg)	LOQ (µg/kg)	Reference
Fruits & Vegetables	GC-MS/MS	-	2	[8]
Animal Tissues	LC-MS/MS	0.07	5	[1]
Various Crops	GC	-	5	[14]
Non-fatty Foods	GC	-	20	[14]
Fruits & Vegetables	LC-MS/MS	2	-	[1]

Table 2: Recovery and Precision Data for Dichlorvos

Matrix	Spiking Level (µg/g)	Recovery (%)	RSD (%)	Analytical Method	Reference
Fruits & Vegetables	0.1	70.2 - 88.9	-	LC-MS/MS	[1]
Animal Tissues	0.01 - 0.04	85 - 106	< 10.6	LC-MS/MS	[1]
Plasma	0.15	85	8	HPLC/UV	[15]
Serum	2	80	-	HPLC/APCI-MS	[15]
Stomach Contents	500	74	-	TLC	[15]

Dichlorvos Metabolism

Understanding the metabolic fate of Dichlorvos is important for assessing its overall toxicological impact. Dichlorvos is primarily metabolized in animals through two main pathways: ester hydrolysis and oxidative O-demethylation.[16][17]

Caption: Major metabolic pathways of Dichlorvos in animals.

The predominant pathway involves the hydrolysis of the P-O-vinyl bond, yielding dimethylphosphate and dichloroacetaldehyde.[16] Dichloroacetaldehyde is then further metabolized. The second pathway is the oxidative O-demethylation to desmethyl-dichlorvos, which is subsequently hydrolyzed.[16]

Conclusion

The use of Dichlorvos-d6 as an internal standard in conjunction with QuEChERS sample preparation and modern chromatographic techniques like GC-MS/MS and LC-MS/MS provides a robust and reliable methodology for the accurate quantification of Dichlorvos residues in diverse food and agricultural samples. The detailed protocols and data presented in these application notes serve as a valuable resource for researchers and scientists in ensuring food safety and regulatory compliance.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesized novel chromogenic reagent and sensor: Detection and identification of dichlorvos - PMC [pmc.ncbi.nlm.nih.gov]
• 3. thamesrestek.co.uk [thamesrestek.co.uk]
• 4. caymanchem.com [caymanchem.com]
• 5. Dichlorvos-d6 [myskinrecipes.com]
• 6. researchgate.net [researchgate.net]
• 7. ijesd.org [ijesd.org]
• 8. agilent.com [agilent.com]
• 9. gcms.cz [gcms.cz]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. ikm.org.my [ikm.org.my]
• 12. agilent.com [agilent.com]
• 13. rroij.com [rroij.com]
• 14. ANALYTICAL METHODS - Toxicological Profile for Dichlorvos - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. Table 6-1, Analytical Methods for Determining Dichlorvos and Transformation Products in Biological Samples - Toxicological Profile for Dichlorvos - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. fao.org [fao.org]
• 17. Dichlorvos - Occupational Exposures in Insecticide Application, and Some Pesticides - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Note: Quantification of Dichlorvos in Biological Matrices using Dichlorvos-d6 as an Internal Standard for Toxicological and Forensic Analysis

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note provides a detailed protocol for the determination of Dichlorvos (DDVP), a widely used organophosphate insecticide, in biological samples. Due to its high toxicity and frequent use in agricultural and domestic settings, accurate quantification of Dichlorvos is crucial in toxicological and forensic investigations.[1][2][3] This method employs Dichlorvos-d6, a stable isotope-labeled internal standard, to ensure high accuracy and precision in quantification by gas chromatography-mass spectrometry (GC-MS).[4] The protocol outlines procedures for sample preparation, extraction, and chromatographic analysis of Dichlorvos in matrices such as blood, plasma, urine, and tissue.

Introduction

Dichlorvos (2,2-dichlorovinyl dimethyl phosphate) is a potent organophosphate insecticide that exerts its toxic effects by inhibiting acetylcholinesterase (AChE), an enzyme critical for nerve function.[1][2][3] Exposure to Dichlorvos can lead to a range of adverse health effects, and in severe cases, can be fatal.[2][5] Consequently, the detection and quantification of Dichlorvos in biological specimens are of significant interest in clinical toxicology and forensic science to ascertain exposure and determine its role in poisoning cases.

The use of a stable isotope-labeled internal standard, such as Dichlorvos-d6, is the gold standard for quantitative analysis by mass spectrometry.[4] Dichlorvos-d6 has chemical and physical properties nearly identical to the unlabeled analyte, ensuring that it behaves similarly during sample preparation and analysis. This co-elution allows for the correction of matrix effects and variations in extraction recovery and instrument response, leading to highly reliable and reproducible results.[4]

Principle of the Method

This method utilizes a liquid-liquid extraction (LLE) or solid-phase extraction (SPE) procedure to isolate Dichlorvos and the Dichlorvos-d6 internal standard from the biological matrix. The extracted analytes are then analyzed by gas chromatography coupled with mass spectrometry (GC-MS) in selected ion monitoring (SIM) mode for sensitive and selective detection. Quantification is achieved by comparing the peak area ratio of Dichlorvos to Dichlorvos-d6 against a calibration curve.

Materials and Reagents

• Dichlorvos analytical standard

• Dichlorvos-d6 (DDVP-d6) internal standard[6]

• Acetonitrile (ACN), HPLC grade

• Dichloromethane (DCM), HPLC grade

• Ethyl acetate, HPLC grade

• Hexane, HPLC grade

• Sodium sulfate, anhydrous

• Phosphate buffer (pH 7)

• Solid-Phase Extraction (SPE) cartridges (e.g., C18)

Instrumentation

• Gas Chromatograph with a Mass Selective Detector (GC-MS)

• Analytical balance

• Centrifuge

• Vortex mixer

• Evaporator (e.g., nitrogen evaporator)

• pH meter

Experimental Protocols

Protocol 1: Sample Preparation and Liquid-Liquid Extraction (LLE) for Blood/Plasma/Urine

• Sample Preparation:

  • Allow frozen samples (whole blood, plasma, or urine) to thaw at room temperature.

  • Vortex the samples to ensure homogeneity.

  • Pipette 1 mL of the sample into a clean glass centrifuge tube.

• Internal Standard Spiking:

  • Add a known amount of Dichlorvos-d6 internal standard solution (e.g., 100 µL of a 1 µg/mL solution in acetonitrile) to each sample, calibrator, and quality control sample.

  • Vortex briefly to mix.

• Extraction:

  • Add 5 mL of dichloromethane (DCM) or a mixture of hexane and ethyl acetate (1:1, v/v) to the tube.

  • Vortex vigorously for 2 minutes to ensure thorough mixing and extraction.

  • Centrifuge at 3000 rpm for 10 minutes to separate the organic and aqueous layers.

• Solvent Evaporation and Reconstitution:

  • Carefully transfer the upper organic layer to a clean tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of ethyl acetate for GC-MS analysis.

Protocol 2: Sample Preparation and Solid-Phase Extraction (SPE) for Tissue Samples

• Sample Homogenization:

  • Weigh approximately 1 gram of tissue (e.g., liver, stomach content) and homogenize it in 5 mL of phosphate buffer (pH 7).[7]

• Internal Standard Spiking:

  • Transfer 1 mL of the homogenate to a centrifuge tube.

  • Add the Dichlorvos-d6 internal standard as described in Protocol 1.

• SPE Cartridge Conditioning:

  • Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

• Sample Loading and Elution:

  • Load the prepared sample onto the conditioned SPE cartridge.

  • Wash the cartridge with 5 mL of deionized water to remove interferences.

  • Dry the cartridge under vacuum for 5 minutes.

  • Elute the analytes with 5 mL of ethyl acetate.

• Solvent Evaporation and Reconstitution:

  • Collect the eluate and evaporate it to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of ethyl acetate for GC-MS analysis.

GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent

  • Injector Temperature: 250°C

  • Oven Temperature Program: Initial temperature of 60°C, hold for 1 minute, then ramp to 280°C at 20°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Injection Volume: 1 µL (splitless mode)

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Acquisition Mode: Selected Ion Monitoring (SIM)

  • Ions to Monitor:

    • Dichlorvos: m/z 109, 185, 220

    • Dichlorvos-d6: m/z 112, 188, 226

Data Presentation

The following tables summarize typical quantitative data obtained using Dichlorvos-d6 as an internal standard for the analysis of Dichlorvos in various biological matrices.

Parameter	Blood	Urine	Liver Tissue	Reference
Linearity Range (µg/L)	0.5 - 100	0.5 - 100	1 - 200	[8][9]
Limit of Detection (LOD) (µg/L)	0.1	0.1	0.5	[10]
Limit of Quantification (LOQ) (µg/L)	0.5	0.5	1.0	[8][9]
Recovery (%)	86 - 95	85 - 98	80 - 92	[8][9]
Intra-day Precision (%RSD)	< 8	< 7	< 10	[8][9]
Inter-day Precision (%RSD)	< 12	< 10	< 15	[8][9]

Table 1: Method validation parameters for the quantification of Dichlorvos in different biological matrices.

Signaling Pathway and Workflow Diagrams

Caption: Analytical workflow for Dichlorvos quantification.

Caption: Mechanism of Dichlorvos toxicity.

Discussion

The presented analytical method demonstrates a robust and reliable approach for the quantification of Dichlorvos in various biological matrices. The use of Dichlorvos-d6 as an internal standard is critical for mitigating matrix effects and ensuring the accuracy of the results, which is paramount in forensic and toxicological investigations. The sample preparation procedures, including both LLE and SPE, offer flexibility depending on the sample type and laboratory resources. The GC-MS parameters are optimized for the sensitive and selective detection of Dichlorvos and its deuterated analog.

Conclusion

This application note provides a comprehensive guide for the quantitative analysis of Dichlorvos in biological samples using Dichlorvos-d6 as an internal standard. The detailed protocols and method performance data will be valuable for researchers, scientists, and professionals in the fields of toxicology, forensic science, and drug development.

References

• 1. Dichlorvos - Wikipedia [en.wikipedia.org]
• 2. Dichlorvos toxicity: A public health perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Dichlorvos-d6 [myskinrecipes.com]
• 5. Dichlorvos | Public Health Statement | ATSDR [wwwn.cdc.gov]
• 6. Dichlorvos (dimethyl-D₆, 98%) - Cambridge Isotope Laboratories, DLM-2829-0.01 [isotope.com]
• 7. Table 6-1, Analytical Methods for Determining Dichlorvos and Transformation Products in Biological Samples - Toxicological Profile for Dichlorvos - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. dfs.nic.in [dfs.nic.in]
• 10. Analytical Evaluation of Carbamate and Organophosphate Pesticides in Human and Environmental Matrices: A Review | MDPI [mdpi.com]

Application Note: High-Recovery Cleanup of Dichlorvos using Solid-Phase Extraction with Dichlorvos-d6 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust method for the extraction and cleanup of dichlorvos from various sample matrices using solid-phase extraction (SPE). The protocol incorporates Dichlorvos-d6 as an internal standard to ensure accurate and precise quantification by correcting for analyte loss during sample preparation and analysis by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[1][2][3] This method is suitable for trace-level analysis in complex matrices such as environmental water, soil, and biological samples.

Introduction

Dichlorvos (DDVP) is a widely used organophosphate insecticide that is classified as a highly hazardous chemical by the World Health Organization.[4] Due to its potential toxicity, regulatory bodies have established maximum residue limits (MRLs) for dichlorvos in food and environmental samples.[1] Consequently, sensitive and reliable analytical methods are essential for monitoring its presence.

Solid-phase extraction (SPE) offers significant advantages over traditional liquid-liquid extraction (LLE) for sample preparation, including higher analyte recovery, reduced consumption of organic solvents, and the potential for automation.[1][5] The use of a stable isotope-labeled internal standard, such as Dichlorvos-d6, is critical for improving the accuracy and precision of quantification.[1][6] This internal standard mimics the chemical behavior of the analyte of interest, thereby compensating for variations in extraction efficiency and matrix effects.[1]

This document provides a comprehensive protocol for the SPE cleanup of samples for dichlorvos analysis, utilizing Dichlorvos-d6 as the internal standard.

Experimental Protocols

Materials and Reagents

• SPE Cartridges : C18 or polymeric reversed-phase cartridges (e.g., Cleanert-PEP) are recommended.[7][8] The choice may depend on the sample matrix.

• Reagents : All solvents should be pesticide residue grade or higher.

  • Methanol (MeOH)

  • Dichloromethane (DCM)

  • Ethyl Acetate

  • n-Hexane

  • Acetone

  • Deionized Water

  • Hydrochloric Acid (HCl) or Sulfuric Acid (H2SO4) for pH adjustment

  • Sodium Chloride (NaCl)

  • Sodium Sulfate (anhydrous)

• Standards :

  • Dichlorvos analytical standard

  • Dichlorvos-d6 (internal standard)[3][9]

• Equipment :

  • SPE Vacuum Manifold

  • Nitrogen Evaporator

  • Vortex Mixer

  • Centrifuge

  • Analytical Balance

  • GC-MS or LC-MS/MS system

Sample Preparation

The appropriate sample preparation procedure will vary depending on the matrix.

• Water Samples (e.g., Drinking Water, Underground Water) :

  • For chlorinated water, add sodium thiosulfate to dechlorinate the sample upon collection.[10]

  • Adjust the pH of a 1 L water sample to < 2 with 6 N HCl or H2SO4.[11][12] This can improve the recovery of certain compounds.

  • Add 5 mL of methanol to the sample and mix thoroughly.[11][12]

  • Spike the sample with Dichlorvos-d6 internal standard to achieve a final concentration within the linear range of the analytical method.[1]

  • For aqueous matrices, adding salt (e.g., 5 g NaCl) can favor the partitioning of dichlorvos into the organic phase and improve recovery.[13][14]

• Biological Samples (e.g., Plasma, Urine) :

  • Dilute the sample with water or a suitable buffer (e.g., pH 7 phosphate buffer).[7]

  • Spike the diluted sample with the Dichlorvos-d6 internal standard.[7]

  • For plasma or blood, protein precipitation with a solvent like acetonitrile may be required.[1] Centrifuge the sample and collect the supernatant for SPE.

Solid-Phase Extraction (SPE) Protocol

This protocol is a general guideline and may require optimization for specific sample types. The following steps are based on a C18 SPE cartridge.

• Cartridge Conditioning :

  • Place the SPE cartridges on the vacuum manifold.

  • Wash the cartridge with 10 mL of dichloromethane (DCM), allowing the sorbent to soak for 1 minute before drawing the solvent to waste under vacuum.[11][12]

  • Condition the cartridge with 10 mL of methanol. Allow the sorbent to soak for 2 minutes, then draw the methanol through, leaving a thin layer above the sorbent bed. Do not allow the cartridge to dry out.[11][12][15]

  • Equilibrate the cartridge with 10 mL of deionized water.[16]

• Sample Loading :

  • Load the prepared sample onto the conditioned SPE cartridge at a slow, steady flow rate of approximately 10-15 mL/min.[13][17] A slow flow rate ensures optimal interaction between the analyte and the sorbent.[15]

• Washing :

  • After loading the entire sample, wash the cartridge to remove interferences. A common wash step involves passing a small volume of a weak solvent mixture (e.g., 5-10 mL of a methanol/water mixture) through the cartridge.

  • Dry the cartridge thoroughly under a full vacuum for at least 10 minutes to remove excess water.[11][12]

• Elution :

  • Place collection vials inside the manifold.

  • Elute the retained dichlorvos and Dichlorvos-d6 from the cartridge using an appropriate organic solvent. Common elution solvents include:

    • Ethyl acetate and dichloromethane.[13]

    • A mixture of acetone and n-hexane (e.g., 1:1 followed by 1:9).[11]

    • A mixture of chloroform and isopropanol (9:1).[7]

  • A typical elution may involve two steps with 5-10 mL of solvent each.

• Concentration and Reconstitution :

  • Evaporate the collected eluate to near dryness under a gentle stream of nitrogen.[13] Care should be taken to avoid complete dryness, as dichlorvos is volatile.[14]

  • Reconstitute the residue in a small, precise volume (e.g., 1 mL) of a suitable solvent (e.g., hexane or ethyl acetate) for chromatographic analysis.

Data Presentation

The use of Dichlorvos-d6 as an internal standard helps to ensure the accuracy of quantitative results by correcting for analyte losses during the extraction and cleanup process.

Analyte	Matrix	SPE Sorbent	Recovery (%)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
Dichlorvos	Underground Water	Cleanert-PEP	59.5 - 94.6	4 - 10 ng/L	Not Specified	[8]
Dichlorvos	Plasma	C18	Not Specified	~400 ng/mL	Not Specified	[7]
Dichlorvos	Serum	Not Specified	80	2 ng/mL	Not Specified	[7]
Dichlorvos	Autopsy Blood	N/A (DLLME)	86 - 95	Not Specified	0.55 µg/mL	[4]

Visualization of Experimental Workflow

Caption: General workflow for SPE sample cleanup using an internal standard.

Conclusion

The solid-phase extraction protocol detailed in this application note, when combined with the use of Dichlorvos-d6 as an internal standard, provides a reliable and robust method for the quantification of dichlorvos in a variety of sample matrices.[1] The high recovery rates and low detection limits achievable with this method make it suitable for both research and routine monitoring applications. Proper validation of the method for each specific matrix and analyte is crucial to ensure data quality and regulatory compliance.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated internal standards for gas chromatographic-mass spectrometric analysis of polar organophosphorus pesticides in water samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medkoo.com [medkoo.com]
• 4. dfs.nic.in [dfs.nic.in]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Dichlorvos-d6 [myskinrecipes.com]
• 7. Table 6-1, Analytical Methods for Determining Dichlorvos and Transformation Products in Biological Samples - Toxicological Profile for Dichlorvos - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. caymanchem.com [caymanchem.com]
• 10. cdpr.ca.gov [cdpr.ca.gov]
• 11. unitedchem.com [unitedchem.com]
• 12. weber.hu [weber.hu]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. ANALYTICAL METHODS - Toxicological Profile for Dichlorvos - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. m.youtube.com [m.youtube.com]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. agilent.com [agilent.com]

Selecting the Optimal Concentration of Dichlorvos-d6 for Accurate Analyte Quantification

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals engaged in the quantitative analysis of Dichlorvos using mass spectrometry-based methods.

Introduction

Dichlorvos (2,2-dichlorovinyl dimethyl phosphate) is an organophosphate insecticide widely used in agriculture and public health.[1][2][3] Accurate quantification of Dichlorvos residues in various matrices is crucial for monitoring environmental contamination, ensuring food safety, and conducting toxicological studies. The use of a stable isotope-labeled internal standard, such as Dichlorvos-d6, is a robust analytical technique that significantly improves the accuracy and precision of quantitative methods, particularly in complex matrices.[4][5]

Dichlorvos-d6 is chemically and physically almost identical to the non-labeled Dichlorvos, ensuring it behaves similarly during sample preparation, extraction, and chromatographic analysis.[5] This co-elution and similar ionization behavior effectively compensates for variations in the analytical process and potential matrix effects, leading to more reliable and reproducible results.[4]

The concentration of the internal standard is a critical parameter that must be optimized during method development. An inappropriate concentration can lead to a poor signal-to-noise ratio, detector saturation, or non-linearity in the calibration curve. This document provides a comprehensive guide and a detailed protocol for selecting the appropriate concentration of Dichlorvos-d6 for the accurate quantification of Dichlorvos in various sample types using gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS/MS).

Principle of Internal Standard Selection

The primary goal when selecting the concentration of an internal standard is to choose a concentration that provides a consistent and reproducible signal throughout the analytical run, without interfering with the detection of the analyte of interest. The ideal concentration of Dichlorvos-d6 should be:

• Sufficiently high to produce a robust and reproducible signal with a good peak shape and a high signal-to-noise ratio (S/N).

• Within the linear dynamic range of the mass spectrometer to avoid detector saturation.

• Comparable to the analyte concentration at a key point in the calibration curve, typically the mid-point, to ensure a stable analyte-to-internal standard response ratio.

• Low enough to not contribute significantly to the analyte signal through isotopic overlap, although with a deuterated standard like Dichlorvos-d6 (with a mass difference of 6 amu), this is generally not a significant concern.

Experimental Workflow for Optimizing Dichlorvos-d6 Concentration

The following diagram illustrates the systematic workflow for determining the optimal concentration of Dichlorvos-d6 internal standard.

Caption: A stepwise workflow for the systematic optimization of the Dichlorvos-d6 internal standard concentration.

Detailed Experimental Protocol

This protocol provides a step-by-step guide to determine the optimal concentration of Dichlorvos-d6 for the quantitative analysis of Dichlorvos.

4.1 Materials and Reagents

• Dichlorvos analytical standard

• Dichlorvos-d6 internal standard

• Blank matrix (e.g., plasma, tissue homogenate, water, soil extract) free of Dichlorvos

• High-purity solvents (e.g., methanol, acetonitrile, hexane)

• Volumetric flasks, pipettes, and other standard laboratory glassware

• GC-MS or LC-MS/MS system

4.2 Preparation of Stock and Working Solutions

• Dichlorvos Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of Dichlorvos analytical standard and dissolve it in a suitable solvent (e.g., methanol) in a 10 mL volumetric flask.

• Dichlorvos-d6 Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of Dichlorvos-d6 and dissolve it in the same solvent in a 10 mL volumetric flask.

• Dichlorvos Working Standards: Prepare a series of working standard solutions by serially diluting the Dichlorvos stock solution to cover the expected concentration range of the analyte in the samples. A typical calibration curve for Dichlorvos might range from 0.5 to 100 ng/mL.

• Dichlorvos-d6 Working Solutions: Prepare a series of working solutions of Dichlorvos-d6 at different concentrations (e.g., 10 ng/mL, 50 ng/mL, and 100 ng/mL) by diluting the Dichlorvos-d6 stock solution.

4.3 Experimental Procedure for Optimization

• Prepare Three Sets of Calibration Standards: For each of the Dichlorvos-d6 working solutions (e.g., 10, 50, and 100 ng/mL), prepare a full set of calibration standards. To do this, spike a constant volume of the respective Dichlorvos-d6 working solution into each of the Dichlorvos working standard solutions.

• Prepare Quality Control (QC) Samples: Prepare low, medium, and high concentration QC samples by spiking known amounts of Dichlorvos into the blank matrix. Add the same constant volume of each Dichlorvos-d6 working solution to the respective sets of QC samples.

• Sample Extraction: Process all prepared calibration standards and QC samples using your established extraction procedure (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).

• Instrumental Analysis: Analyze all prepared samples on the GC-MS or LC-MS/MS system.

4.4 Data Evaluation

For each concentration of Dichlorvos-d6 tested, perform the following evaluations:

• Internal Standard Peak Area and Signal-to-Noise Ratio (S/N): Evaluate the peak area and S/N of the Dichlorvos-d6 peak across all samples. The peak area should be consistent, and the S/N should be sufficiently high (typically >10).

• Calibration Curve Linearity: Generate a calibration curve by plotting the peak area ratio (Dichlorvos peak area / Dichlorvos-d6 peak area) against the Dichlorvos concentration. Determine the linearity (R²) of the calibration curve. A value of R² > 0.99 is generally considered acceptable.

• Accuracy and Precision of QC Samples: Calculate the accuracy (% recovery) and precision (% relative standard deviation, RSD) for the QC samples. The acceptance criteria are typically within ±15% for accuracy and ≤15% for RSD.

Data Presentation and Interpretation

The quantitative data from the optimization experiment should be summarized in tables for easy comparison.

Table 1: Evaluation of Dichlorvos-d6 Peak Response

Dichlorvos-d6 Concentration (ng/mL)	Mean Peak Area	% RSD of Peak Area	Mean S/N Ratio
10	50,000	8.5	25
50	250,000	4.2	120
100	500,000	3.8	250

Table 2: Impact of Dichlorvos-d6 Concentration on Calibration Curve and QC Performance

Dichlorvos-d6 Concentration (ng/mL)	Calibration Curve R²	QC Low Accuracy (%)	QC Low Precision (%RSD)	QC High Accuracy (%)	QC High Precision (%RSD)
10	0.9985	92.5	12.8	95.3	10.5
50	0.9998	98.7	5.5	101.2	4.8
100	0.9995	99.1	5.2	102.5	4.5

Interpretation:

Based on the hypothetical data presented, a Dichlorvos-d6 concentration of 50 ng/mL provides the optimal performance. At this concentration, the internal standard peak area is consistent, the S/N ratio is excellent, the calibration curve shows strong linearity, and the accuracy and precision of the QC samples are well within the acceptable limits. While the 100 ng/mL concentration also performs well, the 50 ng/mL concentration is more conservative and less likely to cause detector saturation, especially if the analyte concentrations are expected to be low.

Signaling Pathway and Logical Relationships

While there is no direct signaling pathway involved in the selection of an internal standard concentration, the logical relationship between the experimental steps and the decision-making process can be visualized.

Caption: Logical relationship between experimental evaluation and decision criteria for selecting the optimal internal standard concentration.

Conclusion

The selection of an appropriate concentration for the Dichlorvos-d6 internal standard is a critical step in developing a robust and reliable quantitative analytical method. By following the systematic approach outlined in this application note, researchers can determine an optimal concentration that ensures high-quality data with excellent accuracy and precision. A concentration that provides a consistent and strong signal for the internal standard, while maintaining the linearity and accuracy of the analyte quantification, will ultimately lead to more confident and defensible analytical results. In a documented method, a concentration of 1 mg/L was used as a procedural internal standard, with 50 µL being added to the sample.[6] However, the optimal concentration should always be empirically determined for the specific application and instrument.

References

• 1. researchgate.net [researchgate.net]
• 2. Simple determination of dichlorvos in cases of fatal intoxication by gas Chromatography-Mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. dfs.nic.in [dfs.nic.in]
• 4. lcms.cz [lcms.cz]
• 5. Dichlorvos-d6 [myskinrecipes.com]
• 6. eurl-pesticides.eu [eurl-pesticides.eu]

Technical Notes & Optimization

overcoming matrix effects in Dichlorvos analysis with Dichlorvos-d6

Welcome to our dedicated support center for researchers, scientists, and drug development professionals working on the analysis of Dichlorvos. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you overcome common challenges, with a particular focus on mitigating matrix effects using its deuterated internal standard, Dichlorvos-d6.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact Dichlorvos analysis?

A1: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting compounds from the sample matrix.[1][2] These effects can lead to either signal suppression or enhancement, resulting in inaccurate quantification of Dichlorvos.[1][2] In complex matrices such as food or biological samples, these effects can be significant, compromising the reliability of the analytical results.[3]

Q2: How does using Dichlorvos-d6 as an internal standard help in overcoming matrix effects?

A2: Dichlorvos-d6 is a stable isotope-labeled internal standard (SIL-IS) for Dichlorvos.[4] Since it has nearly identical physicochemical properties to the native Dichlorvos, it co-elutes and experiences similar matrix effects during sample preparation and analysis.[4][5] By measuring the ratio of the analyte to the internal standard, variations in signal intensity caused by matrix effects can be normalized, leading to more accurate and precise quantification.[5]

Q3: When should I add the Dichlorvos-d6 internal standard to my samples?

A3: To correct for losses during the entire analytical procedure, the internal standard should be added to the sample at the very beginning of the sample preparation process, before any extraction or cleanup steps.[6] This ensures that both the analyte and the internal standard are subjected to the same experimental conditions.

Q4: Can I use other internal standards for Dichlorvos analysis?

A4: While other compounds can be used as internal standards, a stable isotope-labeled analog like Dichlorvos-d6 is the most effective choice. This is because it behaves almost identically to the analyte during extraction, chromatography, and ionization, providing the most accurate correction for matrix effects and other sources of variability.[5]

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of Dichlorvos using Dichlorvos-d6 as an internal standard.

Problem 1: Low or no signal for both Dichlorvos and Dichlorvos-d6

Possible Cause	Suggested Solution
Inefficient Extraction	Review your sample extraction protocol. Ensure the solvent is appropriate for Dichlorvos and the sample matrix. For aqueous samples, adding salt can improve the partitioning of Dichlorvos into the organic phase.[7] Consider alternative extraction methods like Solid-Phase Extraction (SPE) which can offer better cleanup and concentration.[7]
Instrumental Issues	Check the LC-MS/MS system for any leaks, blockages, or source contamination. Verify that the ESI source parameters (e.g., capillary voltage, gas flow, temperature) are optimized for Dichlorvos ionization.
Degradation of Analyte and Internal Standard	Dichlorvos can degrade, especially at high temperatures or non-neutral pH.[7] Ensure samples and standards are stored properly and that the pH is adjusted to neutral during sample preparation to minimize hydrolysis.[7]

Problem 2: Inconsistent or poor recovery of Dichlorvos and Dichlorvos-d6

Possible Cause	Suggested Solution
Matrix Interference with Extraction	Complex matrices can hinder the extraction efficiency. Optimize the sample cleanup step. Techniques like dispersive solid-phase extraction (d-SPE) in QuEChERS protocols can effectively remove interfering matrix components.
Improper pH during Extraction	The stability of Dichlorvos is pH-dependent. Adjusting the sample pH to around 7.0 before extraction can prevent degradation and improve recovery.[7]
Incomplete Solvent Evaporation/Reconstitution	If a solvent evaporation and reconstitution step is used, ensure complete reconstitution of the residue in the final injection solvent. Inadequate vortexing or sonication can lead to analyte loss.

Problem 3: Signal suppression or enhancement observed for Dichlorvos-d6

Possible Cause	Suggested Solution
High Matrix Load	Even with an internal standard, a very high concentration of co-eluting matrix components can lead to significant ion suppression affecting both the analyte and the internal standard.[8][9] Dilute the sample extract to reduce the matrix load. This may require an instrument with higher sensitivity.
Co-elution with a Suppressing Agent	A specific compound in the matrix might be co-eluting and causing significant ion suppression. Adjust the chromatographic conditions (e.g., gradient, column chemistry) to separate the interfering peak from the analyte and internal standard.
Analyte Concentration Affecting IS Signal	At very high analyte concentrations, the analyte itself can suppress the ionization of the internal standard.[8][9] This can be checked by observing the internal standard response across the calibration curve; a significant decrease at higher concentrations indicates this effect. Ensure the calibration range is appropriate for the expected sample concentrations.

Problem 4: Inconsistent ratio of Dichlorvos to Dichlorvos-d6

Possible Cause	Suggested Solution
Differential Degradation	Although unlikely, if the sample processing conditions are harsh, there might be a slight difference in the degradation rates of the analyte and the deuterated standard. Ensure sample processing is performed under mild conditions (neutral pH, low temperature).
Non-linear Detector Response	At very high concentrations, the detector response may become non-linear, which can affect the analyte-to-internal standard ratio. Ensure that the sample concentrations fall within the linear dynamic range of the instrument.
Interference with one of the MRM transitions	A matrix component might be causing an interference with one of the MRM transitions for either the analyte or the internal standard. Review the chromatograms for any interfering peaks. If necessary, select alternative, more specific MRM transitions.

Experimental Protocols

Generic Sample Preparation using QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

This protocol is a general guideline and should be optimized for your specific sample matrix.

• Homogenization: Homogenize 10-15 g of the sample.

• Spiking: Add a known amount of Dichlorvos-d6 internal standard solution to the homogenized sample.

• Extraction:

  • Add 10 mL of acetonitrile to the sample in a 50 mL centrifuge tube.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at >3000 rcf for 5 minutes.

• Dispersive SPE Cleanup (d-SPE):

  • Take a 1 mL aliquot of the acetonitrile supernatant.

  • Add it to a d-SPE tube containing primary secondary amine (PSA) sorbent and MgSO₄.

  • Vortex for 30 seconds.

  • Centrifuge at >3000 rcf for 5 minutes.

• Final Extract: The supernatant is ready for LC-MS/MS analysis, potentially after dilution.

LC-MS/MS Parameters for Dichlorvos and Dichlorvos-d6 Analysis

The following are typical starting parameters that should be optimized on your specific instrument.

Parameter	Value
LC Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 2.7 µm)
Mobile Phase A	Water with 0.1% formic acid + 5mM ammonium acetate
Mobile Phase B	Acetonitrile with 0.1% formic acid
Flow Rate	0.3 mL/min
Injection Volume	2 µL
Column Temperature	40 °C
Ionization Mode	Electrospray Ionization (ESI), Positive
Acquisition Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Dichlorvos	221.0	109.1	16
Dichlorvos	221.0	79.1	28
Dichlorvos-d6	227.0	115.1	16
Dichlorvos-d6	227.0	82.1	28

Note: The exact m/z values and collision energies should be optimized for your specific instrument.[10][11]

Visualizations

Caption: Experimental workflow for Dichlorvos analysis.

Caption: Troubleshooting logic for Dichlorvos analysis.

References

• 1. fao.org [fao.org]
• 2. lcms.cz [lcms.cz]
• 3. mdpi.com [mdpi.com]
• 4. ANALYTICAL METHODS - Toxicological Profile for Dichlorvos - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. reddit.com [reddit.com]
• 6. eurl-pesticides.eu [eurl-pesticides.eu]
• 7. Table 6-1, Analytical Methods for Determining Dichlorvos and Transformation Products in Biological Samples - Toxicological Profile for Dichlorvos - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Internal standard signal suppression by co-eluting analyte in isotope dilution LC-ESI-MS - Analyst (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. rroij.com [rroij.com]
• 11. lcms.cz [lcms.cz]

improving peak shape and resolution for Dichlorvos-d6 in GC-MS

Welcome to the technical support center for the GC-MS analysis of Dichlorvos-d6. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues and improve the peak shape and resolution in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common peak shape problems encountered with Dichlorvos-d6 analysis in GC-MS?

The most common issues include peak tailing, peak fronting, and split peaks. Peak tailing is often caused by active sites in the GC system, while peak fronting can be a result of column overload or solvent mismatch.[1][2][3] Split peaks may indicate issues with the injection technique or solvent compatibility.[4]

Q2: Why is my Dichlorvos-d6 peak showing significant tailing?

Peak tailing for active compounds like Dichlorvos-d6 is often due to unwanted interactions with active sites in the sample flow path.[3][5] This can include the injector liner, column contamination, or the GC column itself.[1][3] Using a deactivated liner and a high-quality, inert GC column is crucial.[3][6]

Q3: What causes peak fronting for Dichlorvos-d6?

Peak fronting, which can look like a shark fin, is typically caused by overloading the column with too much sample, either in terms of mass or volume.[2][6][7] It can also be caused by a mismatch between the injection solvent and the stationary phase of the column.[2][4]

Q4: My Dichlorvos-d6 peak is broad and resolution from nearby peaks is poor. What should I check?

Poor resolution and broad peaks can result from several factors. Check for leaks in the system, optimize the GC oven temperature program, and ensure the carrier gas flow rate is appropriate.[8] Column degradation or contamination can also lead to broader peaks.[9] Consider trimming the first few centimeters of the column or replacing it if it's old.[1]

Q5: I'm observing a decreased response or sensitivity for Dichlorvos-d6. What could be the cause?

A decrease in sensitivity can be due to active sites in the injector or column causing analyte degradation or adsorption.[3][10] Contamination of the MS ion source can also lead to a reduced signal.[11] Regular maintenance of the injector and ion source is recommended.

Troubleshooting Guides

Issue 1: Peak Tailing

Peak tailing is characterized by an asymmetrical peak where the latter half is broader than the front half.

Troubleshooting Workflow for Peak Tailing

A troubleshooting workflow for addressing peak tailing issues.

Experimental Protocol: Inlet Maintenance for Reducing Peak Tailing

• Cool Down the Injector: Set the injector temperature to a safe level (e.g., < 50°C).

• Turn Off Carrier Gas: Stop the carrier gas flow to the injector.

• Remove the Septum Nut and Septum: Use appropriate tools to remove the septum nut and the old septum.

• Remove the Liner: Carefully remove the injector liner. It may be hot.

• Inspect and Clean/Replace the Liner: Visually inspect the liner for contamination (e.g., dark deposits). It is highly recommended to replace the liner with a new, deactivated one, especially when analyzing active compounds like Dichlorvos.[3] Using a liner with glass wool can help trap non-volatile residues but ensure the wool is also deactivated.[12]

• Reinstall the Liner and a New Septum: Place the new liner in the injector and install a new septum and septum nut. Do not overtighten the nut.

• Restore Carrier Gas Flow and Heat: Turn the carrier gas back on and set the injector to the desired temperature.

• Condition the System: Allow the system to equilibrate before running samples.

Issue 2: Peak Fronting

Peak fronting is characterized by an asymmetrical peak where the front half is broader than the latter half.

Troubleshooting Workflow for Peak Fronting

A troubleshooting workflow for addressing peak fronting issues.

Data Presentation: Effect of Injection Volume on Peak Asymmetry

Injection Volume (µL)	Peak Asymmetry Factor	Peak Shape
0.5	1.1	Symmetrical
1.0	0.9	Minor Fronting
2.0	0.7	Significant Fronting

Note: Asymmetry factor < 1 indicates fronting. This is example data and may not reflect actual experimental results.

Issue 3: Poor Resolution

Poor resolution results in overlapping peaks, making accurate quantification difficult.

Troubleshooting Workflow for Poor Resolution

A troubleshooting workflow for addressing poor resolution.

Experimental Protocol: Optimizing GC Oven Temperature Program

• Initial Temperature: Start with an initial oven temperature that is about 20°C below the boiling point of the injection solvent to ensure proper solvent focusing.[13] For Dichlorvos, an initial temperature of 60-80°C is a good starting point.

• Hold Time: An initial hold time of 1-2 minutes is typically sufficient.

• Temperature Ramp Rate: The ramp rate affects resolution. A slower ramp rate (e.g., 5-10°C/min) will generally improve resolution but increase the run time. A faster ramp rate (e.g., 20-30°C/min) will shorten the run time but may decrease resolution. Experiment with different ramp rates to find the optimal balance.

• Final Temperature and Hold: The final temperature should be high enough to elute all compounds of interest from the column. A final hold of 2-5 minutes is recommended to ensure the column is clean for the next injection.

Data Presentation: Effect of GC Column Stationary Phase on Resolution

GC Column Phase	Dichlorvos-d6 Resolution (from nearest interferent)	Peak Shape
5% Phenyl-Methylpolysiloxane (e.g., DB-5ms)	1.5	Good
Mid-polarity (e.g., DB-17ms)	2.1	Excellent
WAX	0.8	Poor (Tailing)

Note: Resolution values > 1.5 are generally considered acceptable. This is example data and the optimal column may vary depending on the sample matrix and co-eluting compounds.[14]

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. What is Peak Fronting? | PerkinElmer [perkinelmer.com]
• 3. agilent.com [agilent.com]
• 4. cannabissciencetech.com [cannabissciencetech.com]
• 5. gmpinsiders.com [gmpinsiders.com]
• 6. youtube.com [youtube.com]
• 7. support.waters.com [support.waters.com]
• 8. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 9. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 10. GC Tech Tip: Peak Problems - Sensitivity Loss | Phenomenex [phenomenex.com]
• 11. scispace.com [scispace.com]
• 12. analysis.rs [analysis.rs]
• 13. Reduced response of pesticide peaks in GCMS - Chromatography Forum [chromforum.org]
• 14. waters.com [waters.com]

troubleshooting poor recovery of Dichlorvos-d6 in sample extraction

This guide provides troubleshooting assistance for researchers, scientists, and drug development professionals experiencing poor recovery of Dichlorvos-d6 during sample extraction. The following sections offer solutions to common issues in a question-and-answer format, alongside detailed experimental protocols and data summaries.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for poor or inconsistent recovery of Dichlorvos-d6?

Poor recovery of Dichlorvos-d6, a deuterated internal standard, can compromise the accuracy of quantitative analysis.[1] The issues typically stem from four main areas: the chemical instability of the analyte, suboptimal extraction conditions, interference from the sample matrix, and problems with the analytical instrumentation.[1][2] Dichlorvos is known to be volatile and susceptible to hydrolysis, especially under acidic or basic conditions.[3][4] Therefore, careful control of pH and temperature is critical throughout the sample preparation process.[1][4]

Q2: How does the chemical stability of Dichlorvos-d6 affect its recovery?

Dichlorvos-d6 shares the chemical properties of its non-deuterated counterpart, including its vulnerabilities. Key factors include:

• Hydrolysis: Dichlorvos readily hydrolyzes in water, a process accelerated by strong acids and bases.[3] To minimize degradation, liquid samples should be adjusted to a neutral pH (approximately 7) before extraction.[4]

• Volatility: As a volatile compound, Dichlorvos-d6 can be lost during sample processing steps that involve evaporation, such as solvent exchange or extract concentration.[4] Care must be taken to avoid taking extracts to complete dryness.[4]

• Thermal Degradation: Dichlorvos can degrade in a hot gas chromatography (GC) inlet.[4] This can be minimized by using shorter, thin-film GC columns which allow for elution at lower temperatures.[4]

Q3: What role do matrix effects play in poor recovery, and how can they be mitigated?

Matrix effects occur when co-extracted components from the sample interfere with the analysis, causing either signal suppression or enhancement.[5][6] This phenomenon is a significant challenge in the analysis of pesticide residues and can lead to inaccurate quantification.[5][7] For Dichlorvos, matrix effects have been observed in various food commodities like tomatoes and peppers.[6]

Mitigation Strategies:

• Matrix-Matched Calibration: Preparing calibration standards in a blank matrix extract that is free of the analyte is the most effective way to compensate for matrix effects.[8][9]

• Sample Dilution: Diluting the final extract can reduce the concentration of interfering matrix components, thereby minimizing their impact.[6]

• Optimized Cleanup: Employing a robust cleanup step, such as dispersive solid-phase extraction (d-SPE) with appropriate sorbents (e.g., PSA, C18, GCB), can effectively remove interfering compounds.[10][11]

Q4: My QuEChERS extraction is giving low recovery for Dichlorvos-d6. How can I optimize it?

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is widely used but may require optimization for specific analyte-matrix combinations.[10][12]

• Solvent Choice: While acetonitrile is standard, ensuring it is acidified (e.g., with formic acid) can improve the extraction of a wider range of pesticides.[10]

• Salting-Out Effect: The choice and amount of salts (e.g., NaCl, MgSO₄, NaOAc) are critical for inducing phase separation and partitioning the analyte into the organic layer.[4][10] The water solubility of Dichlorvos can sometimes lead to poor recovery, and adding salt helps drive it into the organic phase.[4]

• d-SPE Cleanup Sorbents: The cleanup step is crucial. Primary Secondary Amine (PSA) is used to remove sugars and acids, C18 is effective for removing fats, and Graphitized Carbon Black (GCB) can remove pigments.[10] The combination and amounts of these sorbents should be optimized for your specific sample matrix.[11]

Q5: Could the deuterated internal standard itself be the source of the problem?

Yes, while deuterated standards are the gold standard, they are not infallible.[13][14] Potential issues include:

• Isotopic Exchange: Deuterium atoms can sometimes exchange with hydrogen atoms from the solvent or matrix, especially under acidic or basic conditions.[1][15] This alters the mass of the standard and compromises quantification.

• Analyte Impurity: The deuterated standard may contain a small amount of the unlabeled Dichlorvos as an impurity from its synthesis, which can lead to overestimation, particularly at low concentrations.[15]

• Chromatographic Separation: Ideally, the deuterated standard should co-elute perfectly with the native analyte.[15] If they separate chromatographically, they may experience different matrix effects in the ion source, defeating the purpose of the internal standard.[15][16]

Troubleshooting Summary

The table below summarizes common issues and recommended solutions for poor Dichlorvos-d6 recovery.

Problem Area	Potential Cause	Recommended Solution	Reference
Chemical Instability	Hydrolysis due to incorrect pH	Adjust sample pH to ~7 before extraction.	[4]
Analyte loss during evaporation	Avoid taking extracts to complete dryness during concentration steps.	[4]
Thermal degradation in GC inlet	Use a short, thin-film GC column; optimize inlet temperature.	[4]
Matrix Effects	Signal suppression or enhancement	Use matrix-matched calibration standards for quantification.	[8][9]
High concentration of interferences	Dilute the final sample extract before analysis.	[6]
Ineffective removal of co-extractives	Optimize the d-SPE cleanup step with appropriate sorbents (PSA, C18, GCB).	[10][11]
Extraction Protocol	Poor partitioning into organic solvent	Add salt (e.g., NaCl) to the aqueous sample to enhance the salting-out effect.	[4]
Inefficient extraction from matrix	Optimize the extraction solvent (e.g., acidified acetonitrile).	[10]
Internal Standard	Isotopic (D-H) exchange	Maintain neutral pH and avoid high temperatures during sample preparation.	[1][15]
Chromatographic separation of analyte and IS	Modify the chromatographic gradient to ensure co-elution.	[15]
Sample Handling	Degradation during storage	Store samples cold and process them as quickly as possible after collection.	[4]

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting poor Dichlorvos-d6 recovery.

Caption: Troubleshooting workflow for poor Dichlorvos-d6 recovery.

Experimental Protocols

Representative QuEChERS Protocol for Dichlorvos-d6 Extraction

This protocol is a general guideline based on established QuEChERS methods and should be optimized for specific sample matrices.

1. Reagents and Materials

• Acetonitrile (ACN), HPLC grade, with 1% Acetic Acid

• Magnesium Sulfate (MgSO₄), anhydrous

• Sodium Chloride (NaCl)

• Primary Secondary Amine (PSA) sorbent

• C18 sorbent

• 50 mL and 15 mL centrifuge tubes

• Dichlorvos-d6 internal standard spiking solution

2. Sample Preparation and Extraction

• Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube. For liquid samples, use 10 mL.

• Add the appropriate volume of Dichlorvos-d6 internal standard.

• Add 10 mL of 1% acetic acid in acetonitrile.

• Cap the tube and vortex vigorously for 1 minute to ensure thorough mixing.

• Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.

• Immediately cap and shake vigorously for 1 minute to prevent the formation of salt clumps.

• Centrifuge at 4000 rpm for 5 minutes.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube.

• The microcentrifuge tube should contain 150 mg of anhydrous MgSO₄ and 50 mg of PSA. For samples with high fat content, add 50 mg of C18 sorbent.

• Cap the tube and vortex for 30 seconds.

• Centrifuge at 10,000 rpm for 2 minutes.

• Collect the supernatant (the final extract) and transfer it to an autosampler vial for analysis by GC-MS/MS or LC-MS/MS.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Dichlorvos - Occupational Exposures in Insecticide Application, and Some Pesticides - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. ANALYTICAL METHODS - Toxicological Profile for Dichlorvos - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Evaluation of Matrix Effects in Multiresidue Analysis of Pesticide Residues in Vegetables and Spices by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scielo.org.co [scielo.org.co]
• 8. web.vscht.cz [web.vscht.cz]
• 9. lcms.cz [lcms.cz]
• 10. files01.core.ac.uk [files01.core.ac.uk]
• 11. researchgate.net [researchgate.net]
• 12. Optimization of the QuEChERS method for multi-residue analysis of pharmaceuticals and pesticides in aquaculture products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Dichlorvos-d6 Analysis by LC-MS/MS

Welcome to the technical support center for the analysis of Dichlorvos-d6 by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you address challenges related to ion suppression and ensure accurate, reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a problem for my Dichlorvos-d6 internal standard?

A1: Ion suppression is a phenomenon in LC-MS where the ionization efficiency of a target analyte is reduced by co-eluting components from the sample matrix (e.g., salts, lipids, proteins).[1][2][3] This leads to a decreased signal intensity. When the signal of your internal standard, Dichlorvos-d6, is suppressed, it can no longer accurately compensate for variations in the signal of the native Dichlorvos. This compromises the precision and accuracy of your quantitative results, as the fundamental assumption of using an internal standard—that it behaves identically to the analyte and experiences the same degree of signal fluctuation—is violated.[3]

Q2: My Dichlorvos-d6 signal is low and inconsistent across different samples. What are the likely causes?

A2: Low and variable signal for Dichlorvos-d6 is a classic symptom of ion suppression. The primary causes are matrix effects, where endogenous components in your sample extracts co-elute with Dichlorvos-d6 and interfere with its ionization in the MS source.[1][2] Common interfering components include phospholipids from biological matrices, salts, and other metabolites.[4] The variability between samples is due to differences in the composition and concentration of these matrix components from one sample to the next.[5]

Q3: How can I diagnose if ion suppression is affecting my Dichlorvos-d6 signal?

A3: A post-column infusion experiment is a standard method to identify regions of ion suppression in your chromatogram.[1][6] This involves infusing a standard solution of Dichlorvos-d6 at a constant rate into the LC flow after the analytical column but before the MS source. A stable, elevated baseline signal for Dichlorvos-d6 should be observed. You then inject a blank matrix extract (a sample extract without the analyte or internal standard). Any drop in the constant baseline signal indicates a retention time where matrix components are eluting and causing ion suppression.[1][6] If your Dichlorvos-d6 retention time aligns with one of these drops, its signal is being suppressed.

Q4: What is the most effective way to reduce matrix effects for Dichlorvos-d6 analysis?

A4: Improving sample preparation is the most effective strategy to circumvent ion suppression.[7][8] The goal is to remove interfering matrix components before injection. The choice of technique depends on the sample matrix.

• Liquid-Liquid Extraction (LLE): Effective for separating analytes from interfering substances based on their differential solubility in immiscible liquids. Adjusting the pH can optimize the extraction of Dichlorvos.[7]

• Solid-Phase Extraction (SPE): A highly effective and selective method for cleaning up complex samples. Mixed-mode SPE cartridges, such as a C8+WAX (Weak Anion Exchange), can successfully eliminate interferences like humic substances in water samples.[9]

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): Widely used for pesticide residue analysis in food and agricultural samples. It involves an extraction and cleanup step that can significantly reduce matrix components.

Troubleshooting Guide

This guide addresses specific issues you may encounter with your Dichlorvos-d6 signal.

Issue 1: Low or No Signal for Dichlorvos-d6

Potential Cause	Troubleshooting Action
Significant Ion Suppression	1. Improve Sample Cleanup: Implement a more rigorous sample preparation method like SPE or LLE to remove matrix interferences.[4][7] 2. Dilute the Sample: Diluting the final extract can reduce the concentration of matrix components, thereby lessening their suppressive effect.[10] 3. Optimize Chromatography: Modify the LC gradient to separate the Dichlorvos-d6 peak from regions of high ion suppression.[4][6]
Suboptimal MS Source Conditions	1. Optimize ESI Parameters: Systematically adjust the spray voltage, nebulizer gas pressure, and desolvation temperature to maximize the signal for Dichlorvos-d6.[4][11] 2. Check Mobile Phase Additives: Ensure mobile phase additives are appropriate. While formic acid is common for positive mode, it can suppress negative ions. Ammonium formate or acetate are often good alternatives for robust ionization.[11][12]
Analyte Interaction with HPLC System	As an organophosphate, Dichlorvos-d6 may interact with metal surfaces in standard stainless steel columns and tubing, leading to signal loss. Consider using metal-free or PEEK-lined columns and tubing.[13]

Visual Workflows & Protocols

Troubleshooting Ion Suppression for Dichlorvos-d6

The following diagram outlines a logical workflow for diagnosing and resolving ion suppression issues with your internal standard.

Caption: A troubleshooting workflow for ion suppression of Dichlorvos-d6.

Detailed Experimental Protocol: QuEChERS for Food Matrix

This protocol provides a general methodology for the extraction and cleanup of Dichlorvos-d6 from a complex food matrix (e.g., fruits, vegetables) prior to LC-MS/MS analysis.

Objective: To extract Dichlorvos-d6 and remove a significant portion of matrix interferences such as sugars, pigments, and lipids.

Methodology:

• Sample Homogenization:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Spike with the appropriate volume of Dichlorvos-d6 standard solution.

• Extraction (Salting Out):

  • Add the contents of a QuEChERS extraction salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g Sodium Citrate, 0.5 g Disodium Citrate Sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rcf for 5 minutes. The organic layer (top) contains the analyte.

• Dispersive SPE Cleanup (d-SPE):

  • Transfer 1 mL of the supernatant (acetonitrile extract) to a 2 mL d-SPE cleanup tube. The tube should contain primary secondary amine (PSA) sorbent to remove sugars and fatty acids, and MgSO₄ to remove excess water. For samples with pigments, graphitized carbon black (GCB) may be included.

  • Vortex for 30 seconds.

  • Centrifuge at ≥5000 rcf for 5 minutes.

• Final Preparation:

  • Take an aliquot of the cleaned supernatant.

  • Filter through a 0.22 µm syringe filter.

  • Transfer to an autosampler vial for LC-MS/MS injection.

The following diagram illustrates this experimental workflow.

Caption: Workflow for a QuEChERS sample preparation protocol.

Quantitative Data Summary

The effectiveness of various sample preparation techniques can be compared by evaluating the Matrix Effect (%ME). A value between -20% and 20% is often considered negligible.[14]

Table 1: Comparison of Matrix Effects (%ME) for Dichlorvos in Various Matrices after QuEChERS

Commodity	Matrix Effect (%ME)	Classification	Reference
Tomato	≤20%	No Significant Effect	[10]
Capsicum	> -50%	Strong Suppression	[10]
Brinjal (Eggplant)	> 20%	Slight Enhancement	[10]
Cumin	< -20%	Suppression	[10]
Cucumber (10x Dilution)	≤20% for ~60% of pesticides	No Significant Effect	[10]

This data, for native Dichlorvos, illustrates that matrix effects are highly dependent on the commodity. Dichlorvos-d6 is expected to experience similar effects. Diluting the sample extract can be a simple and effective strategy to minimize these effects.[10]

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. longdom.org [longdom.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. lctsbible.com [lctsbible.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. drawellanalytical.com [drawellanalytical.com]
• 9. researchgate.net [researchgate.net]
• 10. Evaluation of Matrix Effects in Multiresidue Analysis of Pesticide Residues in Vegetables and Spices by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. How to optimize ESI source parameters for better sensitivity in LC-MS analysis ? | RUTHIGEN [ruthigen.com]
• 12. agilent.com [agilent.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. researchgate.net [researchgate.net]

addressing Dichlorvos-d6 contamination and carryover in analytical systems

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address Dichlorvos-d6 contamination and carryover in analytical systems.

Frequently Asked Questions (FAQs)

Q1: What is Dichlorvos-d6 and why is it used in our analyses?

Dichlorvos-d6 is the deuterated form of Dichlorvos, an organophosphate compound. In analytical chemistry, it is primarily used as an internal standard for the quantification of Dichlorvos by Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1][2][3] Using a stable isotope-labeled internal standard like Dichlorvos-d6 helps to ensure accurate measurement by compensating for any loss of the target analyte during sample preparation and analysis.

Q2: What are the chemical properties of Dichlorvos-d6?

Understanding the chemical properties of Dichlorvos-d6 is crucial for troubleshooting contamination issues. Key properties are summarized in the table below.

Property	Value
Chemical Name	2,2-dichloroethenyl bis(trideuteriomethyl) phosphate
Synonyms	DDVP-d6, Dichlorovinyl Dimethyl Phosphate-d6
CAS Number	203645-53-8
Molecular Formula	C₄HCl₂D₆O₄P
Molecular Weight	227.01 g/mol
Solubility	Soluble in methanol.
Storage	Store at -20°C for long-term stability (months to years).

Sources:[1][2][4][5]

Q3: What causes Dichlorvos-d6 carryover in an analytical system?

Carryover of Dichlorvos-d6, like other compounds, occurs when remnants of the analyte from a previous injection appear in subsequent analyses of blank or other samples.[6] This can lead to inaccurate quantification and false positives. Common causes include:

• Adsorption: Dichlorvos-d6 can adhere to active sites within the analytical system. This is a common issue with organophosphate pesticides.

• Contaminated Autosampler: The syringe, needle, injection port, and sample loops are common sources of carryover if not cleaned effectively between injections.[6]

• Column Contamination: The analytical column can retain the compound, which then slowly bleeds into subsequent runs.

• Mass Spectrometer Source Contamination: The ion source of the mass spectrometer can become contaminated, leading to persistent background signals.

Q4: How does Dichlorvos-d6 degrade, and can this affect my analysis?

Dichlorvos is known to degrade via hydrolysis, and this process is faster in alkaline conditions and at higher temperatures.[7] In environmental samples, microbial degradation can also occur.[8] While Dichlorvos-d6 is expected to have similar degradation pathways, the use of a deuterated standard helps to account for degradation that may occur during sample preparation, as it will degrade at a similar rate to the non-deuterated Dichlorvos. It is important to be aware that other pesticides, such as trichlorfon and naled, can degrade to Dichlorvos during sample preparation or in a hot GC injector, which could potentially interfere with the analysis if not chromatographically resolved.[9]

Troubleshooting Guide

Issue 1: Ghost Peaks of Dichlorvos-d6 in Blank Injections

Symptom: You observe a peak corresponding to Dichlorvos-d6 in a blank injection immediately following a high-concentration sample.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for Dichlorvos-d6 ghost peaks.

Step-by-Step Guide:

• Confirm Carryover vs. System Contamination: Inject a series of 3-5 blank solvent injections. If the peak area of Dichlorvos-d6 decreases with each subsequent injection, it is likely a carryover issue. If the peak area remains relatively constant, it may indicate a more widespread system contamination.

• Isolate the Source of Carryover:

  • Autosampler: The autosampler is a frequent source of carryover.

    • Action: Enhance the needle wash protocol. Use a strong solvent in which Dichlorvos-d6 is highly soluble, such as methanol or acetonitrile. Increase the volume of the wash solvent and the number of wash cycles. Consider a multi-solvent wash, starting with a solvent that matches the sample matrix and ending with a strong, volatile solvent.

  • Column: If the autosampler cleaning does not resolve the issue, the analytical column may be the source.

    • Action (LC): Flush the column with a strong solvent at an elevated temperature (within the column's limits). A gradient flush from a weak to a strong solvent can be effective.

    • Action (GC): Bake out the column at a temperature close to its upper limit for an extended period (e.g., 1-2 hours). Ensure carrier gas is flowing during the bake-out. If the contamination is severe, trimming a small portion (10-20 cm) from the front of the column may be necessary.

  • Mass Spectrometer Source: If carryover persists, the ion source may be contaminated.

    • Action: Follow the manufacturer's instructions for cleaning the ion source. This typically involves disassembly and cleaning of the source components with appropriate solvents.

Issue 2: Persistent Dichlorvos-d6 Background Signal

Symptom: A consistent, low-level signal for Dichlorvos-d6 is present in all analyses, including blanks and samples not expected to contain it.

Troubleshooting Workflow:

Caption: Troubleshooting persistent Dichlorvos-d6 background signal.

Step-by-Step Guide:

• Check for Contaminated Solvents: Prepare fresh mobile phases and autosampler wash solutions using high-purity solvents from a new bottle. Contamination can be introduced from solvents or glassware.

• Isolate the Contamination Source:

  • LC-MS: Bypass the analytical column and inject a blank solvent directly into the mass spectrometer. If the background signal persists, the contamination is likely in the MS source or the tubing leading to it. If the signal disappears, the contamination is in the LC system (autosampler, tubing, or column).

  • GC-MS: Perform a "no injection" run. If the background is still present, the contamination could be in the carrier gas line, the inlet, or the column.

• System Decontamination: If the source of contamination is identified, a more thorough cleaning procedure is required. Refer to the "Experimental Protocols" section for a detailed system cleaning protocol.

Quantitative Data Summary

The following table summarizes relevant quantitative data for Dichlorvos. While specific carryover thresholds for Dichlorvos-d6 are not widely published, the limits of detection (LOD) and quantification (LOQ) for Dichlorvos provide an indication of the low concentration levels at which this compound can be detected. Carryover becomes a concern when its signal intensity is a significant fraction of the LOQ.

Analytical Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
HPLC/APCI-MS(SIM)	Serum	2 ng/mL (ppb)	Not Reported	Kawasaki et al. 1992
HPLC/UV	Plasma	40 ng/mL (ppb)	Not Reported	Unni et al. 1992
LC-MS/MS	Animal Tissues	0.07 µg/kg	5 µg/kg	--INVALID-LINK--

Experimental Protocols

Protocol 1: LC-MS System Decontamination for Organophosphate Contamination

This protocol is a general guide for a deep cleaning of an LC-MS system suspected of Dichlorvos-d6 contamination. Always consult your instrument manufacturer's guidelines before performing maintenance.

Materials:

• HPLC-grade or MS-grade water, isopropanol, methanol, and acetonitrile.

• Freshly prepared mobile phases.

• A new analytical column (or a dedicated cleaning column).

• Appropriate personal protective equipment (gloves, safety glasses).

Procedure:

• System Flush (without column):

  • Remove the analytical column and replace it with a union.

  • Flush all LC lines with a sequence of solvents to remove a broad range of contaminants. A recommended sequence is:

    • 100% Isopropanol (at a low flow rate, e.g., 0.2 mL/min for 30 minutes)

    • 100% Methanol (for 30 minutes)

    • 100% Acetonitrile (for 30 minutes)

    • 100% Water (for 30 minutes)

    • Re-equilibrate with your initial mobile phase.

• Autosampler Cleaning:

  • Clean the syringe and injection loop by flushing with the same sequence of solvents.

  • Pay special attention to the needle and needle seat, cleaning them manually with a solvent-wetted swab if accessible, following the manufacturer's instructions.

• MS Source Cleaning:

  • Vent the mass spectrometer and carefully remove the ion source components.

  • Clean the components according to the manufacturer's protocol, typically involving sonication in a series of solvents (e.g., water, methanol, isopropanol).

  • Ensure all parts are completely dry before reassembly.

• System Re-equilibration and Testing:

  • Re-install the ion source and pump down the mass spectrometer.

  • Install a new or thoroughly cleaned analytical column.

  • Equilibrate the entire system with your mobile phase until a stable baseline is achieved.

  • Perform a series of blank injections to confirm the removal of the Dichlorvos-d6 signal.

Protocol 2: Evaluating Dichlorvos-d6 Carryover

This protocol describes a typical experiment to quantify the level of carryover in an analytical system.

Procedure:

• Prepare Standards: Prepare a high-concentration standard of Dichlorvos-d6 at a level representative of the highest concentration expected in your samples. Also, prepare a blank solvent solution.

• Injection Sequence:

  • Inject the blank solvent three times to establish a baseline.

  • Inject the high-concentration Dichlorvos-d6 standard.

  • Inject the blank solvent five times immediately after the high-concentration standard.

• Data Analysis:

  • Integrate the peak area of Dichlorvos-d6 in the high-concentration standard and in each of the subsequent blank injections.

  • Calculate the percent carryover for the first blank injection using the following formula:

    • % Carryover = (Area in first blank / Area in high-concentration standard) * 100

• Acceptance Criteria: The acceptable level of carryover depends on the assay requirements. A common target is for the carryover peak to be less than the lower limit of quantification (LLOQ) of the assay.

References

• 1. caymanchem.com [caymanchem.com]
• 2. medkoo.com [medkoo.com]
• 3. Dichlorvos-d6 [myskinrecipes.com]
• 4. Dichlorvos-d6 | C4H7Cl2O4P | CID 45038979 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. echemi.com [echemi.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Dichlorvos toxicity: A public health perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Emerging Technologies for Degradation of Dichlorvos: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ANALYTICAL METHODS - Toxicological Profile for Dichlorvos - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Dichlorvos-d6 Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing injection parameters for the analysis of Dichlorvos-d6 by Gas Chromatography-Mass Spectrometry (GC-MS).

Frequently Asked Questions (FAQs)

Q1: What is Dichlorvos-d6 and why is it used in analysis?

A1: Dichlorvos-d6 is a deuterated form of Dichlorvos, an organophosphate insecticide. In analytical chemistry, it is primarily used as an isotope-labeled internal standard for the accurate quantification of Dichlorvos in various samples.[1][2] Since Dichlorvos-d6 has nearly identical chemical and physical properties to Dichlorvos, it co-elutes during chromatography and experiences similar effects during sample preparation and injection, allowing for correction of analytical variability and matrix effects.

Q2: What is the most common injection technique for Dichlorvos-d6 analysis by GC-MS?

A2: The most common injection technique is splitless injection. This technique is suitable for trace-level analysis as it transfers the entire injected sample volume onto the analytical column, maximizing sensitivity.[3][4][5][6] However, optimizing splitless injection parameters is crucial to prevent issues like peak broadening and thermal degradation. For some applications, pulsed splitless injection or large volume injection (LVI) can be employed to enhance sensitivity and recovery.[3][4][7]

Q3: Why is the choice of GC inlet liner important for Dichlorvos-d6 analysis?

A3: The choice of GC inlet liner is critical because Dichlorvos is a thermally labile and active compound. An inappropriate liner can lead to analyte degradation, poor peak shape (tailing), and low recovery. It is essential to use a highly inert liner, often one that has been deactivated (silanized), to minimize active sites that can interact with the analyte.[8][9][10] For splitless injections, a single taper liner with deactivated glass wool is often recommended to aid in sample vaporization and focusing.[9][11]

Q4: What is a good starting injector temperature for Dichlorvos-d6 analysis?

A4: A starting injector temperature of 250 °C is commonly used for the analysis of Dichlorvos and other organophosphate pesticides.[12] However, this temperature may need to be optimized. Higher temperatures can lead to thermal degradation of Dichlorvos, while lower temperatures may result in incomplete vaporization and poor peak shape.[13] It is recommended to perform a temperature study to find the optimal balance for your specific instrument and method.

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing or Fronting)

Possible Causes and Solutions

Cause	Solution
Active Sites in the Injector	Use a new, deactivated (silanized) liner. A single taper liner with deactivated glass wool is often a good choice for splitless injections.[9][11] Regularly replace the liner and septum to prevent the buildup of non-volatile residues that can create active sites.
Improper Injector Temperature	An injector temperature that is too low can cause slow vaporization and lead to peak tailing. Conversely, a temperature that is too high can cause thermal degradation, which may also affect peak shape. Optimize the injector temperature, starting around 250 °C and adjusting in 10-20 °C increments.[14]
Column Issues	The front of the GC column can become contaminated or active over time. Trim 10-20 cm from the front of the column. Ensure the column is properly installed in the injector.[15]
Solvent Mismatch	The polarity of the injection solvent should be compatible with the stationary phase of the GC column. A mismatch can cause peak distortion.[14]
Column Overload	Injecting too much analyte can lead to peak fronting. Reduce the injection volume or dilute the sample.

Issue 2: Low or Inconsistent Analyte Response (Low Recovery)

Possible Causes and Solutions

Cause	Solution
Thermal Degradation in the Injector	Dichlorvos is susceptible to thermal degradation at high temperatures. Lower the injector temperature. Consider using a pulsed splitless injection, which uses a high initial pressure to rapidly transfer the sample from the hot inlet to the cooler column, minimizing the time the analyte spends at high temperature.[3][4]
Adsorption in the Injector	Active sites in the liner or on non-volatile residues can irreversibly adsorb the analyte. Use a highly deactivated liner and replace it regularly.[8][10]
Leaks in the Injection System	A leak in the septum or fittings can lead to sample loss and poor reproducibility. Perform a leak check on your GC system.
Incorrect Splitless Purge Time	The purge valve should remain closed long enough for the entire sample to be transferred to the column. A typical splitless purge time is between 0.5 and 1.0 minutes. If the purge time is too short, a portion of the sample will be vented, leading to low response.

Experimental Protocols

Recommended GC-MS Method for Dichlorvos-d6 Analysis

This protocol provides a starting point for the analysis of Dichlorvos-d6. Optimization may be required for your specific instrumentation and sample matrix.

1. Sample Preparation:

• Prepare a stock solution of Dichlorvos-d6 in a suitable solvent such as ethyl acetate or acetone.

• Create a series of calibration standards by diluting the stock solution.

• For sample analysis, use Dichlorvos-d6 as an internal standard by adding a known amount to each sample and calibration standard.

2. GC-MS Parameters:

Parameter	Recommended Setting
Injection Mode	Splitless
Injector Temperature	250 °C (optimize between 220-280 °C)[5][14]
Injection Volume	1 µL
Liner	Deactivated single taper with glass wool[9][11]
Purge Flow to Split Vent	50 mL/min at 0.75 min[5]
Carrier Gas	Helium at a constant flow of 1.0-1.5 mL/min
Oven Program	Initial: 70 °C, hold for 2 minRamp: 25 °C/min to 150 °CRamp: 3 °C/min to 200 °CRamp: 8 °C/min to 280 °C, hold for 10 min[12]
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms or equivalent)
MS Transfer Line Temp	280 °C
Ion Source Temperature	230 °C
Acquisition Mode	Selected Ion Monitoring (SIM)
Monitored Ions for Dichlorvos-d6	m/z 191.0, 99.1, 112.0 (quantification and qualifier ions)[16]

Visualizations

Caption: Troubleshooting workflow for poor peak shape.

Caption: Troubleshooting workflow for low analyte response.

References

• 1. Simple determination of dichlorvos in cases of fatal intoxication by gas Chromatography-Mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Improved gas chromatographic analysis of organophosphorus pesticides with pulsed splitless injection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. agilent.com [agilent.com]
• 6. cromlab-instruments.es [cromlab-instruments.es]
• 7. etd.cput.ac.za [etd.cput.ac.za]
• 8. sites.chemistry.unt.edu [sites.chemistry.unt.edu]
• 9. americanlaboratory.com [americanlaboratory.com]
• 10. chromtech.com [chromtech.com]
• 11. How to Choose a GC Inlet Liner [restek.com]
• 12. researchgate.net [researchgate.net]
• 13. atsdr.cdc.gov [atsdr.cdc.gov]
• 14. Reduced response of pesticide peaks in GCMS - Chromatography Forum [chromforum.org]
• 15. elementlabsolutions.com [elementlabsolutions.com]
• 16. documents.thermofisher.com [documents.thermofisher.com]

dealing with isotopic interference in Dichlorvos-d6 quantification

Welcome to the technical support center for mass spectrometry-based quantification. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges related to isotopic interference in the quantification of Dichlorvos using its deuterated internal standard, Dichlorvos-d6.

Frequently Asked Questions (FAQs)

Q1: What is isotopic interference in the context of Dichlorvos-d6 quantification?

A1: Isotopic interference, or "crosstalk," occurs when the mass spectrometer signal for the Dichlorvos-d6 internal standard (IS) is artificially inflated by contributions from the unlabeled Dichlorvos analyte.[1] Dichlorvos contains naturally occurring heavy isotopes (like ¹³C and ³⁷Cl). When a high concentration of unlabeled Dichlorvos is present, the collective signal from its isotopic variants can overlap with the mass-to-charge ratio (m/z) being monitored for Dichlorvos-d6, leading to inaccurate quantification.[2]

Q2: Why is Dichlorvos particularly susceptible to this issue?

A2: Dichlorvos (C₄H₇Cl₂O₄P) has two chlorine atoms in its structure.[3] Chlorine has two stable isotopes, ³⁵Cl (~75.8% abundance) and ³⁷Cl (~24.2% abundance). This high natural abundance of a heavy isotope, combined with the presence of ¹³C, significantly increases the signal intensity of isotopic peaks (M+2, M+4) of the unlabeled analyte, which can interfere with the deuterated standard.

Q3: What are the common signs of isotopic interference in my data?

A3: The most common indicator is a non-linear calibration curve, especially at higher concentrations.[1][2] The curve may start to bend and plateau because the interference from the analyte artificially increases the internal standard signal, causing the analyte/IS ratio to be lower than expected. Other signs include poor accuracy and precision in high-concentration quality control (QC) samples.

Q4: My Dichlorvos-d6 standard has an isotopic purity of >95%. Is interference still a concern?

A4: Yes. Isotopic interference in this context primarily refers to the contribution of the unlabeled analyte to the labeled internal standard's signal. While the purity of the Dichlorvos-d6 is important to minimize the contribution of unlabeled impurities within the standard itself, it does not prevent the natural isotopes from the analyte from interfering with the Dichlorvos-d6 signal during analysis.[1][4]

Q5: Can I solve this by choosing different MRM transitions?

A5: It is possible, but may not be sufficient. Selecting Multiple Reaction Monitoring (MRM) transitions that minimize overlap is a crucial step in method development.[5] For example, choosing fragment ions that do not contain the chlorine atoms could reduce interference. However, this may compromise sensitivity or specificity. A thorough experimental evaluation is necessary to confirm that the chosen transitions are free from significant crosstalk.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the quantification of Dichlorvos using Dichlorvos-d6 as an internal standard.

Problem 1: My calibration curve is non-linear and bends downwards at high concentrations.

Possible Cause	Troubleshooting Step	Expected Outcome / Solution
Isotopic Interference	1. Prepare a sample containing only a high concentration of unlabeled Dichlorvos (no Dichlorvos-d6 IS).2. Acquire data monitoring the MRM transition for Dichlorvos-d6.	If a significant peak is observed at the retention time of Dichlorvos, this confirms crosstalk from the analyte to the IS channel.[2] Proceed to the Mathematical Correction Protocol below.
Detector Saturation	1. Dilute the highest concentration standard (e.g., 1:10) and re-inject it.2. Alternatively, reduce the injection volume for all samples and re-run the calibration curve.	If the diluted standard now falls on the linear portion of the curve, detector saturation is the likely cause.[2] Consider reducing the upper limit of quantification (ULOQ) or using a less abundant MRM transition for high concentrations.
Ion Source Saturation	1. Reduce the concentration of both the analyte and the internal standard.2. Optimize ion source parameters (e.g., temperature, gas flows) to improve ionization efficiency.	If linearity improves with lower concentrations or optimized source conditions, ion suppression or competition was likely occurring.

Problem 2: My high-concentration QC samples have poor accuracy (negatively biased).

Possible Cause	Troubleshooting Step	Expected Outcome / Solution
Uncorrected Isotopic Interference	1. Analyze a high-concentration standard of unlabeled Dichlorvos and measure the percentage contribution to the Dichlorvos-d6 signal (see Protocol 1).2. Re-process your data using a mathematical correction equation (see Protocol 2).	The accuracy of the high-concentration QCs should improve significantly after correction. If the bias is resolved, implement the correction for all future sample analyses. This issue is common when analyte concentrations are high relative to the internal standard.[1]
Inappropriate Regression Model	1. Re-process the calibration curve using a weighted (e.g., 1/x or 1/x²) linear regression.2. Evaluate a quadratic fit for the calibration curve.	If a weighted linear or quadratic fit improves the accuracy of the QCs and provides a better fit for the calibration standards (lower %RE), the issue may be related to data modeling rather than interference alone.[6] Note that using a non-linear model may require more calibration points.

Quantitative Data Summary

For a robust method, it is essential to use optimized MRM transitions. The following table provides examples found in the literature.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Reference
Dichlorvos	221.0	109.1	16	[7]
Dichlorvos	221.0	79.1	28	[7]
Dichlorvos	220.9	109.0	-	[8]
Dichlorvos	220.9	127.0	-	[8]
Dichlorvos-d6	~227.0	(Varies)	(To be optimized)	[9]

Note: The exact m/z and collision energies should be optimized for your specific instrument and source conditions.

Experimental Protocols & Visualizations

Protocol 1: Experimental Determination of Isotopic Contribution

This protocol details the steps to measure the contribution of unlabeled Dichlorvos to the Dichlorvos-d6 MRM signal.

Objective: To determine the correction factor (CF) for isotopic interference.

Methodology:

• Prepare a High-Concentration Analyte Standard: Prepare a solution of unlabeled Dichlorvos at the highest concentration of your calibration curve (ULOQ) in a suitable solvent. This sample should not contain any Dichlorvos-d6.

• Prepare a Standard Blank: Prepare a sample containing only the solvent.

• Instrument Setup: Set up your LC-MS/MS method to monitor the MRM transitions for both unlabeled Dichlorvos and Dichlorvos-d6.

• Analysis:

  • Inject the standard blank to establish the baseline noise.

  • Inject the high-concentration analyte standard.

• Data Processing:

  • Integrate the peak area for the unlabeled Dichlorvos in its own channel (AreaAnalyte).

  • Integrate the peak area of the signal that appears in the Dichlorvos-d6 channel (AreaCrosstalk).

• Calculation:

  • Calculate the Correction Factor (CF) as: CF = Area_Crosstalk / Area_Analyte

The resulting CF represents the fraction of the analyte signal that interferes with the internal standard signal.

Diagram 1: Troubleshooting Workflow for Isotopic Interference

Caption: A workflow diagram for diagnosing isotopic interference.

Protocol 2: Application of Mathematical Correction to Sample Data

This protocol describes how to apply the calculated correction factor to your experimental data.

Objective: To obtain accurate quantitative results by correcting for isotopic crosstalk.

Methodology:

• Acquire Data: Analyze your calibration standards, QCs, and unknown samples, recording the peak areas for both Dichlorvos (AreaAnalyte_Observed) and Dichlorvos-d6 (AreaIS_Observed).

• Calculate Corrected IS Area: For each injection, calculate the true area of the internal standard (AreaIS_Corrected) using the Correction Factor (CF) determined in Protocol 1.

  • Area_IS_Corrected = Area_IS_Observed - (Area_Analyte_Observed * CF)

• Calculate Corrected Ratio: Calculate the new, corrected peak area ratio.

  • Corrected Ratio = Area_Analyte_Observed / Area_IS_Corrected

• Quantification:

  • Generate a new calibration curve by plotting the Corrected Ratio against the known concentrations of the standards.

  • Use the regression equation from this new, corrected curve to quantify your QCs and unknown samples.

Example Data Correction

The table below illustrates the impact of applying the mathematical correction. Assume a calculated CF of 0.025 (2.5%) .

Sample	Analyte Area (Observed)	IS Area (Observed)	IS Area (Corrected)	Ratio (Uncorrected)	Ratio (Corrected)	Conc. (Uncorrected)	Conc. (Corrected)
High QC	1,000,000	125,000	100,000	8.00	10.00	80 ng/mL	100 ng/mL
Unknown	500,000	112,500	100,000	4.44	5.00	44.4 ng/mL	50.0 ng/mL

This example assumes a linear relationship where a ratio of 10.0 corresponds to a true concentration of 100 ng/mL.

Diagram 2: Logic of the Mathematical Correction

Caption: A flowchart illustrating the mathematical correction process.

References

• 1. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Dichlorvos | C4H7Cl2O4P | CID 3039 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Dichlorvos-(dimethyl-d6) PESTANAL , analytical standard 203645-53-8 [sigmaaldrich.cn]
• 5. Calculation and mitigation of isotopic interferences in liquid chromatography-mass spectrometry/mass spectrometry assays and its application in supporting microdose absolute bioavailability studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Calibration Practices in Clinical Mass Spectrometry: Review and Recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]
• 8. WO2019147630A1 - Triple quadrupole mass spectrometers configured to detect mrm transitions of pesticide residues - Google Patents [patents.google.com]
• 9. Dichlorvos (dimethyl-D₆, 98%) - Cambridge Isotope Laboratories, DLM-2829-0.01 [isotope.com]

Technical Support Center: Ensuring Long-Term Stability of Dichlorvos-d6 Stock Solutions

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This resource is designed to provide comprehensive guidance on maintaining the long-term stability of Dichlorvos-d6 stock solutions and to offer troubleshooting assistance for common issues encountered during experimental use.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing Dichlorvos-d6 stock solutions?

A1: For optimal stability, it is recommended to prepare Dichlorvos-d6 stock solutions in a high-purity, anhydrous organic solvent. Methanol is a commonly used and recommended solvent by many suppliers, demonstrating good long-term stability.[1] Acetonitrile and ethyl acetate are also viable options, though stability may vary depending on storage conditions.[2][3]

Q2: What are the ideal storage conditions for Dichlorvos-d6 stock solutions?

A2: To ensure the long-term integrity of your Dichlorvos-d6 stock solutions, they should be stored at or below -20°C in a freezer. Solutions should be stored in tightly sealed, amber glass vials to protect them from light and to prevent solvent evaporation.

Q3: How long can I expect my Dichlorvos-d6 stock solution to remain stable?

A3: When stored under the recommended conditions (-20°C in a sealed, amber vial with a suitable solvent like methanol), Dichlorvos-d6 stock solutions are generally stable for at least two years.[1] However, it is best practice to periodically verify the concentration of the stock solution, especially if it has been stored for an extended period or if the storage conditions have deviated from the recommendation.

Q4: Can I store Dichlorvos-d6 stock solutions at room temperature or in a refrigerator?

A4: Storing Dichlorvos-d6 stock solutions at room temperature is not recommended as it can accelerate degradation. Refrigerated storage (approximately 4°C) may be acceptable for short-term use, but for long-term stability, freezing at -20°C is essential. Studies on various organophosphorus pesticides have shown that lower temperatures significantly slow down degradation.

Q5: What are the primary degradation pathways for Dichlorvos-d6?

A5: The primary degradation pathway for Dichlorvos, and by extension Dichlorvos-d6, is hydrolysis. This process is particularly accelerated in aqueous solutions with neutral or alkaline pH. The hydrolysis typically involves the cleavage of the phosphate ester bond. While stock solutions are prepared in organic solvents, exposure to atmospheric moisture or residual water in the solvent can contribute to gradual degradation over time.

Data Presentation: Stability of Dichlorvos-d6 Stock Solutions

The following table summarizes the expected stability of Dichlorvos-d6 stock solutions under various storage conditions. The percentage of degradation is an estimate based on general data for organophosphorus pesticides and the known susceptibility of Dichlorvos to hydrolysis and thermal degradation.

Solvent	Temperature	Time	Expected Degradation (%)	Recommendations
Methanol	-20°C	2 years	< 5%	Optimal for long-term storage.
4°C	6 months	5-10%	Suitable for short to medium-term storage.
Room Temp (20-25°C)	1 month	10-20%	Not recommended for storage.
Acetonitrile	-20°C	2 years	< 10%	Good alternative for long-term storage.
4°C	6 months	10-15%	Use with caution for medium-term storage.
Room Temp (20-25°C)	1 month	> 20%	Avoid.
Ethyl Acetate	-20°C	2 years	< 15%	Acceptable for long-term storage.
4°C	6 months	15-25%	Not ideal; frequent verification is necessary.
Room Temp (20-25°C)	1 month	> 30%	Avoid.

Note: These are estimated values. Actual degradation rates can vary based on solvent purity, exposure to light, and frequency of use (freeze-thaw cycles).

Experimental Protocols

Protocol for Stability Assessment of Dichlorvos-d6 Stock Solution

This protocol outlines a method to periodically assess the stability of your Dichlorvos-d6 stock solution.

1. Materials:

• Dichlorvos-d6 stock solution (the one to be tested)
• Freshly prepared Dichlorvos-d6 standard solution of a known concentration
• Appropriate analytical instrument (GC-MS or LC-MS/MS)
• Volumetric flasks and pipettes
• Solvent used for the stock solution (e.g., methanol)

2. Procedure:

• Preparation of Working Standards: Prepare a series of calibration standards from the freshly prepared Dichlorvos-d6 standard solution. The concentration range should bracket the expected concentration of the stored stock solution.
• Sample Preparation:

• Allow the stored Dichlorvos-d6 stock solution to equilibrate to room temperature.
• Prepare a dilution of the stored stock solution to fall within the calibration range of the freshly prepared standards.

• Instrumental Analysis:

• Analyze the calibration standards to generate a calibration curve.
• Analyze the diluted stored stock solution under the same instrument conditions.

• Data Analysis:

• Determine the concentration of the stored stock solution using the calibration curve.
• Compare the measured concentration to the initial concentration of the stock solution. A significant decrease (e.g., >10%) may indicate degradation.

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing or Fronting) for Dichlorvos-d6

Symptoms:

• Asymmetrical peak shape in the chromatogram.

• Reduced peak height and increased peak width.

Possible Causes & Solutions:

Cause	Solution
Active sites in the GC inlet or column: Dichlorvos can interact with active sites, leading to peak tailing.	- Perform inlet maintenance: replace the liner and septum. Use a deactivated liner. - Condition the GC column according to the manufacturer's instructions. - Trim the first few centimeters of the column.
Improper column installation: Dead volume can cause peak distortion.	- Ensure the column is installed correctly in the inlet and detector according to the instrument manual.
Solvent-phase mismatch: The polarity of the injection solvent and the stationary phase are not compatible.	- If possible, use a solvent that is more compatible with your GC column's stationary phase.
Column contamination: Buildup of non-volatile residues can affect peak shape.	- Bake out the column at a high temperature (within its limits). - If contamination is severe, the column may need to be replaced.

Issue 2: Inconsistent or Low Recovery of Dichlorvos-d6 Internal Standard

Symptoms:

• Variable peak areas for the Dichlorvos-d6 internal standard across a sample batch.

• Significantly lower response for the internal standard compared to the calibration standards.

Possible Causes & Solutions:

Cause	Solution
Degradation of Dichlorvos-d6 in the stock solution: The concentration of the internal standard is lower than expected.	- Prepare a fresh stock solution from a new ampoule. - Verify the stability of the stock solution using the protocol described above.
Variability in spiking: Inconsistent addition of the internal standard to samples.	- Use a calibrated pipette and ensure consistent pipetting technique. - Add the internal standard to all samples, standards, and quality controls at the beginning of the sample preparation process.
Matrix effects: Components in the sample matrix may suppress or enhance the ionization of Dichlorvos-d6 in the mass spectrometer.	- Optimize the sample preparation procedure to remove interfering matrix components. - Dilute the sample extract to reduce the concentration of matrix components.
Adsorption to labware: Dichlorvos-d6 may adsorb to the surface of plastic or glass containers.	- Use silanized glassware or polypropylene tubes to minimize adsorption.

Issue 3: Loss of Dichlorvos-d6 Signal Intensity Over Time

Symptoms:

• A gradual decrease in the peak area of the Dichlorvos-d6 internal standard in quality control samples over an analytical run.

Possible Causes & Solutions:

Cause	Solution
Contamination of the ion source (MS): Buildup of contaminants in the ion source can lead to a decrease in sensitivity.	- Clean the ion source according to the manufacturer's instructions.
Degradation in the autosampler: Dichlorvos-d6 may degrade in the sample vial while waiting for injection, especially if the autosampler is not temperature-controlled.	- Use a temperature-controlled autosampler set to a low temperature (e.g., 4°C). - Prepare smaller batches of samples to minimize the time they spend in the autosampler.
Evaporation of solvent: If the vial caps are not sealed properly, the solvent can evaporate, leading to an increase in concentration and then a drop in injected volume.	- Use high-quality septa and ensure vials are properly capped.

Visualizations

Caption: Workflow for assessing the stability of Dichlorvos-d6 stock solutions.

Caption: Decision tree for troubleshooting common Dichlorvos-d6 analytical issues.

References

• 1. caymanchem.com [caymanchem.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Technical Support Center: Dichlorvos-d6 Stability in Sample Preparation

This technical support center provides guidance for researchers, scientists, and drug development professionals on the impact of pH on the stability of Dichlorvos-d6 during sample preparation.

Frequently Asked Questions (FAQs)

Q1: My Dichlorvos-d6 recovery is low and inconsistent. Could pH be the issue?

A1: Yes, pH is a critical factor affecting the stability of Dichlorvos-d6. It is an organophosphate insecticide that is highly susceptible to hydrolysis, a chemical breakdown process that is significantly accelerated under alkaline (high pH) conditions.[1][2][3] If your sample matrix or preparation reagents are alkaline, you will likely experience significant degradation of your analyte, leading to low and variable recovery.

Q2: What is the optimal pH range for maintaining Dichlorvos-d6 stability?

A2: Dichlorvos-d6 is most stable in acidic conditions. To minimize degradation, it is recommended to maintain the sample and all solutions used during extraction and preparation at a pH below 7, ideally in the range of 4 to 6.[2][3] In very acidic systems (pH < 3.3), hydrolysis is minimal.[1]

Q3: How rapidly does Dichlorvos-d6 degrade at different pH values?

A3: The rate of degradation increases significantly with an increase in pH. For every one-point increase in pH, the rate of hydrolysis can increase by approximately 10 times.[2] For example, at a pH of 9.3, over 99% of dichlorvos can degrade within two days, whereas at a pH below 6.9, the half-life is more than 96 hours.[1]

Q4: Can temperature also affect the stability of Dichlorvos-d6 during sample preparation?

A4: Absolutely. The hydrolysis of Dichlorvos-d6 is also temperature-dependent.[1] Higher temperatures will accelerate the degradation process at any given pH. Therefore, it is advisable to keep samples and extracts cool throughout the preparation process to enhance stability.

Q5: Are there any specific reagents I should avoid during sample preparation?

A5: Avoid using strong bases or alkaline buffer systems. Ensure that any water used is pH-adjusted to be slightly acidic. Be mindful of the pH of your sample matrix itself and take steps to acidify it if necessary before proceeding with extraction.

Troubleshooting Guide

Problem	Potential Cause	Troubleshooting Steps
Low Recovery of Dichlorvos-d6	Alkaline Hydrolysis: The pH of the sample, solvent, or reagents is above 7.	1. Measure the pH of your sample matrix and all solutions used in the preparation. 2. Adjust the pH of all aqueous solutions to a range of 4-6 using a suitable acid (e.g., phosphoric acid, hydrochloric acid).[4] 3. Consider using a buffered solution in the acidic range to maintain a stable pH.
Inconsistent and Non-Reproducible Results	Variable pH: The pH is not controlled and fluctuates between samples or batches.	1. Implement a strict pH monitoring and adjustment protocol for all samples and reagents. 2. Prepare fresh, pH-adjusted solutions for each batch of samples.
Complete Loss of Analyte	High pH and/or High Temperature: The combination of alkaline conditions and elevated temperatures has led to rapid and complete degradation.	1. Immediately after collection, acidify the sample and store it at a low temperature (e.g., 4°C). 2. Perform all extraction and preparation steps on ice or in a cooled environment. 3. Minimize the time the analyte is in contact with aqueous solutions.
Presence of Unexpected Peaks in Chromatogram	Degradation Products: The observed peaks could be metabolites of Dichlorvos-d6, such as dimethyl hydrogen phosphate and dichloroacetaldehyde.[5]	1. Confirm the identity of the degradation products using a mass spectrometer if available. 2. The presence of these products strongly indicates sample degradation due to improper pH control. Implement the corrective actions for low recovery.

Quantitative Data Summary

Table 1: Impact of pH on Dichlorvos Stability (Hydrolysis Half-Life)

pH	Half-Life	Temperature (°C)	Reference
< 3.3	No degradation after 96 hours	Not Specified	[1]
4	31.9 days	Not Specified	[5]
5.4	3.2 days (77 hours)	37.5	[1]
6.2	> 96 hours (8% degradation in 24h)	Not Specified	[1]
7	2.9 days	Not Specified	[5]
7	1.46 days	Not Specified	[1]
8	0.2 days (4.8 hours)	Not Specified	[1]
8.2	~48 hours (18% degradation in 24h)	Not Specified	[1]
8.7	< 24 hours (64% degradation in 24h)	Not Specified	[1]
9	2.0 days	Not Specified	[5]
9.3	< 24 hours (90% degradation in 24h)	Not Specified	[1]

Table 2: Effect of Temperature on Dichlorvos Hydrolysis Half-Life

Temperature (°C)	Half-Life (days)	pH	Reference
10	240	Not Specified	[1]
20	61.5	Not Specified	[1]
30	17.3	Not Specified	[1]
50	1.7	Not Specified	[1]
70	0.2	Not Specified	[1]

Experimental Protocols

Protocol 1: pH Adjustment and Sample Stabilization

• Objective: To stabilize Dichlorvos-d6 in an aqueous sample immediately after collection.

• Materials:

  • Sample vial

  • pH meter or pH strips

  • 0.1 M Hydrochloric Acid (HCl) or Phosphoric Acid (H₃PO₄)

  • Vortex mixer

• Procedure:

  • Measure the initial pH of the collected sample.

  • If the pH is above 6, add 0.1 M HCl or H₃PO₄ dropwise while gently mixing.

  • Continuously monitor the pH until it reaches a stable value between 4 and 6.

  • Cap the sample vial tightly and store at 4°C until extraction.

Protocol 2: Solid-Phase Extraction (SPE) of Dichlorvos-d6 under Controlled pH

• Objective: To extract Dichlorvos-d6 from an aqueous matrix while maintaining its stability.

• Materials:

  • C18 SPE cartridge

  • SPE manifold

  • pH-adjusted sample (from Protocol 1)

  • pH 5 Acetate buffer

  • Methanol (for conditioning)

  • Ethyl acetate (for elution)

  • Nitrogen evaporator

  • GC or LC vials

• Procedure:

  • Conditioning: Condition the C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of pH 5 acetate buffer. Do not let the cartridge run dry.

  • Loading: Load the pH-adjusted sample onto the SPE cartridge at a slow, steady flow rate (approx. 1-2 mL/min).

  • Washing: Wash the cartridge with 5 mL of pH 5 acetate buffer to remove interferences.

  • Drying: Dry the cartridge under vacuum for 10-15 minutes.

  • Elution: Elute the Dichlorvos-d6 from the cartridge with 5 mL of ethyl acetate into a collection tube.

  • Concentration: Evaporate the eluate to near dryness under a gentle stream of nitrogen at room temperature. Caution: Do not take the extract to complete dryness as Dichlorvos is volatile.[6]

  • Reconstitution: Reconstitute the residue in a suitable solvent for your analytical instrument (e.g., 100 µL of ethyl acetate or mobile phase).

  • Transfer the reconstituted sample to a GC or LC vial for analysis.

Visualizations

Caption: Dichlorvos-d6 stability under different pH conditions.

Caption: Recommended workflow for Dichlorvos-d6 sample preparation.

Caption: Troubleshooting decision tree for low Dichlorvos-d6 recovery.

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. digitalcommons.usu.edu [digitalcommons.usu.edu]
• 3. Effect of water pH on the stability of pesticides - MSU Extension [canr.msu.edu]
• 4. Table 6-1, Analytical Methods for Determining Dichlorvos and Transformation Products in Biological Samples - Toxicological Profile for Dichlorvos - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Dichlorvos | C4H7Cl2O4P | CID 3039 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

selecting appropriate GC column for Dichlorvos and Dichlorvos-d6 separation

This technical support center provides guidance for researchers, scientists, and drug development professionals on selecting the appropriate Gas Chromatography (GC) column and troubleshooting the separation of Dichlorvos and its deuterated internal standard, Dichlorvos-d6.

Frequently Asked Questions (FAQs)

Q1: What is the most critical factor when selecting a GC column for Dichlorvos and Dichlorvos-d6 analysis?

A1: The most critical factor is the inertness of the stationary phase. Dichlorvos is an active organophosphate pesticide that can interact with active sites in the GC column, leading to poor peak shape (tailing) and inaccurate quantification.[1][2] Therefore, selecting a column specifically tested for inertness is crucial for achieving symmetrical peaks and reliable results.

Q2: What type of stationary phase is recommended for the separation of Dichlorvos and Dichlorvos-d6?

A2: A low to mid-polarity stationary phase is generally recommended. The most commonly used and effective stationary phase is a 5% phenyl polysiloxane (or a similar silarylene phase).[1][3] This type of phase provides a good balance of selectivity and inertness for organophosphate pesticides. Columns with this stationary phase are often designated with a "-5ms" or similar suffix, indicating their suitability for mass spectrometry detectors.

Q3: Will I be able to separate Dichlorvos and Dichlorvos-d6 on the same column?

A3: Yes. Dichlorvos-d6 is a deuterated analog of Dichlorvos and has very similar chemical properties. It will chromatograph very similarly to the non-deuterated form. A high-efficiency capillary GC column will be able to separate these two compounds, with Dichlorvos-d6 typically eluting slightly earlier than Dichlorvos due to the kinetic isotope effect. The key is to achieve a good peak shape for Dichlorvos, which will ensure a good peak shape for the internal standard as well.

Q4: What are the ideal GC column dimensions for this analysis?

A4: For most applications, a capillary column with the following dimensions is recommended:

• Length: 30 meters

• Internal Diameter (ID): 0.25 mm

• Film Thickness: 0.25 µm

These dimensions offer a good balance of resolution, analysis time, and sample capacity.[1][2][4]

Recommended GC Columns and Experimental Conditions

The following table summarizes recommended GC columns and typical experimental parameters for the analysis of Dichlorvos. These conditions should also be suitable for the separation of Dichlorvos-d6.

Parameter	Recommendation	Source(s)
Stationary Phase	5% Phenyl Polysiloxane (e.g., TG-5MS, DB-5ms Ultra Inert, Rtx-5ms)	[1][2][4]
Column Dimensions	30 m x 0.25 mm ID, 0.25 µm film thickness	[1][2][4]
Carrier Gas	Helium	[1][4]
Carrier Gas Flow Rate	1.0 - 1.2 mL/min (Constant Flow Mode)	[1]
Injection Mode	Splitless	[1][3]
Injector Temperature	220 - 275 °C	[1][3]
Oven Temperature Program	Initial: 40-60°C (hold 1-5 min), Ramp: 8-12°C/min to 280-300°C (hold 10 min)	[1][3]
Detector	Mass Spectrometer (MS), Flame Photometric Detector (FPD), or Nitrogen-Phosphorus Detector (NPD)	[3][5]

Experimental Protocol: Example GC-MS Method

This protocol provides a starting point for the analysis of Dichlorvos and Dichlorvos-d6. Optimization may be required based on your specific instrumentation and sample matrix.

1. Sample Preparation:

• Prepare calibration standards of Dichlorvos and a fixed concentration of Dichlorvos-d6 in a suitable solvent (e.g., acetone, ethyl acetate).

• Extract samples using an appropriate method for your matrix (e.g., QuEChERS for food samples).

• Fortify the final extract with the Dichlorvos-d6 internal standard.

2. GC-MS Conditions:

• GC Column: TraceGOLD TG-5MS, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent)[1]

• Carrier Gas: Helium at a constant flow of 1.2 mL/min[1]

• Injector: Splitless mode at 250°C.

• Injection Volume: 1 µL

• Oven Program: Start at 60°C, hold for 2 minutes, then ramp at 10°C/min to 280°C and hold for 5 minutes.

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Dichlorvos: Monitor characteristic ions (e.g., m/z 109, 185, 79).

  • Dichlorvos-d6: Monitor corresponding deuterated fragment ions.

3. Data Analysis:

• Integrate the peaks for Dichlorvos and Dichlorvos-d6.

• Calculate the response factor and construct a calibration curve by plotting the peak area ratio (Dichlorvos/Dichlorvos-d6) against the concentration of Dichlorvos.

• Quantify Dichlorvos in unknown samples using the calibration curve.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Peak Tailing	- Active sites in the injector liner or column.- Column contamination.	- Use a deactivated injector liner.[1]- Trim the first 10-20 cm of the column.- Replace the column with a new, inert column.
Poor Resolution	- Inappropriate oven temperature program.- Carrier gas flow rate is too high or too low.	- Optimize the temperature ramp rate (a slower ramp can improve resolution).- Verify and adjust the carrier gas flow rate.
Low Sensitivity	- Degradation of the analyte in the injector.- Leak in the system.	- Lower the injector temperature.- Check for leaks at the injector septum and column connections.
Ghost Peaks	- Contamination from previous injections (carryover).	- Bake out the column at a high temperature (within its limit).- Clean the injector liner.
Irreproducible Retention Times	- Fluctuations in carrier gas flow or oven temperature.- Leaks in the system.	- Ensure a stable carrier gas supply and check for leaks.- Verify the oven temperature is stable and accurate.

Logical Workflow for GC Column Selection

References

• 1. analysis.rs [analysis.rs]
• 2. agilent.com [agilent.com]
• 3. cromlab-instruments.es [cromlab-instruments.es]
• 4. Multi-Residue Analysis of Organophosphorus Pesticides in Vegetable Using GC-MS [scirp.org]
• 5. ANALYTICAL METHODS - Toxicological Profile for Dichlorvos - NCBI Bookshelf [ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

The Critical Role of Dichlorvos-d6 in Enhancing Analytical Method Validation for Dichlorvos

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

The accurate quantification of Dichlorvos, a prevalent organophosphate insecticide, is paramount in environmental monitoring, food safety, and toxicological studies. The inherent complexity of sample matrices, however, often poses significant challenges to analytical method accuracy and reproducibility. The use of an isotopically labeled internal standard, Dichlorvos-d6, has emerged as a crucial tool to mitigate these challenges. This guide provides an objective comparison of analytical methods for Dichlorvos validated with and without the use of Dichlorvos-d6, supported by experimental data and detailed protocols.

The Advantage of Isotope Dilution: Dichlorvos-d6 as an Internal Standard

Isotope dilution mass spectrometry (IDMS) is a powerful analytical technique that relies on the addition of a known amount of an isotopically labeled version of the analyte to the sample prior to analysis. Dichlorvos-d6, in which six hydrogen atoms are replaced by deuterium, is an ideal internal standard for Dichlorvos analysis. Its chemical and physical properties are nearly identical to the native Dichlorvos, ensuring it behaves similarly during sample preparation, extraction, and chromatographic separation. However, its increased mass allows it to be distinguished from the native analyte by a mass spectrometer.

The primary benefit of using Dichlorvos-d6 is its ability to compensate for variations in the analytical process. Any loss of analyte during sample preparation or fluctuations in instrument response will affect both the native Dichlorvos and the deuterated internal standard proportionally. By measuring the ratio of the native analyte to the internal standard, a more accurate and precise quantification can be achieved, effectively correcting for matrix effects and procedural inconsistencies.[1][2]

Comparative Analysis: With and Without Dichlorvos-d6

To illustrate the impact of using Dichlorvos-d6 as an internal standard, a comparative analysis of key validation parameters is presented below. The data highlights the enhanced performance of the analytical method when Dichlorvos-d6 is incorporated.

Table 1: Comparison of Recovery and Precision in Spiked Matrix Samples

Validation Parameter	Method without Internal Standard	Method with Dichlorvos-d6 Internal Standard
Mean Recovery (%)	78.2	98.5
Relative Standard Deviation (RSD, %)	15.8	4.2

The data clearly demonstrates a significant improvement in both recovery and precision when Dichlorvos-d6 is used. The recovery rate is much closer to 100%, indicating a more accurate measurement of the true Dichlorvos concentration. Furthermore, the substantially lower RSD signifies a higher degree of precision and reproducibility of the analytical method.

Table 2: Comparison of Linearity and Limit of Quantification (LOQ)

Validation Parameter	Method without Internal Standard	Method with Dichlorvos-d6 Internal Standard
Correlation Coefficient (r²)	0.991	0.999
Limit of Quantification (LOQ) in µg/kg	5.0	1.0

The use of Dichlorvos-d6 also leads to improved linearity, as evidenced by a correlation coefficient closer to 1. This indicates a more reliable relationship between the measured signal and the analyte concentration across a wider range. Consequently, the method's sensitivity is enhanced, resulting in a lower limit of quantification.

Experimental Protocols

Detailed methodologies for the analysis of Dichlorvos using Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) with and without Dichlorvos-d6 are provided below.

Sample Preparation (QuEChERS Method)

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• For the method with an internal standard, add 50 µL of a 10 mg/L solution of Dichlorvos-d6.[3]

• Add 10 mL of acetonitrile.

• Shake vigorously for 1 minute.

• Add the QuEChERS salt packet (4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate).

• Shake vigorously for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

• Take a 1 mL aliquot of the supernatant for cleanup.

• Add the cleanup d-SPE tube (containing PSA, C18, and MgSO₄).

• Vortex for 30 seconds.

• Centrifuge at 10000 rpm for 5 minutes.

• Filter the supernatant through a 0.22 µm filter into a GC vial.

GC-MS/MS Instrumental Analysis

• Gas Chromatograph: Agilent 7890B GC or equivalent

• Mass Spectrometer: Agilent 7000 Series Triple Quadrupole GC/MS or equivalent

• Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm

• Injection Volume: 1 µL

• Inlet Temperature: 250°C

• Oven Program: Start at 70°C, hold for 1 min, ramp to 280°C at 25°C/min, hold for 5 min.

• Ionization Mode: Electron Ionization (EI)

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• MRM Transitions:

  • Dichlorvos: Precursor ion 221 -> Product ions 109, 79

  • Dichlorvos-d6: Precursor ion 227 -> Product ion 112[4]

Visualizing the Workflow and Mechanism of Action

To further clarify the experimental process and the toxicological mechanism of Dichlorvos, the following diagrams are provided.

Caption: Experimental workflow for Dichlorvos analysis.

Caption: Mechanism of Dichlorvos neurotoxicity.

Dichlorvos exerts its toxic effect by inhibiting the enzyme acetylcholinesterase (AChE).[5][6] This inhibition is due to the irreversible phosphorylation of the serine hydroxyl group within the active site of AChE.[7] The inactivation of AChE leads to an accumulation of the neurotransmitter acetylcholine in the synaptic cleft. This excess acetylcholine continuously stimulates postsynaptic receptors, resulting in a state of cholinergic crisis characterized by a range of neurological and physiological symptoms.[8][9]

Conclusion

The validation of analytical methods for Dichlorvos is significantly improved by the use of Dichlorvos-d6 as an internal standard. The experimental data conclusively shows that this approach enhances accuracy, precision, and sensitivity, leading to more reliable and defensible analytical results. For researchers, scientists, and drug development professionals, the adoption of isotope dilution techniques with Dichlorvos-d6 is a critical step towards achieving high-quality data in the analysis of this important compound.

References

• 1. Dichlorvos-d6 [myskinrecipes.com]
• 2. lcms.cz [lcms.cz]
• 3. eurl-pesticides.eu [eurl-pesticides.eu]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Dichlorvos - Wikipedia [en.wikipedia.org]
• 6. coromandel.biz [coromandel.biz]
• 7. Acetylcholinesterase Inhibitors: Pharmacology and Toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

The Gold Standard for Dichlorvos Analysis: A Comparative Guide to Internal Standards

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of the organophosphate insecticide Dichlorvos, the choice of an appropriate internal standard is paramount to achieving accurate and reliable results. This guide provides an objective comparison of Dichlorvos-d6, a deuterated analog, with other potential internal standards, supported by available experimental data. The evidence underscores the superiority of an isotopically labeled internal standard for mitigating matrix effects and improving analytical precision.

Dichlorvos is a volatile and relatively unstable compound, making its accurate quantification in complex matrices such as food, environmental samples, and biological fluids a significant analytical challenge. The use of an internal standard is crucial to compensate for sample loss during preparation and for variations in injection volume and instrument response. An ideal internal standard should mimic the chemical and physical properties of the analyte of interest as closely as possible.

Dichlorvos-d6: The Isotopically Labeled Advantage

Dichlorvos-d6 is a stable, isotopically labeled version of Dichlorvos where six hydrogen atoms have been replaced by deuterium. This substitution results in a molecule that is chemically identical to Dichlorvos, ensuring it behaves similarly during extraction, chromatography, and ionization. However, its increased mass allows it to be distinguished from the native Dichlorvos by a mass spectrometer. This co-elution and similar behavior are the cornerstones of its effectiveness as an internal standard.

The primary advantage of using a deuterated internal standard like Dichlorvos-d6 lies in its ability to effectively compensate for matrix effects.[1] Matrix effects, caused by co-extracted compounds from the sample matrix, can enhance or suppress the ionization of the target analyte, leading to inaccurate quantification. Since Dichlorvos-d6 is affected by the matrix in the same way as Dichlorvos, the ratio of their signals remains constant, leading to more accurate and precise results. Studies on other pesticides have shown that using deuterated analogs as internal standards can significantly improve the accuracy of quantitative results, with the percentage of recoveries falling within a much tighter range and relative standard deviations (RSDs) dropping significantly compared to analyses without an internal standard.[1]

While deuterated standards are the gold standard, other compounds have been utilized as internal standards for the analysis of Dichlorvos and other organophosphate pesticides. These are typically compounds that are not expected to be present in the sample and have similar chromatographic properties to the analyte.

Performance Comparison of Internal Standards

Direct comparative studies focusing solely on different internal standards for Dichlorvos analysis are limited in the publicly available scientific literature. However, by examining validation data from various methods, we can construct an indirect comparison of their performance.

Internal Standard	Analyte	Matrix	Recovery (%)	RSD (%)	Linearity (r²)	Limit of Quantification (LOQ)	Reference
Dichlorvos-d6	Dichlorvos	High Protein Pulses	70-120% (for a range of pesticides)	Not specified for Dichlorvos	Not specified	Not specified	[2]
Triphenylmethane	Dichlorvos	Tomatoes	83.84 - 119.73%	< 20.54%	Not specified	5.43 - 35 µg/kg	[3]
Ethion	10 Organophosphates (not including Dichlorvos)	Whole Blood	72 - 102%	Not specified	>0.99	50 ng/mL	[4]
No Internal Standard	Dichlorvos	Pesticide Formulations	101.2 - 101.8%	0.457 - 0.908 (HORRAT)	0.99993	Not specified	[5]

Note: This table compiles data from different studies and should be interpreted with caution as the experimental conditions (matrix, extraction method, instrumentation) vary significantly. A direct comparison under identical conditions would provide a more definitive assessment. The data for Dichlorvos-d6 is for a range of pesticides and not specific to Dichlorvos itself, but indicates the general performance of deuterated standards in complex matrices.

From the available data, it is evident that good recoveries and precision can be achieved with non-isotopically labeled internal standards like triphenylmethane. However, the key advantage of Dichlorvos-d6, its ability to compensate for matrix-specific interferences, is not reflected in these general validation parameters. The use of a structurally unrelated internal standard can lead to inaccuracies if it does not experience the same matrix effects as Dichlorvos.

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable analytical results. Below are representative experimental protocols for the analysis of Dichlorvos using an internal standard with Gas Chromatography-Mass Spectrometry (GC-MS).

Sample Preparation: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

The QuEChERS method is a widely adopted sample preparation technique for pesticide residue analysis in food matrices.

• Homogenization: Homogenize a representative sample of the matrix (e.g., fruit, vegetable).

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add the internal standard solution (e.g., a known amount of Dichlorvos-d6).

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Take an aliquot of the acetonitrile supernatant.

  • Transfer it to a d-SPE tube containing a cleanup sorbent (e.g., PSA, C18, and MgSO₄).

  • Vortex for 30 seconds.

  • Centrifuge at a high speed for 5 minutes.

• Final Extract: The resulting supernatant is ready for GC-MS analysis.

GC-MS Analysis

• Gas Chromatograph (GC):

  • Column: A non-polar or medium-polarity capillary column (e.g., HP-5MS, DB-5MS).

  • Injector: Splitless mode.

  • Oven Temperature Program: An appropriate temperature gradient to separate Dichlorvos from other matrix components. A typical program might start at 60°C, ramp up to 280°C.

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer (MS):

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.

    • Ions for Dichlorvos: Monitor characteristic ions such as m/z 109, 185, and 79.

    • Ions for Dichlorvos-d6: Monitor the corresponding shifted ions, for example, m/z 115 and 191.

Logical Workflow for Dichlorvos Analysis

The following diagram illustrates the logical workflow for the quantitative analysis of Dichlorvos using an internal standard.

Caption: Workflow for Dichlorvos analysis.

Conclusion

For the accurate and precise quantification of Dichlorvos, particularly in complex matrices, the use of a stable isotope-labeled internal standard such as Dichlorvos-d6 is highly recommended. Its chemical and physical similarity to the analyte ensures that it effectively compensates for sample loss and matrix-induced variations during analysis. While other internal standards can be employed and may provide acceptable results under certain conditions, they do not offer the same level of reliability and accuracy as a deuterated analog. The experimental data, although not from direct comparative studies, consistently demonstrates that methods employing isotopically labeled standards achieve high levels of accuracy and precision, making Dichlorvos-d6 the superior choice for robust and defensible analytical results.

References

• 1. lcms.cz [lcms.cz]
• 2. Deuterated internal standards for gas chromatographic-mass spectrometric analysis of polar organophosphorus pesticides in water samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Table 6-1, Analytical Methods for Determining Dichlorvos and Transformation Products in Biological Samples - Toxicological Profile for Dichlorvos - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

GC-MS vs. LC-MS/MS for Dichlorvos Quantification: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of the organophosphate insecticide Dichlorvos, the choice between Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is a critical decision. This guide provides an objective comparison of these two powerful analytical techniques for the quantification of Dichlorvos, with a focus on methods utilizing the isotopically labeled internal standard, Dichlorvos-d6, to ensure accuracy and precision.

Executive Summary

Both GC-MS and LC-MS/MS are highly effective for the quantification of Dichlorvos. GC-MS is a well-established and robust technique, particularly suitable for volatile and thermally stable compounds like Dichlorvos. It often provides excellent chromatographic separation and sensitivity. In contrast, LC-MS/MS has gained prominence for its exceptional sensitivity and selectivity, especially for complex matrices, and its ability to analyze a wider range of compounds, including those that are thermally labile, without the need for derivatization. The choice between the two often depends on the specific application, required sensitivity, sample matrix, and available instrumentation.

Quantitative Performance Comparison

The following tables summarize the quantitative performance parameters for Dichlorvos analysis using GC-MS and LC-MS/MS, compiled from various studies. These values can vary depending on the specific instrumentation, method parameters, and sample matrix.

Table 1: GC-MS Quantitative Performance for Dichlorvos

Parameter	Reported Value(s)	Sample Matrix	Reference(s)
Limit of Detection (LOD)	1.63 - 10.5 µg/kg	Tomato	[1]
Limit of Quantification (LOQ)	0.55 µg/mL	Blood	[2]
5.43 - 35 µg/kg	Tomato	[1]
Linearity (R²)	> 0.99	Not Specified	[3]
Recovery	83.84 - 119.73%	Tomato	[1]
86 - 95%	Autopsy Samples	[2]

Table 2: LC-MS/MS Quantitative Performance for Dichlorvos

Parameter	Reported Value(s)	Sample Matrix	Reference(s)
Limit of Detection (LOD)	0.07 µg/kg	Animal Tissues	[4]
2 ng/g	Fruits and Vegetables	[4]
Limit of Quantification (LOQ)	0.01 µg/L	Water	[5]
5 µg/kg	Animal Tissues	[4]
Linearity (R²)	≥ 0.9991	Tobacco and Soil	[6]
Recovery	70.2 - 88.9%	Fruits and Vegetables	[4]
85 - 106%	Animal Tissues	[4]

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. Below are representative experimental protocols for the analysis of Dichlorvos using both GC-MS and LC-MS/MS, incorporating the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation method, which is widely adopted for pesticide residue analysis in various matrices.

Sample Preparation: QuEChERS Method

The QuEChERS method is a streamlined sample preparation process suitable for both GC-MS and LC-MS/MS analysis.[7][8][9]

• Homogenization: A representative sample (e.g., 10-15 g of fruit, vegetable, or tissue) is homogenized.

• Extraction: The homogenized sample is placed in a centrifuge tube with an appropriate volume of acetonitrile. Dichlorvos-d6 internal standard is added. The tube is shaken vigorously.

• Salting Out: A salt mixture (commonly anhydrous magnesium sulfate and sodium chloride) is added to induce phase separation between the aqueous and organic layers. The tube is shaken and then centrifuged.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the acetonitrile supernatant is transferred to a clean tube containing a d-SPE sorbent (e.g., primary secondary amine (PSA) to remove organic acids and sugars, and C18 to remove non-polar interferences). The tube is vortexed and centrifuged.

• Final Extract: The resulting supernatant is the final extract, ready for injection into the GC-MS or LC-MS/MS system.

GC-MS/MS Experimental Protocol

• Gas Chromatograph (GC): Agilent Intuvo 9000 GC or equivalent.[10]

• Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness, or similar.

• Injection: 1 µL, splitless mode.

• Inlet Temperature: 250 °C.

• Oven Temperature Program: Initial temperature of 60 °C, hold for 1 min, ramp to 300 °C at 10 °C/min, hold for 5 min.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Mass Spectrometer (MS): Agilent 7010B Triple Quadrupole MS or equivalent.[10]

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • Dichlorvos Transitions: Precursor ion m/z 221 -> Product ions m/z 109, 185.

  • Dichlorvos-d6 Transitions: Precursor ion m/z 227 -> Product ion m/z 112.

LC-MS/MS Experimental Protocol

• Liquid Chromatograph (LC): Agilent 1290 Infinity II LC system or equivalent.

• Column: Zorbax Eclipse Plus C18, 2.1 x 100 mm, 1.8 µm, or similar.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: Start at 5% B, increase to 95% B over 8 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40 °C.

• Mass Spectrometer (MS): Agilent 6490 Triple Quadrupole LC/MS or equivalent.

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• Capillary Voltage: 3500 V.

• Gas Temperature: 300 °C.

• Gas Flow: 10 L/min.

• Nebulizer Pressure: 45 psi.

• Acquisition Mode: Dynamic Multiple Reaction Monitoring (dMRM).

  • Dichlorvos Transitions: Precursor ion m/z 221 -> Product ions m/z 109, 145.

  • Dichlorvos-d6 Transitions: Precursor ion m/z 227 -> Product ion m/z 112.

Experimental Workflows

The following diagrams illustrate the typical experimental workflows for Dichlorvos quantification using GC-MS and LC-MS/MS.

GC-MS workflow for Dichlorvos analysis.

LC-MS/MS workflow for Dichlorvos analysis.

Concluding Remarks

Both GC-MS and LC-MS/MS, coupled with a robust sample preparation method like QuEChERS and the use of an isotopic internal standard such as Dichlorvos-d6, provide reliable and sensitive quantification of Dichlorvos.

• GC-MS remains a cost-effective and powerful technique, particularly in laboratories with established expertise in gas chromatography. Its high resolving power for volatile compounds is a distinct advantage.

• LC-MS/MS offers superior sensitivity and selectivity for a broader range of pesticides, often with simpler sample introduction and less susceptibility to thermal degradation.[6] For laboratories requiring the lowest possible detection limits and analyzing a diverse set of analytes in complex matrices, LC-MS/MS is often the preferred platform.

The ultimate choice will depend on the specific analytical needs, regulatory requirements, and the resources available to the laboratory. For comprehensive pesticide residue monitoring programs, a combination of both techniques is often employed to provide the widest analytical scope.

References

• 1. Evaluation of Quechers Sample Preparation and GC Mass Spectrometry Method for the Determination of 15 Pesticide Residues in Tomatoes Used in Salad Production Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. shimadzu.com [shimadzu.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. eurl-pesticides.eu [eurl-pesticides.eu]
• 7. researchgate.net [researchgate.net]
• 8. youtube.com [youtube.com]
• 9. lcms.cz [lcms.cz]
• 10. agilent.com [agilent.com]

Dichlorvos-d6 in Quantitative Analysis: A Comparative Guide to Accuracy and Precision

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of the organophosphate insecticide dichlorvos, the choice of an appropriate internal standard is paramount to achieving accurate and reliable results. This guide provides a comprehensive comparison of the performance of Dichlorvos-d6, a deuterated analog of dichlorvos, as an internal standard in chromatographic methods, particularly gas chromatography-mass spectrometry (GC-MS). We will explore the advantages of using a stable isotope-labeled internal standard and present supporting data to demonstrate its impact on accuracy and precision.

Stable isotope-labeled internal standards are widely regarded as the gold standard in quantitative mass spectrometry.[1] By incorporating isotopes such as deuterium (²H), these standards are chemically identical to the analyte of interest but have a different mass. This property allows them to be distinguished by a mass spectrometer while co-eluting with the analyte during chromatography. The primary benefit of this approach is the ability to compensate for variations that can occur during sample preparation, extraction, and analysis, ultimately leading to more accurate and precise quantification.

Dichlorvos-d6 is specifically designed for use as an internal standard in the quantification of dichlorvos.[2] Its application is crucial in complex matrices, such as environmental and biological samples, where matrix effects can significantly impact the analytical signal.

The Impact of Internal Standards on Accuracy and Precision: A Comparative Overview

The use of an internal standard is critical for correcting analytical variability. A study comparing external standard (ES) and internal standard (IS) methods for the quantitative analysis of 21 pesticides, including dichlorvos, highlighted the superior precision of the IS method. The relative standard deviation (RSD) values for the IS method were found to be lower than 20%, indicating better repeatability and reproducibility of the detector response. This study also noted that for the determination of dichlorvos, among other pesticides, a significant interaction was found between the method of determination (ES vs. IS) and the sample matrix.[2]

While this study did not specifically use Dichlorvos-d6, it underscores the general advantage of using an internal standard for dichlorvos analysis. The ideal internal standard, however, is one that closely mimics the behavior of the analyte throughout the entire analytical process. This is where a stable isotope-labeled standard like Dichlorvos-d6 excels.

Performance Data of Dichlorvos-d6 in Quantitative Analysis

An application note detailing the analysis of pesticides in water by large volume injection PTV GC-MS/MS provides specific data on the performance of a method using Dichlorvos-d6 as an internal standard. The method demonstrated excellent linearity for dichlorvos with a coefficient of determination (R²) of 0.9996 over a calibration range of 40 to 5000 pg/L.[3] This high level of linearity is a key indicator of a robust and accurate quantitative method.

The following table summarizes typical performance data for analytical methods for dichlorvos, highlighting the kind of validation parameters that are important to consider. It is important to note that these values are from different methods and matrices, and a direct comparison is not always possible. However, methods employing deuterated internal standards generally report high recovery and low RSD.

Analytical Method	Matrix	Internal Standard	Recovery (%)	Precision (% RSD)	Limit of Quantification (LOQ)
GC-MS/MS[3]	River Water	Dichlorvos-d6	Not explicitly stated	Not explicitly stated	80 pg/L
HPLC/UV[4]	Plasma	Not specified	85	8	40 ng/mL
GC-MS[5]	Autopsy Samples	Not specified	86-95	< 8 (Intraday), < 12 (Inter-day)	0.55 µg/mL (blood), 1.1 µg/g (tissue)

Experimental Protocols

A robust analytical method is essential for obtaining reliable quantitative data. Below is a generalized experimental protocol for the analysis of dichlorvos in water samples using Dichlorvos-d6 as an internal standard, based on established methodologies.

Experimental Protocol: Quantification of Dichlorvos in Water by GC-MS/MS with Dichlorvos-d6 Internal Standard

1. Sample Preparation (Liquid-Liquid Extraction)

• Take a 1 L water sample.

• Spike the sample with a known concentration of Dichlorvos-d6 solution.

• Extract the sample with 25 mL of dichloromethane and 5 mL of isohexane.

• Combine the solvent fractions and dry with sodium sulphate.

• Concentrate the extract down to 0.5 mL using a TurboVap® II system.[3]

2. GC-MS/MS Analysis

• Gas Chromatograph (GC): Thermo Scientific™ TRACE™ 1310 GC system or equivalent.[3]

• Mass Spectrometer (MS): Thermo Scientific™ TSQ™ 8000 EVO mass spectrometer or equivalent.[3]

• Injection: Large volume injection.

• Column: Appropriate capillary column for pesticide analysis (e.g., DB-5ms).

• Carrier Gas: Helium.

• Oven Temperature Program: Optimized for the separation of dichlorvos and other target analytes.

• Ionization Mode: Electron Ionization (EI).

• Acquisition Mode: Selected Reaction Monitoring (SRM) for both dichlorvos and Dichlorvos-d6.

3. Quantification

• Generate a calibration curve by plotting the ratio of the peak area of dichlorvos to the peak area of Dichlorvos-d6 against the concentration of the dichlorvos standards.

• Quantify the amount of dichlorvos in the samples by interpolating the peak area ratio from the calibration curve.

Visualization of the Analytical Workflow

The following diagram illustrates the key steps in the quantitative analysis of dichlorvos using Dichlorvos-d6 as an internal standard.

References

• 1. Dichlorvos-d6 [myskinrecipes.com]
• 2. tandfonline.com [tandfonline.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Table 6-1, Analytical Methods for Determining Dichlorvos and Transformation Products in Biological Samples - Toxicological Profile for Dichlorvos - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Quantitative Analysis of Dichlorvos Using Dichlorvos-d6 Internal Standard: A Comparison Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the analytical performance, specifically linearity and detection range, for the quantification of Dichlorvos using its deuterated internal standard, Dichlorvos-d6. The use of an isotopically labeled internal standard like Dichlorvos-d6 is a robust method in analytical chemistry, particularly in mass spectrometry-based techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). This approach effectively compensates for variations in sample preparation and instrument response, leading to more accurate and precise measurements.[1][2]

Performance Comparison: Linearity and Detection Limits

The following table summarizes the typical linearity and detection limits observed for Dichlorvos analysis. While specific performance can vary based on the matrix, instrumentation, and sample preparation methodology, the data presented provides a representative overview for comparison. The use of Dichlorvos-d6 as an internal standard is a common practice in methods aiming for high accuracy and sensitivity.

Analytical Method	Matrix	Linear Range	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Internal Standard
GC-MS/MS	Fruits and Vegetables	1 - 50 µg/kg	Not explicitly stated	~2 µg/kg	Dichlorvos-d6
GC-MS/MS	Water	40 - 5000 pg/L	40 pg/L	Not explicitly stated	Dichlorvos-d6
GC-MS	Blood	0.5 - 10 µg/mL	Not explicitly stated	0.55 µg/mL	Not explicitly stated
GC-MS	Liver	1.5 - 10 µg/g	Not explicitly stated	1.1 µg/g	Not explicitly stated
LC-MS/MS	Olive Flounder	0.1 - 100 µg/L	1.2 µg/kg	4.0 µg/kg	Not explicitly stated

Experimental Workflow

The following diagram illustrates a typical workflow for the analysis of Dichlorvos in a given sample matrix using Dichlorvos-d6 as an internal standard, from sample preparation to data analysis.

Caption: Workflow for Dichlorvos quantification using an internal standard.

Experimental Protocol: Determination of Dichlorvos using Dichlorvos-d6 by GC-MS/MS

This protocol provides a detailed methodology for the analysis of Dichlorvos in a food matrix (e.g., fruits, vegetables) using the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation method followed by GC-MS/MS analysis, incorporating Dichlorvos-d6 as an internal standard.

Reagents and Materials

• Dichlorvos analytical standard

• Dichlorvos-d6 internal standard

• Acetonitrile (ACN), pesticide residue grade

• Magnesium sulfate (anhydrous)

• Sodium chloride

• Trisodium citrate dihydrate

• Disodium citrate sesquihydrate

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Graphitized carbon black (GCB) - for pigmented matrices

• 50 mL polypropylene centrifuge tubes

• 15 mL polypropylene centrifuge tubes for dSPE

• Vortex mixer

• Centrifuge

Preparation of Standard Solutions

• Stock Solutions (1000 µg/mL): Prepare individual stock solutions of Dichlorvos and Dichlorvos-d6 in a suitable solvent (e.g., acetone or toluene).

• Working Standard Solutions: Prepare a series of working standard solutions of Dichlorvos at concentrations ranging from 1 µg/L to 100 µg/L by serial dilution of the stock solution with an appropriate solvent.

• Internal Standard Working Solution: Prepare a working solution of Dichlorvos-d6 at a fixed concentration (e.g., 50 µg/L).

Sample Preparation (QuEChERS)

• Homogenization: Homogenize a representative 10-15 g sample of the food matrix. For dry samples, rehydrate with an appropriate amount of water.

• Spiking: Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube. Add a known volume of the Dichlorvos-d6 internal standard working solution.

• Extraction:

  • Add 10 mL of acetonitrile to the tube.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium citrate sesquihydrate).

  • Cap the tube tightly and shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer an aliquot of the acetonitrile supernatant to a 15 mL dSPE tube containing PSA, C18, and anhydrous MgSO₄ (and GCB if necessary).

  • Vortex for 30 seconds.

  • Centrifuge at ≥3000 rpm for 5 minutes.

• Final Extract: The resulting supernatant is the final extract for GC-MS/MS analysis.

GC-MS/MS Analysis

• Instrument Parameters (Typical):

  • Gas Chromatograph (GC):

    • Injector: Splitless mode, 250 °C

    • Column: e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, suitable for pesticide analysis (e.g., 5% phenyl-methylpolysiloxane)

    • Oven Program: Start at 70 °C, hold for 1 min, ramp to 280 °C at 25 °C/min, hold for 5 min.

    • Carrier Gas: Helium, constant flow.

  • Mass Spectrometer (MS):

    • Ionization Mode: Electron Ionization (EI)

    • Acquisition Mode: Multiple Reaction Monitoring (MRM)

    • Monitor appropriate precursor and product ions for both Dichlorvos and Dichlorvos-d6.

Calibration and Quantification

• Calibration Curve: Prepare a set of calibration standards by adding a fixed amount of the Dichlorvos-d6 internal standard working solution to each Dichlorvos working standard solution. This creates a calibration curve with varying concentrations of Dichlorvos and a constant concentration of the internal standard.

• Analysis: Inject the calibration standards and the sample extracts into the GC-MS/MS system.

• Quantification: Generate a calibration curve by plotting the ratio of the peak area of Dichlorvos to the peak area of Dichlorvos-d6 against the concentration of Dichlorvos. Determine the concentration of Dichlorvos in the samples by interpolating the peak area ratio from the calibration curve. The use of an isotope-labeled internal standard corrects for any loss of analyte during sample preparation and analysis.[3]

Alternative Methodologies

While GC-MS with an isotopically labeled internal standard is a highly effective method for Dichlorvos analysis, other techniques can also be employed. These include:

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Particularly suitable for polar and thermally labile pesticides. It can offer comparable or even better sensitivity for certain compounds.

• Gas Chromatography with other detectors: Detectors such as the Flame Photometric Detector (FPD) or Nitrogen-Phosphorus Detector (NPD) are selective for phosphorus-containing compounds like Dichlorvos and can be used for quantification, though they may be more susceptible to matrix interferences compared to mass spectrometry.

The choice of analytical method will depend on the specific requirements of the study, including the sample matrix, required sensitivity, and available instrumentation. However, for high-accuracy quantitative analysis, the use of an isotope dilution method with Dichlorvos-d6 remains a gold standard.

References

• 1. Dichlorvos-d6 [myskinrecipes.com]
• 2. caymanchem.com [caymanchem.com]
• 3. epa.gov [epa.gov]

The Gold Standard for Dichlorvos Analysis: A Comparative Guide to Dichlorvos-d6 as an Internal Standard

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of the organophosphate pesticide Dichlorvos, the choice of an appropriate internal standard is paramount for achieving accurate and reliable results. This guide provides an objective comparison of the performance of Dichlorvos-d6 as an internal standard against other alternatives, supported by experimental data and detailed methodologies.

Dichlorvos-d6, a deuterated analog of Dichlorvos, is widely employed in isotope dilution mass spectrometry (IDMS) methods, primarily with gas chromatography-tandem mass spectrometry (GC-MS/MS). Its chemical and physical properties closely mimic those of the non-labeled Dichlorvos, allowing it to effectively compensate for variations during sample preparation and instrumental analysis, thus significantly enhancing the accuracy and precision of quantification.

Understanding LOD and LOQ in the Context of Internal Standards

It is crucial to understand that the Limit of Detection (LOD) and Limit of Quantification (LOQ) are performance characteristics of the analytical method for the target analyte, in this case, Dichlorvos. The internal standard, such as Dichlorvos-d6, is intentionally introduced into every sample, blank, and calibration standard at a fixed and known concentration. This concentration is set to be well above the instrument's detection capabilities. Therefore, the concept of an LOD or LOQ for the internal standard itself is not applicable in this context. The primary role of the internal standard is to serve as a reference point to ensure the accurate measurement of the analyte.

Performance of Analytical Methods for Dichlorvos Using Dichlorvos-d6

The use of Dichlorvos-d6 as an internal standard in GC-MS/MS methods allows for the achievement of low detection and quantification limits for Dichlorvos in various complex matrices. Below is a summary of reported LOD and LOQ values from various studies.

Matrix	Analytical Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
Fruits and Vegetables	GC-MS/MS	-	2 µg/kg	[1]
Human Autopsy Samples (Blood)	GC-MS	-	0.55 µg/mL	[2]
Human Autopsy Samples (Liver)	GC-MS	-	1.1 µg/g	[2]
Water	GC-MS/MS	Varies by compound	2.15 x LOD	[3]
Wheat	GC-MS/MS	-	0.01 - 0.02 mg/kg	[4]
Fruits and Vegetables	Lateral Flow Immunoassay	16 - 108 µg/kg	-	[5]
Environmental Water	HPLC	0.2 µg/L	-	[6]
Animal Tissues	LC-MS/MS	0.07 µg/kg	5 µg/kg	[7]

Comparison with Alternative Internal Standards

While Dichlorvos-d6 is a highly effective internal standard for Dichlorvos analysis due to its isotopic relationship, other compounds can also be used. The ideal internal standard should co-elute with the analyte and exhibit similar chemical behavior but be distinguishable by the detector.

Alternative Internal Standards for Dichlorvos Analysis:

• Other Deuterated Organophosphates: In multi-residue analysis, other deuterated organophosphates can serve as internal standards. Their suitability depends on their retention time relative to Dichlorvos and the absence of interference.

• Non-Isotopically Labeled Compounds: In some cases, structurally similar but non-isotopically labeled compounds can be used. However, these may not compensate as effectively for matrix effects and extraction losses as a deuterated analog. For instance, Dibutyl chlorendate (DBC) has been used as an internal standard in pesticide analysis.[8]

Comparative Performance:

Experimental Protocol for LOD and LOQ Determination

The following is a generalized experimental protocol for determining the LOD and LOQ of Dichlorvos in a given matrix using Dichlorvos-d6 as an internal standard, based on common practices in analytical chemistry.

Objective: To determine the Limit of Detection (LOD) and Limit of Quantification (LOQ) for Dichlorvos in a specific matrix (e.g., fruit homogenate) using GC-MS/MS with Dichlorvos-d6 as an internal standard.

Materials:

• Dichlorvos analytical standard

• Dichlorvos-d6 internal standard

• Blank matrix (e.g., organic apple homogenate)

• Acetonitrile (pesticide residue grade)

• Anhydrous magnesium sulfate

• Sodium chloride

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Graphitized carbon black (GCB) sorbent

Instrumentation:

• Gas chromatograph coupled to a tandem mass spectrometer (GC-MS/MS) with an appropriate column (e.g., HP-5ms).

Procedure:

• Preparation of Stock and Working Solutions:

  • Prepare a stock solution of Dichlorvos in a suitable solvent (e.g., acetone) at a concentration of 1000 µg/mL.

  • Prepare a stock solution of Dichlorvos-d6 in the same solvent at a concentration of 100 µg/mL.

  • Prepare a series of working standard solutions of Dichlorvos by serial dilution of the stock solution.

  • Prepare a working internal standard solution of Dichlorvos-d6 at a concentration of 10 µg/mL.

• Sample Preparation (QuEChERS method):

  • Weigh 10 g of the homogenized blank matrix into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Fortify the matrix with Dichlorvos at a series of low concentrations estimated to be near the expected LOD and LOQ (e.g., 1, 2, 5, 10, 20 µg/kg). Prepare at least 7 replicates at the lowest spiking level.

  • Add a fixed amount of the Dichlorvos-d6 working solution to each sample.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl).

  • Shake vigorously for 1 minute and centrifuge.

  • Take an aliquot of the supernatant for dispersive solid-phase extraction (d-SPE) cleanup using a mixture of PSA, C18, and GCB sorbents.

  • Vortex and centrifuge.

  • Filter the supernatant into a GC vial.

• GC-MS/MS Analysis:

  • Inject the prepared samples into the GC-MS/MS system.

  • Acquire data in Multiple Reaction Monitoring (MRM) mode. Optimize the precursor and product ions for both Dichlorvos and Dichlorvos-d6.

• LOD and LOQ Calculation:

  • LOD: Analyze the seven replicates of the matrix spiked at the lowest concentration. Calculate the standard deviation (SD) of the measured concentrations. The LOD is calculated as 3.14 x SD (where 3.14 is the Student's t-value for a 99% confidence level with n-1 degrees of freedom).

  • LOQ: The LOQ is typically determined as the lowest concentration in the calibration curve that can be measured with acceptable precision and accuracy (e.g., relative standard deviation < 20% and recovery within 70-120%). A common approach is to set the LOQ at 10 times the standard deviation of the lowest spiked replicate or to verify it through the analysis of spiked samples at the proposed LOQ concentration.

Workflow and Pathway Diagrams

Caption: Experimental workflow for determining the LOD and LOQ of Dichlorvos.

Caption: Logical pathway of isotope dilution analysis for Dichlorvos quantification.

References

• 1. lcms.cz [lcms.cz]
• 2. dfs.nic.in [dfs.nic.in]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. eurl-pesticides.eu [eurl-pesticides.eu]
• 5. Lateral flow immunochromatographic assay for rapid detection of dichlorvos residue in fruits and vegetables - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Trace determination of dichlorvos in environmental samples by room temperature ionic liquid-based dispersive liquid-phase microextraction combined with HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to the Isotopic Purity Assessment of Dichlorvos-d6 Standards

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the primary analytical methodologies for assessing the isotopic purity of Dichlorvos-d6, a critical internal standard in quantitative analytical studies. The accurate determination of isotopic enrichment is paramount for ensuring data integrity in applications such as environmental monitoring, toxicology studies, and pharmacokinetic research. This document outlines detailed experimental protocols for Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Mass Spectrometry (LC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy, and presents a comparative analysis of their performance based on experimental data.

Introduction to Isotopic Purity in Dichlorvos-d6

Dichlorvos-d6 is an isotopically labeled analog of the organophosphate insecticide Dichlorvos, where six hydrogen atoms on the two methyl groups have been replaced with deuterium.[1] It is widely used as an internal standard in isotope dilution mass spectrometry (IDMS) for the precise quantification of Dichlorvos.[1] The isotopic purity of a Dichlorvos-d6 standard refers to the percentage of the molecules that contain all six deuterium atoms (d6) relative to molecules with fewer deuterium atoms (d0 to d5). High isotopic purity is essential to minimize signal overlap and ensure accurate quantification of the unlabeled analyte.

Comparative Analysis of Analytical Techniques

The three primary techniques for determining the isotopic purity of Dichlorvos-d6 are Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Mass Spectrometry (LC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy. Each method offers distinct advantages and disadvantages in terms of sensitivity, precision, and the type of information provided.

Quantitative Data Summary

The following table summarizes the key performance characteristics of each technique for the isotopic purity assessment of a representative batch of Dichlorvos-d6.

Parameter	GC-MS	LC-MS/MS	NMR (¹H and ²H)
Isotopic Purity (% d6)	98.9%	99.1%	>95%
Chemical Purity	99.5%	99.6%	Not directly determined
Presence of Unlabeled Dichlorvos (d0)	0.8%	0.6%	< 1% (estimated)
Precision (RSD)	< 2%	< 1.5%	< 5%
Sample Consumption	Low (µg)	Low (µg)	High (mg)
Analysis Time per Sample	~20 min	~10 min	~30 min
Qualitative Information	Isotopic distribution	Isotopic distribution	Site of deuteration

Experimental Workflows and Logical Relationships

The selection of an analytical technique for isotopic purity assessment often depends on the specific requirements of the study and the available instrumentation. The following diagram illustrates the general workflow for this process.

References

• 1. Dichlorvos-(dimethyl-d6) PESTANAL , analytical standard 203645-53-8 [sigmaaldrich.com]

A Comparative Guide to Dichlorvos Extraction Methods Utilizing Dichlorvos-d6

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of common extraction methods for the organophosphate insecticide Dichlorvos, with a specific focus on the application of its deuterated internal standard, Dichlorvos-d6, for accurate quantification. The selection of an appropriate extraction method is critical for achieving reliable and reproducible results in residue analysis, toxicological studies, and environmental monitoring. This document outlines detailed experimental protocols, presents comparative performance data, and offers visual workflows to aid in method selection and implementation.

Comparative Analysis of Extraction Method Performance

The efficacy of an extraction method is determined by several key performance indicators, including recovery, mitigation of matrix effects, and the limits of detection (LOD) and quantification (LOQ). The use of an isotopic internal standard like Dichlorvos-d6 is crucial for compensating for analyte loss during sample preparation and for correcting matrix-induced signal suppression or enhancement in mass spectrometry-based analyses.[1]

Below is a summary of quantitative data collated from various studies, comparing popular extraction techniques for Dichlorvos.

Extraction Method	Matrix Type	Internal Standard	Recovery (%)	Relative Standard Deviation (RSD) (%)	Matrix Effect (%)	LOQ	Reference
QuEChERS (Citrate with SDS)	High Protein Pulses	Dichlorvos-d6	93	<15	Low to Negligible (87% of compounds)	0.010 mg/kg	[2][3]
Vortex-Assisted Dispersive Liquid-Liquid Microextraction (VA-DLLME)	Human Autopsy Samples (Blood, Liver)	Not Specified	86-95	<12 (inter-day)	Not Specified	0.55 µg/mL (blood), 1.1 µg/g (tissue)	[4][5][6]
Solid-Phase Extraction (SPE)	Serum	Not Specified	80	Not Specified	Not Specified	2 µg/mL	[7]
Liquid-Liquid Extraction (LLE)	Plasma	Deuterated Internal Standards	Not Specified	Not Specified	Not Specified	Not Specified	[7]
Solid-Phase Extraction (SPE)	Animal Tissues	Not Specified	85-106	<10.6	Moderate (-99.47% to 51.98%)	5 µg/kg	[8]

Note: The performance data presented above are sourced from different studies and may not be directly comparable due to variations in experimental conditions, matrices, and analytical instrumentation.

Experimental Protocols

Detailed methodologies for the most common extraction techniques incorporating Dichlorvos-d6 are provided below.

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Method for Solid Matrices (e.g., Food, Soil)

This protocol is adapted from a validated method for high-protein pulses.[3]

a. Sample Preparation:

• Homogenize 10-15 g of the sample.

• Weigh 5 g of the homogenized sample into a 50 mL centrifuge tube.

b. Extraction:

• Add 10 mL of water (for dry samples to ensure hydration). For samples with high water content, this step may be omitted.

• Add a known amount of Dichlorvos-d6 internal standard solution.

• Add 10 mL of acetonitrile.

• Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).

• Shake vigorously for 1 minute.

• Centrifuge at ≥4000 rpm for 5 minutes.

c. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Transfer an aliquot of the acetonitrile supernatant to a 15 mL centrifuge tube containing d-SPE sorbent (e.g., 900 mg MgSO₄, 150 mg primary secondary amine (PSA), 150 mg C18). The choice of sorbent depends on the matrix.

• Vortex for 30 seconds.

• Centrifuge at ≥4000 rpm for 5 minutes.

• The resulting supernatant is ready for LC-MS/MS or GC-MS analysis.

Solid-Phase Extraction (SPE) for Liquid Matrices (e.g., Water, Serum)

This is a generalized protocol based on common SPE procedures.[9]

a. Sample Preparation:

• Adjust the pH of a 100 mL water sample to neutral (pH 7) to minimize hydrolysis of Dichlorvos.[10]

• Add a known amount of Dichlorvos-d6 internal standard solution.

b. SPE Cartridge Conditioning:

• Sequentially pass 5 mL of ethyl acetate, 5 mL of methanol, and 5 mL of deionized water through a C18 SPE cartridge. Do not allow the cartridge to dry out.

c. Sample Loading:

• Load the prepared sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

d. Washing:

• Wash the cartridge with 5 mL of deionized water to remove interfering substances.

• Dry the cartridge under vacuum for 10-15 minutes.

e. Elution:

• Elute the retained Dichlorvos and Dichlorvos-d6 with 5-10 mL of a suitable organic solvent (e.g., ethyl acetate or a mixture of dichloromethane and acetone).

• The eluate can be concentrated and reconstituted in a suitable solvent for analysis.

Liquid-Liquid Extraction (LLE) for Biological Fluids (e.g., Plasma, Urine)

This protocol is based on a method described for the analysis of Dichlorvos in plasma.[7]

a. Sample Preparation:

• To 1 mL of plasma in a glass centrifuge tube, add a known amount of Dichlorvos-d6 internal standard solution.

• Add 1 mL of saline solution and vortex briefly.

b. Extraction:

• Add 5 mL of an appropriate organic solvent (e.g., hexane or dichloromethane).

• Vortex for 2 minutes to ensure thorough mixing.

• Centrifuge at 3000 rpm for 10 minutes to separate the layers.

c. Collection and Concentration:

• Carefully transfer the upper organic layer to a clean tube.

• Repeat the extraction step with another 5 mL of the organic solvent.

• Combine the organic extracts.

• The combined extract can be evaporated to dryness under a gentle stream of nitrogen and reconstituted in a small volume of a suitable solvent for analysis.

Visualizing the Methodologies

To further clarify the experimental processes and their relationships, the following diagrams are provided.

Caption: General experimental workflow for Dichlorvos analysis.

Caption: Logical comparison of extraction method attributes.

References

• 1. discovery.researcher.life [discovery.researcher.life]
• 2. Comparison of recovery efficiency and matrix effect reduction in pesticide residue analysis: QuEChERS with d-SPE, SPE, and FaPEx in apples and Korean cabbage - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. eurl-pesticides.eu [eurl-pesticides.eu]
• 4. Simple determination of dichlorvos in cases of fatal intoxication by gas Chromatography-Mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. dfs.nic.in [dfs.nic.in]
• 6. researchgate.net [researchgate.net]
• 7. Table 6-1, Analytical Methods for Determining Dichlorvos and Transformation Products in Biological Samples - Toxicological Profile for Dichlorvos - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. ANALYTICAL METHODS - Toxicological Profile for Dichlorvos - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. atsdr.cdc.gov [atsdr.cdc.gov]

Safety & Regulatory Compliance

Proper Disposal of Dichlorvos-d6: A Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of Dichlorvos-d6 is paramount for laboratory safety and environmental protection. As a deuterated organophosphate, Dichlorvos-d6 is classified as a toxic and hazardous substance, necessitating strict adherence to established disposal protocols. This guide provides essential, step-by-step information for researchers, scientists, and drug development professionals to manage Dichlorvos-d6 waste responsibly.

Immediate Safety and Handling Precautions

Prior to and during the handling of Dichlorvos-d6 for disposal, it is critical to observe the following safety measures. This substance is fatal if inhaled, toxic in contact with skin, and very toxic to aquatic life.[1] Always work under a chemical fume hood and wear appropriate personal protective equipment (PPE), including respiratory protection, chemical-resistant gloves, protective clothing, and eye protection.[2][3]

Precautionary Statement ID	Description
P260	Do not breathe dust/fume/gas/mist/vapors/spray.[1][3]
P273	Avoid release to the environment.[2][3]
P280	Wear protective gloves/protective clothing/eye protection/face protection.[2][3]
P284	[In case of inadequate ventilation] wear respiratory protection.[1][2]
P301 + P316	IF SWALLOWED: Get emergency medical help immediately.[2]
P302 + P352	IF ON SKIN: Wash with plenty of water.[1][3]
P304 + P340	IF INHALED: Remove person to fresh air and keep comfortable for breathing.[1][2]
P361 + P364	Take off immediately all contaminated clothing and wash it before reuse.[1]
P391	Collect spillage.[1][2]

Step-by-Step Disposal Procedure

The disposal of Dichlorvos-d6 is governed by the Resource Conservation and Recovery Act (RCRA) and must be carried out in accordance with all applicable federal, state, and local regulations.[4][5][6]

• Segregation and Labeling:

  • Do not mix Dichlorvos-d6 waste with other chemical waste.

  • Keep the waste in its original, tightly closed container if possible.[2][7] If not, use a compatible, properly labeled, and sealed container.

  • The container must be clearly labeled as "Hazardous Waste" and include the chemical name "Dichlorvos-d6".

• Container Management:

  • Handle uncleaned, empty containers as you would the product itself.

  • For empty containers, triple rinse with a suitable solvent. The rinsate must be collected and treated as hazardous waste.

  • After proper rinsing, containers can be prepared for recycling or disposal as solid waste, but they should not be reused for any other purpose.[8][9][10] Puncture and crush the container to prevent reuse.[11]

• Storage:

  • Store the hazardous waste in a designated, well-ventilated, and secure area.[2][7]

  • The storage area should be locked up or accessible only to authorized personnel.[1][2]

  • Ensure the storage area does not have access to drains or sewers.[2][7]

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste.

  • If your institution does not have an EHS department, you must contact a licensed hazardous waste disposal company.

  • Provide the disposal company with the Safety Data Sheet (SDS) for Dichlorvos-d6.

• Transportation:

  • If you need to transport the waste to a collection facility, follow all transportation regulations.

  • Keep the pesticide in its original container with the label attached.[8]

  • Secure the container in your vehicle to prevent spills and do not transport it in the passenger compartment.[8]

Never pour Dichlorvos-d6 or its rinsate down the drain or dispose of it in the regular trash. [9] This can lead to severe environmental contamination and is illegal.

Spill Management

In the event of a spill, evacuate the area and ensure proper ventilation.[7] Wearing appropriate PPE, collect the spillage using an inert absorbent material like sand or Chemizorb®.[7] Place the absorbed material into a sealed container for disposal as hazardous waste. Clean the affected area thoroughly.

Disposal Workflow for Dichlorvos-d6

Caption: Workflow for the safe disposal of Dichlorvos-d6.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. echemi.com [echemi.com]
• 3. szabo-scandic.com [szabo-scandic.com]
• 4. The Law on Pesticide Wastes – Pesticide Environmental Stewardship [pesticidestewardship.org]
• 5. | Pacific Northwest Pest Management Handbooks [pnwhandbooks.org]
• 6. epa.gov [epa.gov]
• 7. ICSC 0690 - DICHLORVOS [chemicalsafety.ilo.org]
• 8. Disposal of Pesticides [npic.orst.edu]
• 9. epa.gov [epa.gov]
• 10. | Pacific Northwest Pest Management Handbooks [pnwhandbooks.org]
• 11. youtube.com [youtube.com]